Iridium(III)chloridetrihydrate

Core Science & Biosynthesis

Iridium(III) chloride trihydrate physical properties and solubility data

An In-depth Technical Guide to the Physical and Chemical Properties of Iridium(III) Chloride Trihydrate

Introduction

Iridium(III) chloride trihydrate (IrCl₃·3H₂O) is a pivotal inorganic compound and a primary starting material in iridium chemistry.[1] As a hydrated complex, its properties, particularly its solubility, differ significantly from its anhydrous counterpart. For researchers, scientists, and professionals in drug development, a comprehensive understanding of its physical characteristics and solubility profile is essential for its effective application in catalysis, materials science, and organic synthesis.[2] This guide provides a detailed examination of these properties, grounded in established data and field-proven methodologies, to support advanced research and development applications.

Section 1: Core Physical and Chemical Properties

Iridium(III) chloride trihydrate is a dark green to black crystalline solid.[1][3] It is known to be hygroscopic, readily absorbing moisture from the atmosphere, and is generally stable under standard ambient conditions.[1][4] However, it is sensitive to heat and should be stored away from strong oxidizing agents in a cool, dry place.[4][5] Upon heating, the trihydrate begins to lose its water of crystallization, and at a much higher temperature (763 °C), it decomposes.[1][6]

The fundamental physical and chemical properties of Iridium(III) chloride trihydrate are summarized below.

Property	Value	Source(s)
CAS Number	13569-57-8	[6][7][8]
Molecular Formula	IrCl₃·3H₂O	[6][7][8]
Molecular Weight	352.62 g/mol	[6][8][9]
Appearance	Green-black or black-brown crystals/powder	[1][3][6][7]
Density	5.30 g/cm³ at 25 °C	[1][6][10]
Melting Point	763 °C (decomposes)	[1][6][7][10]
Stability	Stable under normal conditions; hygroscopic	[1][4]

Section 2: Solubility Profile

The solubility of iridium(III) chloride is a subject that requires careful distinction between its anhydrous and hydrated forms. Data from various suppliers can appear contradictory without this context. The anhydrous form, IrCl₃, is insoluble in water.[1][11] In contrast, the hydrated form, Iridium(III) chloride trihydrate, is generally considered soluble in water and other polar solvents.[1][6][12][13] This enhanced solubility is attributed to the interaction of the water molecules in the coordination sphere with the solvent.

The compound's solubility extends to polar organic solvents, such as alcohols, but it exhibits poor solubility in nonpolar solvents.[4] Some sources indicate it is insoluble in acids and alkalis.[3]

Solvent	Solubility	Source(s)
Water	Soluble (hydrated form)	[1][6][7][12]
Water	Insoluble (anhydrous form)	[1][11]
Acids & Alkalis	Insoluble	[3]
Alcohols (e.g., Ethanol)	Soluble	[4][12]
Ether	Soluble	[12]
Aliphatic Hydrocarbons	Insoluble	[11]

Causality Behind Solubility: The principle of "like dissolves like" governs these observations. Water and ethanol are polar solvents capable of forming interactions with the hydrated iridium complex, facilitating dissolution. Conversely, nonpolar solvents like hydrocarbons cannot effectively solvate the charged and polar components of the compound, leading to insolubility.

Section 3: Experimental Protocol for Solubility Determination

To ensure trustworthy and reproducible results in research, a self-validating system for determining solubility is crucial. The equilibrium shake-flask method is a widely accepted and robust protocol for this purpose.[14]

Step-by-Step Methodology: Shake-Flask Method

• Preparation of Solvent System: Prepare a precise volume of the desired solvent (e.g., deionized water, ethanol) in a sealed glass flask or vial. The container must be capable of being sealed to prevent solvent evaporation.

• Addition of Solute: Add an excess amount of Iridium(III) chloride trihydrate to the solvent. The presence of undissolved solid at the end of the experiment is critical to ensure that the solution has reached saturation.

• Equilibration: Seal the container and place it in a temperature-controlled environment, such as a shaker bath. Agitate the mixture at a constant temperature for a sufficient duration (typically 24-72 hours) to ensure that thermodynamic equilibrium is achieved between the dissolved and undissolved solute.[14]

• Phase Separation: Once equilibrium is reached, cease agitation and allow the undissolved solid to settle. To separate the saturated solution from the excess solid, use centrifugation followed by careful filtration through a chemically inert syringe filter (e.g., PTFE).[14] This step is critical to avoid aspirating any solid particles, which would artificially inflate the measured concentration.

• Quantification of Solute: Accurately measure the concentration of iridium in the clear, saturated filtrate. A highly sensitive analytical technique such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) is recommended for metal ions. Alternatively, a validated HPLC method could be used if the complex has a suitable chromophore.[14]

• Data Reporting: Express the solubility in standard units, such as grams of solute per 100 mL of solvent ( g/100 mL) or molarity (mol/L), and always report the specific temperature at which the measurement was made.[14]

Workflow Diagram: Solubility Determination

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Conclusion

This guide provides a consolidated overview of the essential physical properties and solubility data for Iridium(III) chloride trihydrate. By recognizing the critical distinction between the anhydrous and hydrated forms, researchers can avoid common pitfalls related to conflicting solubility data. The provided experimental protocol offers a reliable framework for generating accurate and reproducible solubility measurements, which are fundamental to the successful design and execution of experiments in catalysis, drug development, and materials science.

References

• American Elements. (n.d.). Iridium(III) Chloride Trihydrate. Retrieved from [Link]

• UIV Chem. (n.d.). Iridium(III) Chloride Hydrate, 14996-61-3. Retrieved from [Link]

• Bloom Tech. (2023, November 28). What is Iridium(III) chloride. Retrieved from [Link]

• Dartmouth College. (n.d.). Salts. Retrieved from [Link]

• Wikipedia. (n.d.). Iridium(III) chloride. Retrieved from [Link]

• Fountainhead Press. (n.d.). Determining Solubility of an Unknown Salt at Various Temperatures. Retrieved from [Link]

• PubChem. (n.d.). Iridium(III) chloride trihydrate. Retrieved from [Link]

• PubChem. (n.d.). Iridium(iii) chloride hydrochloride hydrate. Retrieved from [Link]

• University of Gdansk. (n.d.). Inorganic salts. Retrieved from [Link]

• Ereztech. (n.d.). Iridium (III) Chloride. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Iridium(III) Chloride Trihydrate. Retrieved from [Link]

• Scribd. (n.d.). Solubility Experiment. Retrieved from [Link]

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A Researcher's Guide to Iridium(III) Chloride: Navigating the Reactivity of Anhydrous vs. Hydrated Forms

Introduction

Iridium(III) chloride (IrCl₃) is a cornerstone precursor for a vast array of catalysts and advanced materials, pivotal in fields ranging from pharmaceuticals to organic light-emitting diodes (OLEDs). However, the practical utility of this compound is dictated by a critical, yet often overlooked, detail: its hydration state. Commercially available as either a dark brown/black anhydrous powder or as dark green, hygroscopic hydrated crystals (IrCl₃·xH₂O), the choice between these two forms is far from trivial.[1][2] The profound differences in their physical properties, particularly solubility, govern their reactivity and applicability.

This in-depth guide provides researchers, scientists, and drug development professionals with a detailed analysis of the structural and reactivity distinctions between anhydrous and hydrated iridium(III) chloride. Moving beyond a simple list of properties, we will explore the causality behind experimental choices, provide validated protocols, and offer a clear framework for selecting the appropriate reagent to ensure reproducible and successful outcomes in iridium chemistry.

Part 1: Core Physicochemical Disparities

The divergent reactivity of anhydrous and hydrated IrCl₃ stems directly from their fundamental differences in molecular structure and solubility.

Structural and Compositional Analysis

Anhydrous Iridium(III) Chloride (IrCl₃) is a structurally robust, polymeric material. It exists in two main polymorphs, α-IrCl₃ and β-IrCl₃, which feature iridium centers octahedrally coordinated and bridged by chloride ligands, forming a layered crystal lattice.[1] This polymeric nature means there are no discrete, easily accessible IrCl₃ molecules. Its insolubility is a direct consequence of this high lattice energy; significant energy input is required to break down the chloride-bridged structure, a feat most common solvents cannot achieve under standard conditions.[1][3]

Hydrated Iridium(III) Chloride (commonly, the trihydrate IrCl₃·3H₂O) is more accurately described as the coordination complex tri-aqua-trichloro-iridium(III), [IrCl₃(H₂O)₃]. In this form, the iridium center is a discrete, monomeric unit where three chloride ions and three water molecules occupy the six coordination sites of the iridium atom.[1][4] These coordinated water molecules are not merely water of crystallization; they are integral to the complex's structure and play a vital role in its reactivity.

Caption: Simplified structural comparison of polymeric anhydrous IrCl₃ vs. monomeric hydrated IrCl₃.

Comparative Data Presentation

The most critical distinction for any chemist is solubility. The hydrated form's solubility in water and polar organic solvents like alcohols makes it the universally preferred starting material for solution-phase chemistry.[1][5][6] In stark contrast, the anhydrous form is notoriously insoluble.[1][3] This single property dictates the divergent applications of the two compounds.

Property	Anhydrous Iridium(III) Chloride	Hydrated Iridium(III) Chloride
Appearance	Brown to black powder	Dark green to black hygroscopic crystals[1]
Typical Formula	IrCl₃	IrCl₃·xH₂O (commonly x≈3)
Molar Mass	298.58 g/mol	298.58 g/mol (anhydrous basis)[1][7]
CAS Number	10025-83-9[1]	14996-61-3[1]
Solubility in Water	Insoluble[1]	Soluble[1][5]
Solubility in Alcohols	Insoluble	Soluble[6]
Melting/Decomp. (°C)	~763 (decomposes)[1][8]	Loses water ~200 °C[1]

Part 2: Reactivity and Synthetic Utility

The choice between anhydrous and hydrated IrCl₃ is a primary determinant of synthetic strategy. For over 95% of applications in coordination and organometallic chemistry, the hydrated form is the reagent of choice.

Hydrated IrCl₃: The Versatile Precursor

The solubility of hydrated IrCl₃ is the key to its utility. In solution, the coordinated water molecules are labile, meaning they can be readily substituted by a wide range of other ligands. This makes it an ideal starting point for synthesizing a vast library of iridium complexes.

Causality of Reactivity: The reaction proceeds via ligand exchange. Incoming ligands, such as phosphines, alkenes, or amines, displace the weakly-bound water molecules to coordinate with the iridium center. This process is often facilitated by heating in a suitable solvent.

Key Syntheses from Hydrated IrCl₃:

• Vaska's Complex (trans-[IrCl(CO)(PPh₃)₂]): A landmark organometallic compound, prepared by reacting hydrated IrCl₃ with triphenylphosphine in a carbonylating solvent like dimethylformamide.[1][8]

• Alkene Dimers ([Ir(alkene)₂Cl]₂): Essential precursors like chlorobis(cyclooctene)iridium dimer and cyclooctadiene iridium chloride dimer are synthesized by heating the hydrated salt with the corresponding alkene in an alcohol-water mixture.[1][8] These dimers are themselves valuable starting materials as the alkene ligands are easily displaced.

• Cyclometalated Emitters: The synthesis of phosphorescent iridium complexes for OLEDs and bioimaging, such as Tris(2-phenylpyridine)iridium (Ir(ppy)₃), begins with the reaction of hydrated IrCl₃ and the cyclometalating ligand.[9]

Anhydrous IrCl₃: Applications in Extremis

The use of anhydrous IrCl₃ is limited to specialized applications where its insolubility is either overcome by harsh conditions or is irrelevant to the process.

Typical Applications:

• High-Temperature Solid-State Synthesis: Used in reactions where reactants are heated together without a solvent.

• Catalysis under Anhydrous Conditions: In rare cases where even the water of hydration would interfere with a catalytic cycle (e.g., with extremely water-sensitive substrates), anhydrous IrCl₃ might be employed.[10] However, activating the insoluble material often requires aggressive conditions, and more soluble anhydrous iridium precursors are typically preferred.

• Precursor via Direct Chlorination: Anhydrous IrCl₃ is the direct product of reacting iridium metal sponge with chlorine gas at high temperatures (e.g., 650 °C).[1]

Part 3: Experimental Design and Protocols

The following section provides a validated experimental protocol for a common synthesis using hydrated IrCl₃ and a workflow diagram to guide reagent selection.

Experimental Protocol: Synthesis of Cyclooctadiene Iridium(I) Chloride Dimer ([Ir(COD)Cl]₂)

This protocol details the synthesis of a foundational organometallic precursor from the readily available hydrated IrCl₃. The dimer is a versatile entry point for iridium(I) and iridium(III) chemistry.

Methodology:

• Reagent Preparation: To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add hydrated iridium(III) chloride (IrCl₃·3H₂O) (1.0 g).

• Solvent and Ligand Addition: Add a mixture of 2-propanol (25 mL) and deionized water (8 mL). To this suspension, add 1,5-cyclooctadiene (COD) (1.5 mL).

• Reaction Execution: Heat the reaction mixture to a gentle reflux with vigorous stirring. The dark solution will gradually lighten, and a yellow-orange precipitate will form. Continue refluxing for 18-24 hours.

• Isolation: Allow the mixture to cool to room temperature. Collect the crystalline product by vacuum filtration.

• Purification: Wash the solid sequentially with cold ethanol (3 x 10 mL) and hexane (2 x 10 mL) to remove unreacted COD and other impurities.

• Drying: Dry the resulting bright orange-yellow powder under vacuum to yield [Ir(COD)Cl]₂.

Causality Behind Choices:

• Hydrated IrCl₃: Used because of its solubility in the alcohol/water mixture, which is essential for the reaction to occur.

• Alcohol/Water Solvent System: This mixture effectively dissolves the iridium salt while also being a suitable medium for the organic alkene ligand. The alcohol can also serve as a mild reducing agent, facilitating the reduction of Ir(III) to the Ir(I) state found in the product.

• Reflux: The elevated temperature provides the necessary activation energy for ligand exchange and the reductive process.

Workflow: Selecting the Correct Iridium(III) Chloride Reagent

The decision to use anhydrous or hydrated IrCl₃ can be streamlined by considering the reaction conditions.

Caption: Decision workflow for selecting the appropriate form of IrCl₃ based on reaction conditions.

Conclusion

The distinction between anhydrous and hydrated iridium(III) chloride is fundamental to the design of successful and reproducible synthetic procedures. Hydrated IrCl₃, a soluble, monomeric coordination complex, serves as the versatile and reactive workhorse for the vast majority of solution-phase organometallic and coordination chemistry.[1][2] Its lability and accessibility make it the default starting material for creating complex iridium-based molecules. Conversely, anhydrous IrCl₃ is an inert, insoluble polymer, whose application is confined to niche, high-energy processes where the presence of water is strictly forbidden or where a solvent is not used.[10] A thorough understanding of these core differences empowers researchers to make informed decisions, avoiding potential pitfalls of insolubility and paving the way for innovation in the rich field of iridium chemistry.

References

• Wikipedia. Iridium(III) chloride. [Link]

• chemeurope.com. Iridium(III) chloride. [Link]

• UIV CHEM. Iridium(III) Chloride Hydrate, 14996-61-3,IrCl3·XH2O. [Link]

• PMC. Synthesis and Characterization of Iridium(III) Complexes with Substituted Phenylimidazo(4,5-f)1,10-phenanthroline Ancillary Ligands and Their Application in LEC Devices. [Link]

• Johnson Matthey. Ir 113 iridium trichloride solid. [Link]

• PubChem. Iridium trichloride. [Link]

• MDPI. Cytotoxic Organometallic Iridium(III) Complexes. [Link]

• UIV CHEM. Iridium(III) Chloride Hydrate, 14996-61-3,IrCl3·XH2O. [Link]

• Reddit. Converting Iridium Chloride to Iridium Chloride trihydrate. [Link]

• Wikipedia. Organoiridium chemistry. [Link]

• Sdfine. IrCl3. [Link]

• ResearchGate. Significance between anhydrous and hydrated compaounds?. [Link]

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• 10. camachem.com [camachem.com]

Iridium(III) chloride trihydrate oxidation state stability in air

Topic: Iridium(III) Chloride Trihydrate: Oxidation State Stability & Handling Protocols Content Type: Technical Whitepaper / Application Note Audience: Chemical Process Researchers, CMC (Chemistry, Manufacturing, and Controls) Leads, and Synthetic Chemists.

Executive Summary

In the context of precision synthesis and drug development, Iridium(III) chloride trihydrate (

) exhibits high resistance to oxidative degradation in ambient air. Contrary to common concerns regarding transition metal precursors, the primary stability risk is not the oxidation of Ir(III) to Ir(IV), but rather hygroscopic variability and the formation of kinetically inert, insoluble anhydrous polymorphs upon improper heating.

This guide serves as a definitive operational standard for handling

. It establishes that while the +3 oxidation state is thermodynamically and kinetically robust under ambient conditions, the material's physical "stability" regarding stoichiometry (hydration shell) requires rigorous control to ensure reproducible catalytic loading and reaction yields.

Mechanistic Stability Profile

The Thermodynamic Reality of Ir(III) vs. Ir(IV)

To understand the stability of

, one must analyze the ligand field stabilization energy (LFSE).

• Ir(III) Stability: The

  ion is a low-spin system. In an octahedral chloride field, the configuration is exceptionally stable and kinetically inert . This inertness acts as a barrier to ligand exchange and redox processes under mild conditions.

• Ir(IV) Instability: Conversely, Ir(IV) (

  ) species, such as those found in or , are strong oxidizing agents. In the absence of stabilizing counter-cations (like or ), neutral Ir(IV) chlorides tend to spontaneously reduce to Ir(III) rather than Ir(III) oxidizing to Ir(IV).

• Conclusion: Spontaneous oxidation of bulk

  to Ir(IV) species by atmospheric oxygen at room temperature is thermodynamically unfavorable and kinetically inhibited.

The Real Threat: Hygroscopicity & Speciation

The "trihydrate" designation is often an idealized stoichiometry. Commercial samples are frequently non-stoichiometric hydrates (

) where fluctuates based on relative humidity.

• Deliquescence: The material absorbs atmospheric moisture, altering the effective molecular weight. In precise pharmaceutical weighing, this introduces significant errors in catalyst loading (mol%).

• Anhydrous Formation: Excessive drying (heating >100°C in air) does not oxidize the metal but drives off water, potentially collapsing the lattice into the

  -IrCl (monoclinic) or -IrCl (rhombohedral) forms. These anhydrous phases are virtually insoluble in water and common organic solvents, rendering the iridium useless for homogeneous catalysis.

Material Characterization & Quality Control (QC)

Before introducing a batch into a critical workflow, the following QC protocol ensures the oxidation state and hydration integrity.

Visual & Solubility Inspection

• Pass: Dark green to olive-green crystalline powder. Soluble in water/alcohol.[1]

• Fail (Oxidation/Contamination): Black, tar-like appearance (indicates organic contamination or deep reduction to metal) or Red/Brown powder that is insoluble (indicates anhydrous formation).

Analytical Validation Workflow

For drug development applications requiring GMP compliance, rely on X-Ray Photoelectron Spectroscopy (XPS) and Potentiometric Titration .

Table 1: Analytical Discrimination of Ir Species

Parameter	Ir(III) Chloride (Target)	Ir(IV) Species (Impurity)	Anhydrous IrCl (Inactive)
Appearance	Dark Green / Olive	Red-Black / Dark Brown	Brown ( ) or Red ( )
Solubility	High (Water/EtOH)	Variable	Insoluble
XPS (Ir 4f )	62.2 – 62.5 eV	63.0 – 63.5 eV	~62.5 eV (Distinguish by solubility)
Magnetic Susceptibility	Diamagnetic (Low spin )	Paramagnetic ( )	Antiferromagnetic (Lattice dependent)

Note: XPS binding energies are reference-dependent; always calibrate to C 1s (284.8 eV) or Cl 2p. The presence of a satellite peak at higher binding energy often indicates Ir(IV).

Operational Protocols

Storage and Handling

While air-oxidation is negligible, moisture control is paramount.

• Primary Storage: Desiccator or glovebox under

  or Ar.

• Container: Tightly sealed amber glass (protects from light, though photolysis is slow).

• Weighing: Due to hygroscopicity, weigh quickly or use a closed weighing boat. For GMP synthesis, determine the precise water content (TGA or Karl Fischer) immediately prior to use to correct the molecular weight.

Re-hydration of "Dead" Material

If a batch has been inadvertently dehydrated (rendered insoluble), it is chemically difficult to re-hydrate without aggressive digestion.

• Protocol: Digest in concentrated HCl with reflux for >12 hours. This is often impractical for small batches; prevention is superior to remediation.

Visualization: Stability & QC Logic

The following diagram illustrates the stability pathways and the decision logic for verifying material integrity.

Figure 1: Stability pathways of Iridium(III) Chloride Trihydrate and basic QC decision logic. Note the primary degradation vector is hydration change, not oxidation.

References

• Sigma-Aldrich. Safety Data Sheet: Iridium(III) chloride hydrate. Retrieved from

• Ereztech. Iridium(III) Chloride Product Specification & Stability. Retrieved from

• American Elements. Iridium(III) Chloride Trihydrate Properties and Applications. Retrieved from

• H.L. Grube.Chlorides and Chloro-Complexes of Iridium. In: Handbook of Preparative Inorganic Chemistry. Academic Press.

• Pfeifer, V., et al. The X-ray photoelectron spectra of Ir, IrO2 and IrCl3 revisited. Surface and Interface Analysis, 2016. Retrieved from

Sources

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IrCl3·3H2O crystal structure and coordination geometry

An In-Depth Technical Guide to Iridium(III) Chloride Trihydrate: Crystallographic Framework, Coordination Geometry, and Synthetic Applications

Executive Summary

Iridium(III) chloride trihydrate (

) is the foundational precursor for modern organoiridium chemistry. From the development of highly efficient phosphorescent organic light-emitting diodes (PhOLEDs) to the design of advanced photoredox catalysts, the chemical journey begins with this dark green, hygroscopic coordination compound.

As a Senior Application Scientist, it is critical to look beyond the empirical formula. The reactivity of

is dictated by the rigorous demands of its electronic configuration, which enforces a highly inert, low-spin octahedral geometry. This whitepaper deconstructs the structural logic of , explains the causality behind standard cyclometalation protocols, and provides self-validating methodologies for synthesizing downstream facial (fac) and meridional (mer) isomers.

Electronic and Crystallographic Framework

The Low-Spin Mandate

Iridium is a third-row (5d) transition metal. The diffuse nature of the 5d orbitals leads to a massive crystal field splitting energy (

). Consequently, Ir(III) complexes almost exclusively adopt a low-spin electronic configuration. This completely filled bonding/non-bonding manifold makes Ir(III) centers kinetically inert to ligand substitution. Understanding this kinetic barrier is the key to mastering iridium chemistry: reactions require significant thermal energy (often ) to force ligand exchange.

Caption: Causality of Ir(III) low-spin octahedral geometry and kinetic inertness.

Crystal Structure: Anhydrous vs. Hydrated

While anhydrous

adopts a monoclinic -type polymeric lattice consisting of edge-sharing octahedra[1], the hydrated form, , behaves differently.

In the solid state, commercial "trihydrate" is often a complex, hydrogen-bonded network of mixed aquo/chloro species[2]. However, its idealized discrete molecular unit is

. Because it contains three identical anionic ligands ( ) and three identical neutral ligands ( ), the complex exhibits strict geometric isomerism, existing in either facial (fac) or meridional (mer) configurations.

Caption: Geometric isomerism in the idealized octahedral[IrCl3(H2O)3] complex.

Mechanistic Pathway: The Cyclometalation Workflow

To utilize

in advanced applications, it is typically converted into a cyclometalated -chloro-bridged dimer, such as , where is a bidentate ligand like 2-phenylpyridine (ppy)[3].

The Causality of Solvent Selection: The standard Nonoyama protocol utilizes a 3:1 mixture of 2-ethoxyethanol and water. Why?

• Solubility Matching:

  is highly polar and water-soluble, while organic ligands (like ppy) are hydrophobic. The co-solvent system homogenizes the reaction mixture.

• Thermal Activation: 2-ethoxyethanol has a boiling point of 135°C. Refluxing at

  provides the exact thermal energy required to overcome the kinetic inertness of the Ir(III) center, facilitating the cleavage of Ir-O/Ir-Cl bonds and driving C-H activation[3].

• Precipitation Drive: As the non-polar cyclometalated dimer forms, it becomes insoluble in the aqueous mixture and precipitates out. This physical phase separation drives the equilibrium forward (Le Chatelier’s Principle) and protects the product from over-reaction.

Caption: Synthetic workflow from IrCl3·3H2O to functionalized cyclometalated Ir(III) complexes.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Synthesis of the -Chloro-Bridged Dimer

This protocol is self-validating via distinct solubility and colorimetric shifts.

• Setup: In a 100 mL round-bottom flask, combine

  (1.0 equiv) and 2-phenylpyridine (2.2 equiv).

• Solvent Addition: Add a 3:1 (v/v) mixture of 2-ethoxyethanol and deionized water. The solution will appear dark green/black due to the hydrated Ir(III) precursor.

• Degassing: Purge the mixture with Argon for 15 minutes. Causality: Ir(III) excited states and intermediate hydrides are sensitive to

  ; inert atmosphere prevents ligand oxidation.

• Reflux: Heat the mixture to 110°C for 24 hours.

• Self-Validation Checkpoint: The reaction is complete when the dark green solution transitions into a bright yellow/orange suspension. The insolubility of the dimer in the polar solvent confirms successful cyclometalation.

• Isolation: Cool to room temperature, filter the precipitate, and wash sequentially with water (to remove unreacted Ir salts) and cold ethanol. Dry under vacuum.

Protocol 2: Cleavage to Facial and Meridional Homoleptic Complexes

Synthesizing

from the dimer.

• Facial Isomer (Thermodynamic Product): React the dimer with excess ppy and

  in glycerol at 200°C for 12 hours.

  • Self-Validation: The crude mixture will exhibit intense green photoluminescence under 365 nm UV light, characteristic of the fac-isomer's high quantum yield.

• Meridional Isomer (Kinetic/Induced Product): While mer-isomers can be synthesized at lower temperatures, a highly controlled method involves acid-base-induced isomerization. Treating fac-

  in dichloromethane with trifluoroacetic acid (TFA), followed by neutralization with triethylamine, quantitatively yields the mer-isomer.

  • Self-Validation: The mer-isomer exhibits a distinct, red-shifted, and significantly weaker emission profile compared to the fac-isomer.

Quantitative Data & Structural Parameters

When analyzing the crystal structures of these complexes, the Trans-Effect is the most critical metric. The strong

-donating ability of the cyclometalated carbanion ( ) exerts a powerful trans-influence. Consequently, the Ir-N bond located trans to the Ir-C bond is significantly elongated compared to an Ir-N bond trans to another nitrogen or chloride[3].

Table 1: Comparative Structural Parameters of Ir(III) Geometries

Parameter	Anhydrous	Idealized	Dimer	fac-
Coordination	Edge-sharing Octahedra	Discrete Octahedral	Edge-sharing Bimetallic	Discrete Octahedral
Geometry	Polymeric Lattice	fac / mer mixture	Pseudo-octahedral	Facial
Ir-Cl Bond (Å)			(bridging)	N/A
Ir-N Bond (Å)	N/A	N/A		(trans to C)
Ir-C Bond (Å)	N/A	N/A

Note: The elongation of the Ir-N bond to

Å in the fac-isomer is a direct structural validation of the carbanion's trans-influence[3].

References

• Crystal structure of di-μ-chlorido-bis[dichloridobis(methanol-κO)iridium(III)] dihydrate: a surprisingly simple chloridoiridium(III) dinuclear complex with methanol ligands. ResearchGate. Available at:[Link]

• Efficient Photogeneration of Hydrogen Boosted by Long-Lived Dye-Modified Ir(III) Photosensitizers and Polyoxometalate Catalyst. CCS Chemistry. Available at:[Link]

• Acid-base-induced fac → mer isomerization of luminescent iridium(iii) complexes. RSC Publishing. Available at: [Link]

• Iridium(III) chloride. Wikipedia. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. chinesechemsoc.org [chinesechemsoc.org]

Solubility & Speciation of Iridium(III) Chloride Hydrate: A Technical Guide for Precision Synthesis

Content Type: Technical Whitepaper Audience: Synthetic Chemists, Pharmaceutical Researchers, Process Engineers Focus: Solvation thermodynamics, speciation kinetics, and protocol optimization for aqueous vs. ethanolic systems.

Executive Summary: The Solvent-Switch Mechanism

For researchers in drug development and catalysis, Iridium(III) chloride hydrate (

) is not merely a solute; it is a dynamic precursor whose reactivity is dictated by the solvent system.

The core distinction lies in the mechanism of dissolution :

• In Water: The compound undergoes aquation and hydrolysis , forming a complex equilibrium of anionic and neutral aquo-chloro species. It is thermodynamically stable but kinetically labile regarding ligand exchange.

• In Ethanol: The compound undergoes solvation and potential reduction . Ethanol acts as a non-innocent solvent, serving as both a ligand and a reducing agent (hydride source) under thermal stress, critical for synthesizing organometallic precursors like the pentamethylcyclopentadienyl dimer

  .

This guide provides the physicochemical data, speciation maps, and validated protocols necessary to manipulate these behaviors for reproducible synthesis.

Physicochemical Profile & Solubility Data

The solubility of

is exceptionally high in polar solvents due to its ionic character and the lability of its hydration sphere.

Table 1: Comparative Physicochemical Properties

Property	Aqueous System ( )	Ethanolic System ( )
Solubility Limit (25°C)	~623 g/L (Highly Soluble) [1]	Soluble (Miscible in synthesis ratios)
Dominant Species		/ Alkoxide intermediates
Solution pH	< 2.0 (Acidic due to hydrolysis)	Neutral to weakly acidic
Redox Stability	Stable (Ir³⁺ remains Ir³⁺)	Metastable (Ir³⁺ Ir⁰ or Ir-H at )
Primary Application	Electroplating, Aqueous Catalysis	Organometallic Synthesis, Nanoparticle seeding

Critical Insight: The "hydrate" water (

) is not just interstitial; it is coordinated to the metal center. Removing it requires high heat (>300°C) which often decomposes the salt to Ir(0) or insoluble anhydrous forms. Never dehydrate the starting material before dissolution unless explicitly required.

Solvation & Speciation Mechanics

Understanding the speciation is vital for preventing "dead" catalyst batches.

Aqueous Speciation: The Hydrolysis Trap

In water,

is not a static species. It instantly equilibrates. The chloride ligands are slowly displaced by water (aquation), and water molecules can deprotonate (hydrolysis).

If the pH is not controlled, hydrolysis proceeds to form insoluble hydroxides:

Result: Turbidity and loss of active iridium.

Ethanolic Speciation: The Reductive Pathway

Ethanol coordinates through the oxygen atom. However, upon reflux, ethanol can undergo

-hydride elimination, effectively reducing Ir(III) or forming stable hydrides. This is the basis for synthesizing Vaska’s Complex and Iridium Nanoparticles .

Visualization: Speciation Landscape

Figure 1: Speciation divergence based on solvent choice. Note the reversible nature of aqueous aquation vs. the irreversible reductive pathways in ethanol.

Validated Experimental Protocols

Protocol A: Preparation of Stable Aqueous Stock (100 mM)

Use this for electroplating or aqueous catalysis.

• Calculate: Weigh appropriate

  (MW ~298.58 g/mol anhydrous basis; adjust for assay ~54% Ir).

• Acidify: Prepare 100 mL of 0.1 M HCl (degassed). Do not use neutral water.

• Dissolve: Add solid Ir salt to the acid solution.

• Stabilize: Stir at 40°C for 30 minutes to ensure complete dissolution of the kinetic isomers.

• Validation: Check UV-Vis.

  • Pass: Distinct d-d transition peaks at ~420 nm and ~490 nm [2].

  • Fail: Broad scattering (colloids) or shift to <400 nm (hydrolysis).

Protocol B: Synthesis of Dimer (Drug Precursor)

Use this for synthesizing anticancer metallo-drugs.

• Solvent: Use Methanol or Ethanol (Absolute, dry).

• Reactants: Combine

  with Pentamethylcyclopentadiene ( ).

• Reflux: Heat to reflux (65-78°C) under

  atmosphere for 24-48 hours.

• Mechanism: The alcohol acts as the solvent and aids in the deprotonation/coordination of the Cp* ligand.

• Isolation: The product precipitates as an orange/red solid.

• Yield Check: This dimer is the "gateway" molecule for >80% of Iridium-based anticancer research [3][4].

Application in Drug Development: The "Half-Sandwich" Scaffold

In pharmaceutical research, the solubility of IrCl3 in alcohols is exploited to create "Half-Sandwich" complexes. These pseudo-octahedral structures mimic the geometry of kinase inhibitors.

Workflow: From Salt to Cytotoxic Agent

Figure 2: The standard synthetic route for Iridium-based anticancer agents, relying on the alcohol solubility of the chloride hydrate.

Key Reference Data:

• Cytotoxicity: Complexes derived from this route (e.g., with phenylpyridine ligands) show

  values against HeLa cells comparable to Cisplatin (~134 vs ~160 ) [3].[1][2][3]

• Stability: The Cp* ligand confers hydrophobicity, enhancing cellular uptake, a property not achievable if working purely in aqueous media [5].

References

• UIV Chem. (2024). Iridium(III) Chloride Hydrate Solubility Data. Retrieved from

• Rudmet. (2021). Aspects of iridium extraction from chloride solutions. Non-ferrous Metals.[4][5] Retrieved from

• García Sánchez, G., et al. (2024).[2] Synthesis, Characterization and Cytotoxic Behavior against HeLa of Iridium (III) Complexes, Half Sandwich Type. Preprints.org. Retrieved from

• Liu, Z., et al. (2013). Contrasting Anticancer Activity of Half-Sandwich Iridium(III) Complexes. PMC. Retrieved from

• GuideChem. (2022). Application transformations of Iridium(III) chloride hydrate. Retrieved from

Sources

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• 2. researchgate.net [researchgate.net]
• 3. preprints.org [preprints.org]
• 4. researchgate.net [researchgate.net]
• 5. rudmet.net [rudmet.net]

A Technical Guide to the Storage and Handling of Hygroscopic Iridium(III) Chloride Trihydrate

This guide provides an in-depth analysis of the hygroscopic nature of Iridium(III) chloride trihydrate (IrCl₃·3H₂O) and establishes best practices for its storage and handling. Adherence to these protocols is critical for maintaining the compound's structural integrity, ensuring experimental reproducibility, and safeguarding the quality of research and development outcomes in catalysis, materials science, and drug development.

The Chemical Nature of Iridium(III) Chloride Trihydrate

Iridium(III) chloride trihydrate is a dark green to black crystalline solid and is one of the most common starting materials in iridium chemistry.[1] Its chemical formula, IrCl₃·3H₂O, indicates that each molecule of iridium trichloride is associated with three molecules of water. These water molecules are integral to the crystalline structure. The compound is valued as a precursor for synthesizing various iridium complexes, including catalysts for organic synthesis and advanced materials for electronics and OLED technology.[2][3]

However, the compound's utility is intrinsically linked to its significant hygroscopic and moisture-sensitive nature.[4][5] Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding atmosphere. For IrCl₃·3H₂O, this is not a passive quality but an active process that can alter the material's physical and chemical properties, leading to significant experimental challenges if not properly controlled.

The Challenge of Hygroscopicity: Mechanisms and Consequences

The hygroscopic nature of Iridium(III) chloride trihydrate presents a significant risk to sample integrity. The absorption of atmospheric moisture can lead to a cascade of undesirable physical and chemical changes.

Mechanism of Moisture Absorption

Hygroscopic materials absorb water due to a difference in water vapor pressure between the material's surface and the ambient air. If the partial pressure of water in the air is higher than at the crystal's surface, the material will adsorb water molecules. This process can lead to the surface fluidizing. As more moisture is absorbed, the material can eventually dissolve in the absorbed water, a phenomenon known as deliquescence.[6]

Consequences of Improper Storage

Failure to protect IrCl₃·3H₂O from atmospheric moisture can lead to several detrimental outcomes:

• Physical Degradation: The initial sign of moisture absorption is often the caking or clumping of the crystalline powder, a process known as agglomeration.[6] This occurs as the surfaces of individual particles liquefy and then re-solidify, forming crystalline bridges between particles. This complicates accurate weighing and dispensing.

• Chemical Inaccuracy: The absorption of excess water changes the compound's formula weight. Weighing a moisture-compromised sample will result in an inaccurate molar quantity, leading to stoichiometric errors in reaction mixtures and incorrect concentrations in prepared solutions.

• Altered Reactivity: The presence of excess water can interfere with chemical reactions, particularly in non-aqueous or moisture-sensitive systems. This can lead to lower yields, the formation of unintended byproducts, or complete reaction failure.

• Hydrolysis and Decomposition: In the presence of significant moisture and under certain conditions, the iridium salt may undergo hydrolysis. Furthermore, upon heating, moisture-laden samples can release hazardous hydrogen chloride gas.[4][7][8]

The following diagram illustrates the degradation pathway resulting from moisture exposure.

Caption: Degradation pathway of IrCl₃·3H₂O due to moisture exposure.

Recommended Storage and Handling Protocols

A multi-layered approach to storage and handling is essential to preserve the integrity of Iridium(III) chloride trihydrate. This involves strict environmental control, appropriate container selection, and meticulous handling procedures.

Environmental Storage Conditions

The primary objective is to store the compound in an environment with minimal atmospheric moisture. The ideal storage conditions are summarized below.

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents interaction with atmospheric moisture and oxygen.[9]
Temperature	Cool, ambient room temperature	Avoids thermal decomposition.[7]
Relative Humidity (RH)	As low as possible; ideally <20%	Minimizes the water vapor pressure gradient, preventing moisture uptake.
Container	Tightly sealed, airtight container	Provides a physical barrier against the ambient atmosphere.[4][8]

Step-by-Step Handling Protocol

For applications requiring stringent control over moisture, such as in catalysis or the synthesis of anhydrous complexes, handling within a controlled, inert atmosphere is mandatory.[9][10]

Caption: Workflow for handling IrCl₃·3H₂O in an inert atmosphere glove box.

Protocol for Weighing in an Inert Atmosphere:

• Preparation: Ensure all necessary equipment (spatulas, weighing paper/vessels, balance) is inside a glove box with a dry, inert atmosphere (e.g., Argon or Nitrogen, with H₂O level <5 ppm).

• Transfer: Introduce the sealed stock container of Iridium(III) chloride trihydrate into the glove box via the antechamber, purging the antechamber sufficiently.

• Equilibration: Allow the container to sit in the glove box atmosphere for at least 15-20 minutes to thermally equilibrate.

• Dispensing: Unseal the container only when ready to weigh. Use a clean, dry spatula to dispense the required amount onto a tared weighing vessel.

• Resealing: Immediately and tightly reseal the stock container after dispensing to minimize its exposure to any residual moisture.

• Use: Use the weighed material directly within the glove box for preparing solutions or adding to reaction vessels.

• Removal and Storage: Remove the stock container from the glove box via the antechamber and return it to its primary storage location (e.g., a desiccator cabinet).[4][8]

For less sensitive applications, weighing may be done quickly in the open air, followed by immediate resealing of the container. However, this practice is discouraged as repeated exposure will inevitably lead to sample degradation.

Quality Control and Verification of Material Integrity

It is prudent to periodically assess the quality of the stored Iridium(III) chloride trihydrate, especially for lots that have been in use for an extended period.

Visual Inspection

The simplest check is a visual inspection. The material should be a dark green-black, free-flowing crystalline powder.[4] Any signs of clumping, hardening into a solid mass, or visible wetness indicate significant moisture contamination.

Protocol: Quantitative Chloride Analysis (Argentometric Titration)

A quantitative method to infer the hydration state is to determine the chloride content by mass. An increase in water content will decrease the percentage of chloride relative to the theoretical value.

Principle: This protocol is based on the reaction of chloride ions with silver nitrate (AgNO₃) to form an insoluble precipitate of silver chloride (AgCl).[11] A potassium chromate (K₂CrO₄) indicator is used, which forms a reddish-brown silver chromate (Ag₂CrO₄) precipitate after all the chloride has reacted, signaling the endpoint.[12]

Materials:

• Iridium(III) chloride trihydrate sample

• Deionized water

• Standardized 0.1 N Silver Nitrate (AgNO₃) solution

• Potassium Chromate (K₂CrO₄) indicator solution (5% w/v)

• Analytical balance, volumetric flasks, burette, and Erlenmeyer flasks

Procedure:

• Sample Preparation: Accurately weigh approximately 150-200 mg of the Iridium(III) chloride trihydrate sample into a 250 mL Erlenmeyer flask.

• Dissolution: Add 100 mL of deionized water to the flask and swirl to dissolve the sample completely. The solution will have a dark color.

• Indicator Addition: Add 1 mL of the 5% potassium chromate indicator solution. The solution should turn yellow.

• Titration: Titrate the sample solution with the standardized 0.1 N AgNO₃ solution. Swirl the flask continuously. The endpoint is reached when the color changes from yellow to a persistent faint reddish-brown.[12]

• Calculation: Record the volume of AgNO₃ used. Calculate the percentage of chloride in the sample using the following formula:

  % Chloride = (V_AgNO₃ × N_AgNO₃ × 35.453) / (Weight of sample) × 100

  Where:

  • V_AgNO₃ = Volume of AgNO₃ solution used (in L)

  • N_AgNO₃ = Normality of the AgNO₃ solution (in eq/L)

  • 35.453 = Molar mass of Chlorine (in g/mol )

Interpretation: The theoretical percentage of chloride in pure IrCl₃·3H₂O (Molar Mass: 352.60 g/mol ) is approximately 30.17%. A measured value significantly lower than this suggests the absorption of excess water, increasing the total mass without increasing the chloride content.

Conclusion

The hygroscopic nature of Iridium(III) chloride trihydrate is a critical parameter that must be managed with rigorous storage and handling protocols. By understanding the mechanisms of moisture absorption and implementing protective measures such as inert atmosphere handling and storage in dry, airtight conditions, researchers can ensure the chemical and physical integrity of this vital reagent. This diligence is fundamental to achieving reliable, reproducible, and accurate results in scientific research and development.

References

• Material Safety Data Sheet - Iridium(III) Chloride Trihydrate - Cole-Parmer. (2005, October 3). Retrieved from [Link]

• Iridium Chloride Hydrate - ESPI Metals. (n.d.). Retrieved from [Link]

• Iridium(III) chloride - Wikipedia. (n.d.). Retrieved from [Link]

• How do you handle hygroscopic salts? - HepatoChem. (2016, September 14). Retrieved from [Link]

• Iridium(III) Chloride Trihydrate - AMERICAN ELEMENTS. (n.d.). Retrieved from [Link]

• How to isolate a very hygroscopic salt (as precipitate) from a reaction solution? - ResearchGate. (2016, April 18). Retrieved from [Link]

• HYGROSCOPIC BULK SOLIDS - Schaeffer. (n.d.). Retrieved from [Link]

• How do I measure out these salts using the proper method? - Chemistry Stack Exchange. (2017, May 20). Retrieved from [Link]

• Surface Coating to Prevent Hygroscopic Salt Damage in Power Plants - Polygon Group. (n.d.). Retrieved from [Link]

• Iridium (III) Chloride | Iridium trichloride trihydrate | IrCl3 · 3H2O - Ereztech. (n.d.). Retrieved from [Link]

• Testing for Chlorides with Silver Nitrate - NPS.gov. (n.d.). Retrieved from [Link]

• Chlorides in Water - Hach. (n.d.). Retrieved from [Link]

• Method 9253: Chloride (Titrimetric, Silver Nitrate) - EPA. (1994, September). Retrieved from [Link]

• Validation of an Analytical Quantitative Determination Method of Chloride Anion - Ovidius University Annals of Chemistry. (n.d.). Retrieved from [Link]

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• 1. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Iridium(III) chloride hydrate | 14996-61-3 [chemicalbook.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. schaeffer-trading.com [schaeffer-trading.com]
• 7. Iridium Chloride Hydrate - ESPI Metals [espimetals.com]
• 8. fishersci.com [fishersci.com]
• 9. researchgate.net [researchgate.net]
• 10. hepatochem.com [hepatochem.com]
• 11. cdn.hach.com [cdn.hach.com]
• 12. epa.gov [epa.gov]

The Thermal Dissociation of Iridium(III) Chloride Hydrate: A Technical Guide to the Formation of Iridium Metal

Abstract

This technical guide provides a comprehensive overview of the thermal decomposition of iridium(III) chloride hydrate (IrCl₃·xH₂O) to produce iridium metal. The decomposition pathway is critically dependent on the atmospheric conditions, yielding distinct intermediate products and final conversion temperatures. This document outlines the mechanistic steps, provides detailed experimental protocols for both oxidative and reductive decomposition routes, and summarizes the key thermal events. This guide is intended for researchers, chemists, and materials scientists engaged in the synthesis of iridium-based materials, catalysis, and high-temperature applications.

Introduction: The Chemistry of Iridium Chlorides

Iridium(III) chloride is a primary precursor in iridium chemistry. While the anhydrous form (IrCl₃) is a dark green, water-insoluble crystalline solid, the hydrated form, iridium(III) chloride hydrate (IrCl₃·xH₂O), is more commonly used in laboratory and industrial settings.[1] The hydrate is a hygroscopic, dark green to black solid that is soluble in water and alcohols, making it a versatile starting material for the synthesis of various organometallic and inorganic iridium compounds.[2][3] The degree of hydration (x) can be variable, which is a critical factor to consider during thermal processing as it directly impacts the initial dehydration stage.

The thermal stability of IrCl₃·xH₂O is a key property that enables its conversion to pure iridium metal. However, the pathway of this conversion is not direct and is dictated by the surrounding atmosphere. This guide will explore the two primary pathways: decomposition in an oxidative atmosphere (air) and in a reductive atmosphere (hydrogen).

Mechanistic Pathways of Thermal Decomposition

The conversion of iridium(III) chloride hydrate to iridium metal is a multi-step process involving dehydration, and depending on the atmosphere, oxidation and subsequent reduction, or direct reduction.

Decomposition in an Oxidative Atmosphere (Air)

When heated in the presence of air, IrCl₃·xH₂O undergoes a three-stage decomposition:

• Dehydration: The initial heating stage involves the removal of water molecules. The trihydrate begins to lose its water of hydration around 200°C to form the anhydrous IrCl₃.

• Oxidation: As the temperature increases, the anhydrous IrCl₃ is oxidized by atmospheric oxygen to form iridium(IV) oxide (IrO₂). This transformation typically occurs at approximately 763°C.[1]

• Reduction of Oxide: Finally, at a significantly higher temperature of 1070°C, the iridium(IV) oxide decomposes to yield pure iridium metal and oxygen gas.

This multi-step process in an air atmosphere is a common method for producing iridium powder, although it requires high temperatures for the final reduction step.

Decomposition in a Reductive Atmosphere (Hydrogen)

In a starkly different and more direct pathway, heating IrCl₃·xH₂O in a stream of hydrogen gas leads to the direct reduction of the iridium salt to iridium metal. This process bypasses the formation of the iridium oxide intermediate. The reduction is highly efficient and occurs at a much lower temperature, around 190°C. The reaction proceeds as follows:

2IrCl₃ + 3H₂ → 2Ir + 6HCl

This method is often preferred for its lower energy requirements and the direct formation of the metallic phase.

Quantitative Thermal Analysis

While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data for the decomposition of IrCl₃·xH₂O are not extensively published, the key thermal events derived from established chemical data are summarized below. These temperatures represent the onset of the respective transformations.

Decomposition Stage	Atmosphere	Onset Temperature (°C)	Product(s)
Dehydration	Air / Hydrogen / Inert	~200	Anhydrous IrCl₃
Oxidation	Air	~763	Iridium(IV) Oxide (IrO₂)
Oxide Decomposition	Air	~1070	Iridium Metal (Ir)
Direct Reduction	Hydrogen (H₂)	~190	Iridium Metal (Ir)

Experimental Protocols

The following protocols provide a step-by-step methodology for the thermal decomposition of IrCl₃·xH₂O to iridium metal under both oxidative and reductive conditions. These are generalized procedures and may require optimization based on the specific equipment and the hydration state of the starting material.

Protocol 1: Decomposition in Air

Objective: To produce iridium metal via thermal decomposition in an oxidative atmosphere.

Materials:

• Iridium(III) chloride hydrate (IrCl₃·xH₂O)

• High-purity alumina or quartz crucible

• Tube furnace with programmable temperature controller and air supply

Procedure:

• Accurately weigh 1-2 grams of IrCl₃·xH₂O into a pre-weighed crucible.

• Place the crucible in the center of the tube furnace.

• Establish a steady flow of dry air through the furnace tube (e.g., 50-100 mL/min).

• Program the furnace with the following temperature profile:

  • Ramp to 250°C at a rate of 10°C/min and hold for 1 hour to ensure complete dehydration.

  • Ramp to 800°C at a rate of 10°C/min and hold for 2 hours for the oxidation to IrO₂.

  • Ramp to 1100°C at a rate of 5°C/min and hold for 3 hours to ensure complete reduction to iridium metal.

• After the final hold, turn off the furnace heater and allow it to cool to room temperature under a continued flow of air.

• Once cooled, carefully remove the crucible and weigh the final product.

Protocol 2: Reduction in Hydrogen

Objective: To produce iridium metal via direct reduction in a hydrogen atmosphere.

Materials:

• Iridium(III) chloride hydrate (IrCl₃·xH₂O)

• Quartz crucible or boat

• Tube furnace with programmable temperature controller and a supply of 5% H₂ in Ar (or other inert gas)

• Appropriate safety measures for handling hydrogen gas (e.g., ventilation, gas detector)

Procedure:

• Accurately weigh 1-2 grams of IrCl₃·xH₂O into a pre-weighed quartz boat.

• Place the boat in the center of the tube furnace.

• Purge the furnace tube with an inert gas (e.g., argon) for 15-20 minutes to remove all oxygen.

• While maintaining an inert atmosphere, program the furnace to ramp to 250°C at 10°C/min and hold for 1 hour for dehydration.

• Cool the furnace to below 100°C.

• Introduce the 5% H₂/Ar gas mixture at a controlled flow rate (e.g., 50-100 mL/min).

• Program the furnace to ramp to 200°C at a rate of 5°C/min and hold for 4 hours.

• After the hold, switch the gas flow back to the inert gas and cool the furnace to room temperature.

• Once at room temperature, stop the inert gas flow, carefully remove the sample, and weigh the resulting iridium metal.

Characterization of the Final Product

The resulting iridium powder should be characterized to confirm its phase purity and morphology.

• X-Ray Diffraction (XRD): This is the primary technique to confirm the crystalline structure of the final product. The diffraction pattern should match the standard pattern for metallic iridium.

• Scanning Electron Microscopy (SEM): SEM analysis will reveal the morphology, particle size, and degree of agglomeration of the iridium powder.

Logical Workflows and Diagrams

The decision-making process and the distinct chemical pathways for the thermal decomposition of IrCl₃·xH₂O are illustrated in the diagrams below.

Caption: Experimental workflow for IrCl₃·xH₂O decomposition.

Sources

• 1. Iridium(III)_chloride [chemeurope.com]
• 2. Iridium(III) chloride hydrate, 99.8% (metals basis) 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 3. CAS 14996-61-3: Iridium trichloride hydrate | CymitQuimica [cymitquimica.com]

The Progenitor of Precision: A Technical Guide to Iridium(III) Chloride Hydrate

Executive Summary

Iridium(III) chloride hydrate (

) is not merely a salt; it is the chaotic progenitor of the most sophisticated organometallic chemistry in modern synthesis. From the deep red emission of OLED phosphors to the C-H activation catalysts driving pharmaceutical breakthroughs, this dark green, hygroscopic solid is the primary feedstock.

However, its utility is plagued by its speciation. Commercial "iridium trichloride" is rarely a single species; it is a mixture of isomers and hydration states that defies simple stoichiometry. This guide provides a rigorous, mechanism-first approach to taming

, converting it into defined precursors ( , , and Cyclometallates) with high fidelity.

Part 1: The Material Profile & The "Hydrate" Variable

The most common failure mode in iridium chemistry is treating

as a fixed molecular weight reagent. The value of ' ' typically ranges from 2 to 4, and the material often contains adsorbed HCl.

The Stoichiometry Protocol

Do not calculate based on Molecular Weight (MW). Instead, calculate based on %Ir Mass Fraction .

• Check the Certificate of Analysis (CoA): Reputable suppliers (e.g., Sigma, Strem, Tanaka) provide a specific iridium assay (e.g., "Ir Content: 54.2%").

• The Formula:

• Gravimetric Verification: If the CoA is unavailable, reduce a small aliquot (100 mg) under

  stream at 400°C for 2 hours. Weigh the resulting metallic iridium sponge to determine the precise %Ir.

Part 2: The Gateway Transformation — Synthesis of

Target Species: Bis(1,5-cyclooctadiene)diiridium(I) dichloride Role: The "Swiss Army Knife" of Ir(I) chemistry; precursor to Crabtree’s catalyst and Vaska’s complex.

The Mechanism

This is a reductive complexation . Ethanol serves a dual role: it is the solvent and the reducing agent, converting Ir(III) to Ir(I) while oxidizing itself to acetaldehyde/acetic acid. Water is strictly required to dissolve the inorganic starting material.

Step-by-Step Protocol (The Crabtree/Herde Method)

Reagents:

• (Calculated for 2.0 mmol Ir)

• 1,5-Cyclooctadiene (COD): 1.0 mL (Excess)

• Solvent: Ethanol (12 mL) / Water (6 mL) [2:1 Ratio is critical]

Workflow:

• Dissolution: Charge a Schlenk flask with

  , water, and ethanol. Stir until the dark green solid is fully dissolved.

• Ligand Addition: Add the COD via syringe.

• Reflux: Heat to reflux (approx. 90°C bath temp) under inert atmosphere (

  or Ar).

  • Visual Cue: The solution will transition from dark green

    brown brick red .

• Duration: Reflux for 12–18 hours.

  • Note: Insufficient time yields mixed Ir(I)/Ir(III) species.

• Isolation: Cool to room temperature. The product precipitates as orange/red crystals.

• Filtration: Filter the solid. Wash with cold methanol (to remove unreacted COD and monomeric byproducts).

• Drying: Vacuum dry.

Self-Validating Check:

• Color: Must be Brick Red. If Black/Green, reduction is incomplete.

• NMR (

  ): 4.25 ppm (olefinic protons). Absence of free COD peaks.

Part 3: The Photophysical Bridge — Cyclometallation for OLEDs

Target Species: Chloride-bridged Cyclometallated Dimers (

) Role: Precursor to heteroleptic phosphors (e.g., ).

The Mechanism (The Nonoyama Reaction)

This is a C-H activation driven by the "trans-effect." The reaction requires higher temperatures than the COD synthesis. 2-Ethoxyethanol is used (bp 135°C) to access the activation energy required to break the aromatic C-H bond.

Step-by-Step Protocol

Reagents:

• (1.0 eq)[1]

• Ligand (e.g., 2-Phenylpyridine, ppy): 2.2 – 2.5 eq.

• Solvent: 2-Ethoxyethanol / Water (3:1).[2]

Workflow:

• Deoxygenation: Sparge the solvent mixture with

  for 30 mins before adding reagents. Ir(III) intermediates are susceptible to oxidation to insoluble Ir(IV) oxides.

• Reaction: Combine reagents and heat to 110–120°C for 18–24 hours.

• Precipitation: The dimer is often less soluble than the monomer. It will precipitate out of the hot solution.[3]

• Workup: Cool. Add water to force further precipitation. Filter.

• Purification: Wash with water (removes salts), then ethanol (removes excess ligand), then ether.

Data Summary: Common Ligand Colors

Ligand ( )	Dimer Color	Emission Range (Target)
2-Phenylpyridine (ppy)	Yellow	Green (520 nm)
2-(2,4-Difluorophenyl)pyridine	Pale Yellow/Green	Blue (460 nm)
1-Phenylisoquinoline (piq)	Red/Brown	Red (620 nm)

Part 4: The Catalytic Bridge —

Target Species: Pentamethylcyclopentadienyl iridium(III) dichloride dimer.[4] Role: Precursor for Transfer Hydrogenation and C-H Activation.

Protocol

Unlike the COD synthesis, this reaction maintains the Ir(III) oxidation state but exchanges the coordination sphere.

• Reagents:

  + Pentamethylcyclopentadiene ( ) in Methanol.

• Conditions: Reflux for 36–48 hours.

• Outcome: The product precipitates as a bright orange solid.[3]

• Critical Note:

  is expensive. Use exactly 1.1 equivalents relative to Ir.

Part 5: Visualizing the Pathways

The following diagram maps the critical transformations of

, highlighting the solvent systems and color changes that serve as process controls.

Caption: The central divergence of Iridium(III) Chloride Hydrate into its three primary organometallic lineages.

Part 6: Quality Control & Characterization

Because

is paramagnetic (sometimes) and the hydrate is ill-defined, NMR is useless for the starting material. Validation must occur immediately after the first transformation.

Technique	Criteria	Criteria
1H NMR	Sharp singlets for COD vinyl protons. No free COD.	Complex aromatic region. Splitting of signals due to loss of symmetry in dimer.
Solubility	Soluble in , . Insoluble in MeOH.	Sparingly soluble. Often requires DMSO or breaking the bridge for clean NMR.
Elemental Analysis	C/H/Cl ratios must match. High sensitivity to trapped solvent.	Critical for confirming no chloride retention in final OLED steps.

References

• Crabtree, R. H., et al. (1982). "An Efficient Synthesis of

  ". Inorganic Syntheses, 21, 99.

• Nonoyama, M. (1974).[5] "Benzo[h]quinolin-10-yl-N Iridium(III) Complexes". Bulletin of the Chemical Society of Japan, 47(3), 767-768.

• Winkhaus, G., & Singer, H. (1966).[6] "Iridium(I)-Olefinkomplexe". Chemische Berichte, 99(11), 3610–3618.

• Lamansky, S., et al. (2001). "Highly Phosphorescent Bis-Cyclometalated Iridium Complexes: Synthesis, Photophysical Characterization, and Use in Organic Light Emitting Diodes". Journal of the American Chemical Society, 123(18), 4304-4312.

• White, C., et al. (1992). "Pentamethylcyclopentadienyl complexes of Iridium". Inorganic Syntheses, 29, 228.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. Pentamethylcyclopentadienyl iridium dichloride dimer - Wikipedia [en.wikipedia.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]
• 6. US6399804B2 - Method for producing [Ir(cod)Cl]2 - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of Vaska’s complex using Iridium(III) chloride trihydrate

Application Note: High-Purity Synthesis of Vaska’s Complex ( ) via DMF Decarbonylation[1]

Executive Summary

This application note details the optimized protocol for synthesizing trans-chlorocarbonylbis(triphenylphosphine)iridium(I), commonly known as Vaska’s Complex.[1] Unlike traditional methods requiring external carbon monoxide gas, this protocol utilizes

-dimethylformamide (DMF) as a solvent, reductant, and in situ carbonyl source.[1] This "one-pot" reductive carbonylation offers a safer, high-yield route suitable for drug development and catalytic research.[1]

Introduction & Mechanistic Insight

Vaska’s complex is a cornerstone of organometallic chemistry, renowned for its ability to undergo reversible oxidative addition with small molecules (

, , ).[2] For researchers, its synthesis is a critical competency in generating precursors for homogeneous catalysis.[1]

The "Sacrificial Solvent" Mechanism

The synthesis relies on the reductive carbonylation of Iridium(III) chloride.[1] The key to this protocol is the dual role of Triphenylphosphine (

) and DMF:

• Reduction:

  acts as a reducing agent, converting to , while being oxidized to triphenylphosphine oxide ( ).[1]

• Carbonylation: At reflux temperatures, DMF decomposes to form dimethylamine and carbon monoxide (CO).[1] This in situ generation eliminates the need for hazardous high-pressure CO cylinders.[1]

Mechanism Visualization

The following diagram illustrates the transformation pathway from the Ir(III) salt to the square planar Ir(I) complex.

Figure 1: Mechanistic pathway showing the convergence of reagents and the dual role of DMF as solvent and reactant.

Materials & Safety

Reagent Specifications

To ensure reproducibility, use the following stoichiometry. The excess

is critical to drive the equilibrium and prevent the formation of iridium dimers.[1]

Reagent	Role	Quantity	Molar Eq.	Notes
Iridium(III) Chloride Hydrate ( )	Metal Precursor	1.0 g	1.0	Hygroscopic; weigh quickly.[1]
Triphenylphosphine ( )	Ligand/Reductant	3.6 g	~4.0	Large excess required.[1]
-Dimethylformamide (DMF)	Solvent/CO Source	50 mL	Solvent	Use anhydrous if possible.[1]
Aniline (Optional)	Catalyst	1.0 mL	-	Accelerates decarbonylation.[1]
Methanol/Ethanol	Wash Solvent	100 mL	-	Cold.[1]

Safety Critical (E-E-A-T)

• Carbon Monoxide: While generated in situ, CO is toxic.[1] All reflux steps must be performed in a functioning fume hood.[1]

• DMF: A potent liver toxin and teratogen.[1] Wear butyl rubber gloves; nitrile offers limited protection against DMF permeation.[1]

Experimental Protocol

Phase 1: Synthesis (Reductive Carbonylation)[1]

• Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet adapter.

• Charging: Add 1.0 g of

  and 50 mL of DMF. Stir until the iridium salt is mostly dissolved (solution will be dark brown/red).

• Ligand Addition: Add 3.6 g of

  . If using the accelerated method, add 1 mL of aniline now.

• Degassing: Purge the system with

  for 10 minutes to remove atmospheric oxygen.

• Reflux:

  • Heat the mixture to vigorous reflux (approx. 150°C).

  • Standard Method: Reflux for 12 hours.

  • Aniline Method: Reflux for 2–3 hours.[1]

• Monitoring: The reaction is complete when the solution shifts from dark brown to a clear, bright yellow.

Phase 2: Isolation & Purification[1]

• Precipitation: Remove heat and allow the solution to cool slowly to room temperature.[1] Bright yellow crystals should begin to form.

• Crystallization: Pour the reaction mixture into 150 mL of cold methanol (or ethanol). Stir gently for 15 minutes to fully precipitate the complex and solubilize excess

  and amine byproducts.

• Filtration: Collect the solid via vacuum filtration using a sintered glass frit (medium porosity).[1]

• Washing Sequence (Critical for Purity):

  • Wash 1: 20 mL cold methanol (Removes

    and ).

  • Wash 2: 20 mL deionized water (Removes ionic ammonium salts

    ).[1]

  • Wash 3: 10 mL cold methanol (Aids drying).[1]

• Drying: Dry the yellow crystals under vacuum for 4 hours at 60°C.

Process Workflow

Figure 2: Operational workflow for the synthesis and purification of Vaska's Complex.

Characterization & Validation

To validate the synthesis, compare your product against these standard parameters.

Infrared Spectroscopy (The "Fingerprint")

This is the most rapid validation method.[1]

• Target: A strong, sharp singlet peak at 1960 ± 5 cm⁻¹ .

• Interpretation: This corresponds to the

  stretching frequency ( ).[1]

• Deviation: If the peak is >2000 cm⁻¹, oxidative addition (likely

  ) has occurred.[1] If multiple peaks exist, purification was incomplete.[1]

NMR Spectroscopy

• Solvent:

  [1]

• Target: A singlet at +24.0 to +25.0 ppm .

• Interpretation: The singlet confirms the trans arrangement of the two phosphine ligands (magnetically equivalent).[1]

• Impurity Check: A peak at -5 ppm indicates free

  ; a peak at +29 ppm may indicate oxidized ligand ( ).[1]

Visual Troubleshooting

Observation	Diagnosis	Corrective Action
Bright Yellow	Pure Product	Proceed to drying.[1]
Orange/Amber	Adduct Formed	Recrystallize under inert atmosphere or heat to reverse binding.[1]
Greenish Tint	Ir(III) Impurities	Incomplete reduction.[1] Check quality and reflux time.
Brown Sludge	Decomposition	Temperature too high or insufficient solvent.[1]

References

• Vaska, L., & DiLuzio, J. W. (1961).[1][3][4] Carbonyl and Hydrido-Carbonyl Complexes of Iridium by Reaction with Alcohols.[1][2] Hydrido Complexes by Reaction with Acid.[1][4] Journal of the American Chemical Society, 83(12), 2784–2785. [Link]

• Girolami, G. S., Rauchfuss, T. B., & Angelici, R. J. (1999).[1][4] Synthesis and Technique in Inorganic Chemistry: A Laboratory Manual (3rd ed.). University Science Books. (Standard reference for the DMF/Aniline protocol).

• Vaska, L. (1963).[1] Oxygen-Carrying Properties of a Simple Synthetic System. Science, 140(3568), 809–810.[1] [Link]

• Crabtree, R. H. (2009).[1] The Organometallic Chemistry of the Transition Metals (5th ed.). Wiley-Interscience.[1] (Mechanistic background on oxidative addition).

Sources

• 1. Vaska's complex - Wikipedia [en.wikipedia.org]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. scribd.com [scribd.com]
• 4. Vaska's_complex [chemeurope.com]

Application Note: A Detailed Guide to the Preparation and In-Situ Activation of Iridium Catalysts from IrCl₃ Hydrate for the Cativa Process

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and process development scientists on the use of Iridium(III) chloride hydrate (IrCl₃·xH₂O) as a precursor for preparing the highly active catalyst required for the Cativa process—the leading industrial method for acetic acid production. We will delve into the fundamental chemistry of catalyst activation, the critical role of promoters, and provide a detailed, field-tested protocol for the in-situ generation of the active catalytic species, [Ir(CO)₂I₂]⁻. This guide is structured to provide not just procedural steps, but the causal logic behind them, ensuring a robust understanding for successful experimental design and optimization.

Introduction: The Cativa Process and the Central Role of Iridium

The carbonylation of methanol to produce acetic acid is a cornerstone of the global chemical industry.[1] While the rhodium-based Monsanto process was the long-standing benchmark, the Cativa™ process, developed by BP Chemicals, has become the dominant technology since its commercialization in 1995.[2][3] The Cativa process utilizes a sophisticated iridium-based catalyst system that offers significant advantages, including higher reaction rates, greater stability at low water concentrations, and reduced formation of by-products like propionic acid.[4][5] This enhanced efficiency stems from the unique mechanistic pathway of the iridium catalyst, which, while powerful, requires precise preparation and activation.

A common and convenient entry point for accessing this powerful catalytic system is through the use of Iridium(III) chloride hydrate (IrCl₃·xH₂O), a stable and commercially available iridium salt. This application note will guide the user through the transformation of this simple precursor into the active catalyst within the reaction medium itself—a process known as in-situ activation.

The Chemistry of Catalyst Activation: From Precursor to Active Species

Iridium(III) chloride hydrate is a pre-catalyst. The true workhorse of the Cativa process is the square-planar anionic complex, diiododicarbonyliridate(I), or [Ir(CO)₂I₂]⁻.[2][4] The conversion of the Ir(III) chloride precursor to the active Ir(I) species is a critical transformation that occurs under process conditions.

This activation involves two primary chemical steps:

• Ligand Exchange (Halide Swap): The chloride ligands on the iridium center are displaced by iodide ions. The primary source of iodide is the co-catalyst, methyl iodide (CH₃I), which is a key reactant shuttle in the overall process.

• Reductive Carbonylation: The Ir(III) center is reduced to Ir(I) in the presence of carbon monoxide (CO), which also serves as a ligand, coordinating to the metal center to form the stable dicarbonyl structure.

This entire activation sequence is performed in-situ, directly within the reaction vessel, using the components of the Cativa process itself. This approach is industrially efficient as it bypasses the need to synthesize, isolate, and handle the potentially sensitive [Ir(CO)₂I₂]⁻ complex separately.[2]

The Indispensable Role of Promoters

A key innovation of the Cativa process is the use of promoter species. While the oxidative addition of methyl iodide to the iridium center is approximately 150 times faster than in the rhodium-based Monsanto process, the subsequent migratory insertion of CO into the iridium-methyl bond is comparatively slow.[2] This step becomes the rate-limiting bottleneck of the unpromoted cycle.

Promoters are Lewis acidic species that dramatically accelerate this critical step. They function by abstracting an iodide ligand from the catalyst resting state, fac,cis-[Ir(CO)₂I₃Me]⁻.[6][7] This abstraction generates a neutral, five-coordinate intermediate, [Ir(CO)₃I₂Me], which undergoes migratory CO insertion at a rate up to 700 times faster than its anionic precursor.[6][8]

Commonly used promoters fall into two main categories:

• Carbonyl-iodide complexes: Ruthenium carbonyl complexes (e.g., formed in-situ from Ru₃(CO)₁₂ or RuI₃) are highly effective.[3][6]

• Simple metal iodides: Iodide complexes of zinc, indium, gallium, and cadmium also serve as potent promoters.[3][6][8]

The choice and concentration of the promoter are critical variables for process optimization, directly impacting reaction rate and overall catalyst productivity.

Protocol: In-Situ Preparation and Activation of Cativa Catalyst

This protocol describes the laboratory-scale preparation of the active iridium catalyst from IrCl₃ hydrate in a high-pressure batch reactor.

4.1. Materials and Reagents

• Iridium Precursor: Iridium(III) chloride hydrate (IrCl₃·xH₂O), typical Ir content 52-54%.

• Promoter (Example): Diruthenium nonacarbonyl (Ru₃(CO)₁₂) or Indium(III) Iodide (InI₃).

• Solvent: Glacial Acetic Acid.

• Co-Catalyst / Reactant: Methyl Iodide (CH₃I), stabilized.

• Water: Deionized.

• Reactant Gas: Carbon Monoxide (CO), high purity (≥99.9%).

• Inert Gas: Nitrogen (N₂) or Argon (Ar), high purity.

4.2. Equipment

• High-pressure autoclave (e.g., Hastelloy® or Zirconium construction) equipped with:

  • Gas inlet and outlet valves.

  • Pressure gauge and transducer.

  • Thermocouple.

  • Variable-speed mechanical or magnetic stirrer.

  • Heating mantle and temperature controller.

  • Rupture disc for safety.

4.3. Safety Precautions

• High-Pressure Operations: All work must be conducted behind a certified safety shield. The operator must be fully trained in high-pressure equipment use. Always perform a pressure test with inert gas before introducing reactants.

• Carbon Monoxide: CO is a highly toxic, odorless, and colorless gas. The reactor and all gas lines must be located in a well-ventilated fume hood equipped with a CO detector.

• Methyl Iodide: CH₃I is toxic and a suspected carcinogen. Handle only in a fume hood with appropriate personal protective equipment (gloves, safety glasses).

4.4. Step-by-Step Experimental Protocol

• Reactor Preparation: Ensure the autoclave is scrupulously clean and dry. Seal the reactor and perform a leak test by pressurizing with N₂ to a pressure exceeding the planned reaction pressure.

• Charging the Reactor:

  • Vent the N₂ and open the reactor.

  • Under ambient conditions, charge the following reagents directly into the reactor vessel in the specified order: a. Glacial Acetic Acid (e.g., 80 mL) b. Deionized Water (to achieve desired water concentration, e.g., 5-10 wt%) c. Iridium(III) chloride hydrate (e.g., to achieve 1000-1500 ppm Ir) d. Promoter (e.g., Ru:Ir molar ratio of 2:1 to 5:1) e. Methyl Iodide (e.g., 5-15 wt%)

  • Causality Note: The reagents are added in this order to create the solvent matrix first, allowing for good dispersion of the catalyst precursor and promoter upon addition.

• Sealing and Purging:

  • Seal the autoclave securely.

  • Begin stirring at a moderate rate (e.g., 500 rpm).

  • Purge the reactor headspace of air by pressurizing with CO to ~5 barg and venting three times. This removes oxygen, which can be detrimental to the catalyst, and provides the initial CO atmosphere.

• Pressurization and Heating (Catalyst Activation Phase):

  • After the final purge, pressurize the reactor with CO to the target reaction pressure (e.g., 25-30 barg).

  • Begin heating the reactor to the desired temperature (e.g., 190-200°C).

  • Self-Validation Check: During heat-up, the pressure will increase. Once at temperature, the pressure should remain stable. A slow drop in pressure indicates the consumption of CO as the [Ir(CO)₂I₂]⁻ species forms. This is the primary indicator of successful in-situ activation.

• Initiation of Methanol Carbonylation:

  • Once the temperature and pressure have stabilized, the catalyst is considered active.

  • The carbonylation of methanol can now be initiated. For a batch reaction, methanol would have been included in the initial charge. For a semi-batch or continuous process, methanol feed can be started at this point.

  • The reaction is monitored by the continuous uptake of CO from the gas supply, required to maintain a constant reactor pressure.

Critical Process Parameters

The efficiency and selectivity of the Cativa process are highly dependent on several key parameters. The following table provides typical ranges for laboratory-scale optimization studies.

Parameter	Typical Range	Rationale & Impact on the Process
Temperature	180 - 210 °C	Affects reaction rate. Higher temperatures increase rate but may lead to catalyst instability or side reactions if not optimized.
CO Partial Pressure	20 - 40 barg	Higher pressure generally increases CO availability and reaction rate, but the effect can be less pronounced in a well-promoted system.[9]
Iridium Concentration	800 - 5000 ppm	Directly impacts the overall reaction rate. Higher concentrations increase throughput but also cost.
Promoter:Iridium Ratio	2:1 to 10:1 (molar)	Crucial for overcoming the rate-limiting migratory insertion step. The optimal ratio depends on the specific promoter used.[3]
Water Concentration	2 - 10 wt%	A key advantage of Cativa is its stability at low water levels, which minimizes the water-gas shift side reaction and reduces downstream purification costs.[2][5]
Methyl Iodide Conc.	5 - 20 wt%	Acts as the shuttle for the methyl group. Rate is positively dependent on its concentration, but high levels can increase purification loads.[2]

Visualizing the Catalytic Cycle

The following diagram illustrates the key steps in the promoted Cativa catalytic cycle, highlighting the intervention point of the promoter.

Caption: The promoted catalytic cycle for the Cativa process.

Conclusion

Iridium(III) chloride hydrate serves as an excellent and practical entry point for accessing the high-performance Cativa catalyst system. Successful application hinges on a clear understanding of the in-situ activation process, which transforms the simple salt into the active [Ir(CO)₂I₂]⁻ species under reaction conditions. The strategic use of promoters to accelerate the rate-limiting migratory insertion step is fundamental to achieving the high efficiency that characterizes this process. By carefully controlling the key parameters outlined in this guide, researchers can reliably prepare and utilize this advanced catalytic system for the synthesis of acetic acid and related carbonylation chemistry.

References

• C
• C

• Haynes, A., Maitlis, P. M., Morris, G. E., Sunley, G. J., Adams, H., Badger, P. W., ... & Whyman, R. (2004). Promotion of iridium-catalyzed methanol carbonylation: mechanistic studies of the cativa process. Journal of the American Chemical Society, 126(9), 2847-2861. [Link]

• Jones, J. H. (2000). The Cativa™ Process for the Manufacture of Acetic Acid. Platinum Metals Review, 44(3), 94-105. [Link]

• Haynes, A., Maitlis, P. M., Morris, G. E., Sunley, G. J., Adams, H., Badger, P. W., ... & Whyman, R. (2004). Promotion of Iridium-Catalyzed Methanol Carbonylation: Mechanistic Studies of the Cativa Process. Journal of the American Chemical Society, 126(9), 2847-2861. [Link]

• Haynes, A., Maitlis, P. M., Morris, G. E., Sunley, G. J., Adams, H., Badger, P. W., ... & Whyman, R. (2004). Promotion of Iridium-Catalyzed Methanol Carbonylation: Mechanistic Studies of the Cativa Process. Journal of the American Chemical Society. [Link]

• Jones, J. H. (2000). The Cativa™ Process for the Manufacture of Acetic Acid. Ingenta Connect. [Link]

• Cativa process – Knowledge and References. Taylor & Francis. [Link]

• Stepwise Iodide-Free Methanol Carbonylation via Methyl Acetate Activation by Pincer Iridium Complexes. [Link]

• Optimization of Acetic Acid Production Process Using the Cativa Method for Increasing Product Purity. Journal of Chemical Engineering Research Progress. [Link]

• Jones, J. H. (2000). The Cativa™ Process for the Manufacture of Acetic Acid. Johnson Matthey Technology Review. [Link]

Sources

• 1. The Cativa™ Process for the Manufacture of Acetic Acid | Johnson Matthey Technology Review [technology.matthey.com]
• 2. grokipedia.com [grokipedia.com]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. Cativa process - Wikipedia [en.wikipedia.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Promotion of iridium-catalyzed methanol carbonylation: mechanistic studies of the cativa process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pmr: Vol. 44 Issue 3: p. 94 [ingentaconnect.com]

Preparation of Iridium oxide (IrO2) nanoparticles from IrCl3 precursor

An Application Guide to the Synthesis of Iridium Oxide (IrO₂) Nanoparticles from Iridium(III) Chloride

Introduction

Iridium oxide (IrO₂) nanoparticles are at the forefront of materials science, primarily due to their exceptional chemical stability, high electrical conductivity, and remarkable electrocatalytic activity.[1] These properties make them indispensable in a variety of high-performance applications, including as catalysts for the oxygen evolution reaction (OER) in water electrolysis for green hydrogen production, in supercapacitors, for pH sensing, and in biomedical devices.[2][3][4] The synthesis of these nanomaterials with controlled size, morphology, and crystallinity is paramount to optimizing their performance.

This technical guide, designed for researchers and drug development professionals, provides a detailed exploration of the synthesis of IrO₂ nanoparticles starting from the common precursor, iridium(III) chloride (IrCl₃). We will delve into the fundamental chemical principles governing the transformation of the precursor and present two distinct, field-proven protocols: an aqueous alkaline hydrolysis method for producing highly dispersed, often amorphous or hydrated nanoparticles, and the Adams fusion method for synthesizing crystalline IrO₂.

Fundamental Principles: The Journey from IrCl₃ to IrO₂

The conversion of iridium(III) chloride to iridium(IV) oxide is a multi-step process involving hydrolysis, oxidation, and dehydration. A thorough understanding of this pathway is critical for controlling the final properties of the nanoparticles.

The IrCl₃ Precursor and its Hydrolysis

Iridium(III) chloride (IrCl₃·xH₂O) is the most common starting material. In aqueous solution, the iridium ion is coordinated with both chloride and water ligands. The first crucial step in the synthesis is the hydrolysis of this complex. By increasing the pH of the solution, typically through the addition of a base like sodium hydroxide (NaOH), the chloride and water ligands are progressively replaced by hydroxide ions (OH⁻).[1][5][6] This leads to the formation of iridium hydroxide intermediates, such as Ir(OH)₃, which are generally insoluble and precipitate from the solution. The controlled rate of this hydrolysis is key to achieving a narrow particle size distribution.

Oxidation and Dehydration to Form IrO₂

The iridium in the hydroxide intermediate is in the +3 oxidation state. To form IrO₂, the iridium must be oxidized to the +4 state. This oxidation can be achieved through several means depending on the synthesis route:

• In Alkaline Hydrolysis: The process of heating or "aging" the iridium hydroxide colloid in the presence of dissolved oxygen promotes the oxidation of Ir(III) to Ir(IV) and the subsequent dehydration (loss of water) to form hydrated iridium oxide (IrO₂·nH₂O).[2][7]

• In Adams Fusion: A strong oxidizing agent, typically molten sodium nitrate (NaNO₃), is mixed directly with the IrCl₃ precursor. At high temperatures, the nitrate aggressively oxidizes the Ir(III) to Ir(IV) while acting as a flux, facilitating the formation of a crystalline IrO₂ lattice.[8][9][10]

The final material can range from amorphous, hydrated IrO₂·nH₂O, which often exhibits a higher surface area, to highly crystalline, anhydrous IrO₂ with superior stability.[11][12] The choice of synthesis method directly dictates this outcome.

Detailed Experimental Protocols

Here we present two distinct, reproducible protocols for the synthesis of IrO₂ nanoparticles from an IrCl₃ precursor.

Protocol 1: Alkaline Hydrolysis for Hydrated IrO₂ Nanoparticles

This method is a straightforward "bottom-up" colloidal synthesis performed in an aqueous medium. It is valued for its simplicity and its ability to produce small, uniform nanoparticles ideal for applications requiring high surface area, such as catalysis.[1][2]

Causality Behind the Method: The dropwise addition of a strong base to the IrCl₃ solution induces rapid, but controlled, hydrolysis. By keeping the precursor concentration low and the base addition slow, the nucleation of iridium hydroxide particles is uniform. The subsequent heating step provides the energy for the conversion of the hydroxide intermediates into the more stable iridium oxide structure while promoting particle growth to the desired size.[1]

• Iridium(III) chloride hydrate (IrCl₃·xH₂O)

• Sodium hydroxide (NaOH), 1 M solution

• Deionized (DI) water (18.2 MΩ·cm)

• Ethanol

• Round-bottom flask

• Magnetic stirrer with heating mantle

• Condenser

• pH meter

• Centrifuge and centrifuge tubes

• Precursor Solution Preparation: Dissolve IrCl₃·xH₂O in DI water in a round-bottom flask to a final concentration of 1-5 mM. Stir until fully dissolved.

• Hydrolysis: While stirring the solution vigorously at room temperature, slowly add a 1 M NaOH solution dropwise. Monitor the pH continuously. Continue adding NaOH until the pH of the solution stabilizes between 11 and 12. A distinct color change, often to a deep blue or black, indicates the formation of iridium hydroxide/oxide colloidal intermediates.[1][7]

• Aging and Oxidation: Attach a condenser to the flask and heat the colloidal solution to 80-100°C. Maintain this temperature for 1-2 hours under continuous stirring. This step facilitates the conversion of hydroxide intermediates to iridium oxide and allows for controlled particle growth.[1]

• Purification:

  • Allow the solution to cool to room temperature.

  • Transfer the solution to centrifuge tubes and centrifuge at a sufficient speed and duration to pellet the nanoparticles (e.g., 10,000 x g for 20 minutes).

  • Discard the supernatant, which contains unreacted precursors and excess ions.

  • Re-disperse the nanoparticle pellet in DI water using an ultrasonic bath.

  • Repeat the centrifugation and re-dispersion steps at least three times to ensure high purity. A final wash with ethanol can aid in removing organic residues and facilitate drying.

• Storage: The final IrO₂ nanoparticle pellet can be dried under vacuum or re-dispersed in a suitable solvent for storage.

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// Edges start -> hydrolysis; hydrolysis -> intermediate [label="Hydrolysis"]; intermediate -> aging; aging -> formation [label="Oxidation &\nDehydration"]; formation -> purify; purify -> product; } केंदot Caption: Workflow for the synthesis of IrO₂ nanoparticles via alkaline hydrolysis.

Table 1: Key Parameters for Alkaline Hydrolysis Synthesis

Parameter	Typical Range	Rationale and Influence on Nanoparticle Properties
Precursor Conc.	1 - 5 mM	Higher concentrations can lead to larger particles and wider size distributions due to increased nucleation rates.
Final pH	11 - 13.5	Crucial for complete hydrolysis. Higher pH values can lead to smaller, more uniform particles but may also increase the defect density on the nanoparticle surface.[13]
Aging Temperature	80 - 100 °C	Provides the necessary activation energy for the conversion of Ir(OH)x to IrO₂. Higher temperatures accelerate the process and can promote crystallinity.
Aging Time	1 - 2 hours	Affects particle growth and crystallinity. Longer times can lead to larger, more crystalline particles through processes like Ostwald ripening.

Protocol 2: Modified Adams Fusion for Crystalline IrO₂ Nanoparticles

The Adams fusion method is a high-temperature, solid-state reaction that reliably produces crystalline IrO₂.[10] This method is particularly useful for applications where catalyst stability is paramount, as the resulting crystalline structure is more robust under harsh operating conditions.[8]

Causality Behind the Method: This protocol utilizes sodium nitrate (NaNO₃) as both an oxidizing agent and a molten salt flux. When heated above its melting point (307°C), NaNO₃ creates a reactive liquid environment that facilitates intimate contact with the IrCl₃ precursor. The nitrate ions readily decompose, releasing oxidizing species that convert Ir(III) to Ir(IV). The high temperature provides the energy needed to directly form the thermodynamically stable rutile crystal structure of IrO₂.[9][11]

• Iridium(III) chloride hydrate (IrCl₃·xH₂O)

• Sodium nitrate (NaNO₃), anhydrous

• Isopropanol

• Deionized (DI) water

• Porcelain crucible

• High-temperature muffle furnace

• Mortar and pestle

• Filtration setup (e.g., Büchner funnel)

• Precursor Preparation: In a beaker, dissolve a predetermined quantity of IrCl₃·xH₂O in a minimal amount of a solvent like isopropanol to form a concentrated solution.

• Mixing: Add the desired mass of NaNO₃ powder to the IrCl₃ solution. The mass ratio of NaNO₃ to the iridium precursor is a critical parameter.[11] Stir thoroughly until a homogeneous slurry or paste is formed.

• Drying: Gently heat the mixture on a hotplate at low heat (e.g., 80°C) to evaporate the solvent completely, resulting in a dry powder mixture.

• Fusion (Calcination):

  • Transfer the dry powder to a porcelain crucible.

  • Place the crucible in a muffle furnace.

  • Ramp the temperature to the target fusion temperature (e.g., 350-500°C) and hold for 2-4 hours. CAUTION: This step must be performed in a well-ventilated fume hood as NOx gases may be released.

  • The optimal temperature is a trade-off: higher temperatures yield higher crystallinity but also larger particles. A temperature of 350°C is often found to maximize electrocatalytic activity.[10]

• Purification:

  • After the furnace has cooled down completely, retrieve the crucible. The product will be a solid mass.

  • Grind the solid product into a fine powder using a mortar and pestle.

  • Wash the powder extensively with hot DI water to dissolve and remove the sodium nitrate and any sodium chloride byproduct. This step is critical for purity.

  • Collect the black IrO₂ powder by filtration. Continue washing with hot DI water until the filtrate shows no sign of chloride ions (tested, for example, by adding a drop of AgNO₃ solution).

• Drying: Dry the purified IrO₂ powder in an oven at ~120°C overnight.

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// Edges start -> dry; dry -> fuse; fuse -> intermediate [label="High-Temp\nOxidation"]; intermediate -> cool; cool -> purify; purify -> product; } केंदot Caption: Workflow for the synthesis of crystalline IrO₂ nanoparticles via the Adams fusion method.

Table 2: Key Parameters for Adams Fusion Synthesis

Parameter	Typical Range	Rationale and Influence on Nanoparticle Properties
NaNO₃ : Ir Precursor Ratio	5:1 to 20:1 (mass)	Excess NaNO₃ ensures a complete reaction and acts as a flux to prevent excessive particle agglomeration. However, very high excess is not always necessary.[11]
Fusion Temperature	350 - 500 °C	Directly controls crystallinity and particle size. Temperatures <350°C may lead to incomplete reaction or amorphous phases. Temperatures >400°C significantly increase particle size and crystallinity, which can reduce the active surface area.[10][11]
Fusion Duration	2 - 4 hours	Ensures the reaction goes to completion. Longer durations at higher temperatures will further promote particle growth and sintering.

Post-Synthesis Characterization

To validate the successful synthesis and understand the properties of the prepared IrO₂ nanoparticles, a suite of characterization techniques is essential.

• Transmission Electron Microscopy (TEM): The primary technique for visualizing nanoparticle size, morphology (shape), and dispersity. High-resolution TEM can reveal the crystal lattice fringes, confirming crystallinity.[11]

• X-ray Diffraction (XRD): Used to determine the crystal structure and phase purity of the nanoparticles. Crystalline IrO₂ will show characteristic diffraction peaks corresponding to the rutile structure, while amorphous or poorly crystalline samples will exhibit broad, diffuse peaks.[10][14]

• X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine the elemental composition and, crucially, the oxidation state of iridium. The binding energies of the Ir 4f core level peaks (Ir 4f₇/₂ and Ir 4f₅/₂) confirm the presence of Ir(IV).[14][15]

Concluding Remarks

The synthesis of IrO₂ nanoparticles from an IrCl₃ precursor can be effectively tailored to produce materials with specific characteristics. The alkaline hydrolysis method offers a simple, low-temperature route to small, hydrated nanoparticles with high surface area, while the Adams fusion method provides a reliable path to highly stable, crystalline nanoparticles. The choice of protocol is dictated by the end-use application, which may prioritize catalytic activity (favoring high surface area) or long-term stability (favoring high crystallinity). By carefully controlling the key experimental parameters outlined in this guide, researchers can reproducibly synthesize high-quality IrO₂ nanoparticles for their specific scientific and developmental needs.

References

• Structure characterization of ultra‐small crystalline Ir and IrO2... - ResearchGate. (n.d.).
• Application Notes and Protocols for Colloidal Synthesis of Iridium Oxide Nanoparticles - Benchchem. (n.d.).
• Electrochemical characterization of IrO2 nanoparticles supported on... - ResearchGate. (n.d.).
• Nanostructured Iridium Oxide: State of the Art - MDPI. (2022, August 5).
• Iridium-Based Nanohybrids: Synthesis, Characterization, Optical Limiting, and Nonlinear Optical Properties - PMC. (n.d.).
• Perchlorate Fusion–Hydrothermal Synthesis of Nano‐Crystalline IrO2: Leveraging Stability and Oxygen Evolution Activity - PMC. (n.d.).
• Formation Mechanism and Hydrothermal Synthesis of Highly Active Ir1–xRuxO2 Nanoparticles for the Oxygen Evolution Reaction | Journal of the American Chemical Society. (2024, August 16).
• Synthesis and Characterization of Nanocrystals of the Oxide Metals, RuO2, IrO2, and ReO3 - Ingenta Connect. (n.d.).
• A High Yield Synthesis of Ligand-Free Iridium Oxide Nanoparticles with High Electrocatalytic Activity | The Journal of Physical Chemistry Letters - ACS Publications. (2011, February 7).
• Influence of pH Modification on Catalytic Activities of Metal-Doped IrO2 Nanoparticles. (2019, April 9).
• Perchlorate Fusion–Hydrothermal Synthesis of Nano-Crystalline IrO2: Leveraging Stability and Oxygen Evolution Activity - ChemRxiv. (n.d.).
• Iridium nanomaterials: synthesis and applications - ChemicalBook. (2023, November 23).
• Formation Mechanism and Hydrothermal Synthesis of Highly Active Ir1- xRuxO2 Nanoparticles for the Oxygen Evolution Reaction - PubMed. (2024, August 28).
• A High Yield Synthesis of Ligand-Free Iridium Oxide Nanoparticles with High Electrocatalytic Activity - CDN. (n.d.).
• Iridium and IrOx nanoparticles: an overview and review of syntheses and applications. (2022, March 16).
• Ex-Situ Electrochemical Characterization of IrO2 Synthesized by a Modified Adams Fusion Method for the Oxygen Evolution Reaction - MDPI. (2019, April 1).
• Synthesis and optimisation of IrO2 electrocatalysts by Adams fusion method for solid polymer electrolyte electrolysers - UWCScholar. (n.d.).
• Iridium and IrOx nanoparticles: an overview and review of syntheses and applications | Request PDF - ResearchGate. (2026, February 20).
• Green synthesis of water splitting electrocatalysts: IrO 2 nanocages via Pearson's chemistry. (2022, September 23).

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Iridium nanomaterials: synthesis and applications_Chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Formation Mechanism and Hydrothermal Synthesis of Highly Active Ir1- xRuxO2 Nanoparticles for the Oxygen Evolution Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Perchlorate Fusion–Hydrothermal Synthesis of Nano‐Crystalline IrO2: Leveraging Stability and Oxygen Evolution Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. uwcscholar.uwc.ac.za:8443 [uwcscholar.uwc.ac.za:8443]
• 11. mdpi.com [mdpi.com]
• 12. Green synthesis of water splitting electrocatalysts: IrO 2 nanocages via Pearson's chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03640A [pubs.rsc.org]
• 13. Influence of pH Modification on Catalytic Activities of Metal-Doped IrO2 Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Iridium(III) Chloride Hydrate Solubility and Cyclometalation in 2-Methoxyethanol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide an authoritative, mechanistically grounded guide on the solubility dynamics and synthetic protocols for generating chloro-bridged iridium(III) dimers using a 2-methoxyethanol/water solvent system.

Mechanistic Rationale: The Nonoyama Reaction

The synthesis of phosphorescent cyclometalated iridium(III) complexes universally relies on the formation of a chloro-bridged dinuclear intermediate, typically denoted as

[1]. This intermediate is generated via the Nonoyama reaction, which involves the direct C-H activation and coordination of a cyclometalating ligand (e.g., 2-phenylpyridine, ppy) to an iridium center.

Because the Ir(III) ion is a

low-spin metal, it is highly kinetically inert. Overcoming this activation barrier requires sustained high temperatures (120 °C – 150 °C)[2],[3]. Consequently, the choice of solvent is not merely a matter of solubility; it is the primary thermodynamic driver of the reaction.

The Causality of the Phase-Bridging Solvent System

The industry standard for this synthesis is a 3:1 (v/v) mixture of 2-methoxyethanol and water [2],[1],[4]. As a Senior Application Scientist, it is critical to understand why this specific ratio is employed rather than simply following the recipe:

• Phase-Bridging Solubility: Iridium(III) chloride hydrate (

  ) is a highly polar, hydrophilic salt that is virtually insoluble in pure organic solvents. Conversely, most ligands are lipophilic and insoluble in water. 2-Methoxyethanol acts as an amphiphilic co-solvent, homogenizing these two disparate phases at reflux temperatures[1].

• Thermal Capacity: With a boiling point of 124 °C, 2-methoxyethanol provides the exact thermal window required to overcome the kinetic inertness of the Ir(III) center without degrading the organic ligands[4].

• Thermodynamic Driving Force (Le Chatelier’s Principle): The 3:1 ratio is a thermodynamic "sweet spot." While the starting materials are soluble at reflux, the resulting neutral, highly hydrophobic chloro-bridged dimer is completely insoluble in this polar matrix at room temperature. This spontaneous phase separation drives the equilibrium forward and prevents over-coordination (forming the tris-cyclometalated complex), allowing for isolation via simple filtration[2],[4].

Workflow Visualization

Fig 1. Phase-bridging cyclometalation workflow for Ir(III) dimer synthesis.

Quantitative Reaction Parameters

The table below summarizes the critical parameters for both conventional thermal reflux and modern Microwave-Assisted Organic Synthesis (MAOS) approaches.

Parameter	Conventional Reflux[4]	Microwave-Assisted (MAOS)[2],[3]
Solvent System	2-Methoxyethanol : Water (3:1 v/v)	2-Methoxyethanol : Water (3:1 v/v)
Ligand : Ir Ratio	2.3 : 1.0	2.0 : 1.0 to 2.5 : 1.0
Temperature	120 °C – 125 °C (Reflux)	150 °C
Reaction Time	12 – 24 hours	10 – 90 minutes
Atmosphere	Inert (Argon/Nitrogen)	Sealed Vessel (Autogenous Pressure)
Typical Yield	70% – 85%	85% – 95%
Primary Advantage	High scalability (Gram-scale)	Rapid screening; high purity

Detailed Experimental Protocols

Protocol A: Scalable Conventional Reflux Synthesis

Adapted for the synthesis of

or fluorinated analogues.

• Preparation: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Flush the system with Argon for 5 minutes. Causality: Ir(III) intermediates are sensitive to oxidation; an inert atmosphere prevents ligand degradation.

• Reagent Loading: Charge the flask with

  (1.0 equiv) and the ligand (2.3 equiv)[4].

• Solvent Addition: Add the 3:1 (v/v) mixture of 2-methoxyethanol and deionized water. Ensure the solvent is thoroughly degassed.

• Thermal Activation: Submerge the flask in a preheated oil bath at 120–125 °C. Stir vigorously under reflux for 15–24 hours[4].

• Precipitation: Remove from heat and allow the mixture to cool to room temperature over 45 minutes. Add an additional volume of water (equal to the reaction volume) to fully crash out the hydrophobic dimer[4].

• Isolation: Collect the resulting precipitate via vacuum filtration on a Büchner funnel.

• Purification: Wash the solid sequentially with water (to remove unreacted Ir salts) and a minimal amount of hexanes or a 13:1 Methanol/DCM mixture (to remove excess organic ligand)[4]. Dry under high vacuum.

Protocol B: Microwave-Assisted Organic Synthesis (MAOS)

Optimized for rapid library generation and high-yield screening.

• Vessel Preparation: Add the cyclometalating ligand and

  into a microwave reaction vial (e.g., Anton Paar G30) in a 2:1 to 2.5:1 molar ratio[2].

• Solvent Addition: Add 10–15 mL of the 3:1 (v/v) 2-methoxyethanol/water solvent mixture[2].

• Sealing: Place a stir bar in the vial and securely attach the cap and rubber septum, ensuring a pressure-tight seal[2].

• Microwave Method: Heat the contents to 150 °C as rapidly as possible. Hold at 150 °C for 10 to 90 minutes (depending on ligand steric bulk) with a constant stirrer speed of 600 rpm[2],[3].

• Isolation: Cool the vessel to 45 °C. Transfer the slurry to a beaker, add 1 M aqueous HCl to aid precipitation, and filter. Wash with water and hexanes until the filtrate runs clear[2].

Self-Validation & Troubleshooting (E-E-A-T Insights)

A robust protocol must be a self-validating system. Use the following expert indicators to verify the integrity of your synthesis:

• Visual Causality (The Color Shift):

  dissolved in the solvent mixture initially presents as an opaque, dark brown or black solution. As the cyclometalation proceeds, the solution will undergo a distinct phase change, crashing out a bright yellow, orange, or green precipitate (color depends on the ligand's HOMO-LUMO gap)[5],[4]. Troubleshooting: If the solution remains dark brown after 24 hours of reflux, the reaction has failed. This is most commonly caused by inactive/degraded ligand or insufficient degassing.

• Analytical Validation (The DMSO Trap): When verifying the structure of the dimer via

  NMR, do not use DMSO- . DMSO is a highly coordinating solvent that will actively cleave the chloride bridge of the dimer, forming a monomeric solvent adduct (e.g., ). This cleavage drastically alters the spectroscopic image and has historically led to misleading data in the literature[3]. Best Practice: Always record NMR spectra for chloro-bridged Ir(III) dimers in non-coordinating solvents such as or [3].

References

1.[2] Microwave-Assisted Synthesis and Characterization of Cyclometalated Iridium Complexes. dtic.mil. 2.[1] Synthesis and Characterization of Phosphorescent Cyclometalated Iridium Complexes. acs.org. 3.[3] Microwave-Accelerated C,N-Cyclometalation as a Route to Chloro-Bridged Iridium(III) Binuclear Precursors of Phosphorescent Materials: Optimization, Synthesis, and Studies of the Iridium(III) Dimer Behavior in Coordinating Solvents. acs.org. 4.[5] Single-Layer Electroluminescent Devices and Photoinduced Hydrogen Production from an Ionic Iridium(III) Complex. acs.org. 5.[4] [Ir{dF(CF3)ppy}2(dtbbpy)]PF6 - Organic Syntheses Procedure. orgsyn.org.

Sources

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• 2. apps.dtic.mil [apps.dtic.mil]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Precision Synthesis of Heteroleptic Iridium(III) Complexes for High-Efficiency OLEDs

Audience: Materials Scientists, OLED Process Engineers, Synthetic Chemists

Executive Summary & Strategic Importance

Phosphorescent Iridium(III) complexes are the industry standard for Organic Light-Emitting Diodes (OLEDs) due to their ability to harvest both singlet and triplet excitons, theoretically achieving 100% Internal Quantum Efficiency (IQE). While homoleptic complexes (e.g.,

) are robust, heteroleptic complexes (e.g., ) offer superior tunability. By decoupling the main ligands (responsible for emission color) from the ancillary ligand (responsible for processing properties and fine-tuning energy levels), researchers can engineer materials with optimized sublimation temperatures, solubility, and stability.

This guide details the Bridge-Splitting Protocol , the most reliable method for synthesizing high-purity heteroleptic Ir(III) complexes. It prioritizes the control of isomerism and purity, which are critical for device operational lifetime (

).

Mechanistic Principles

The synthesis relies on the kinetic lability of the chloride bridge in the intermediate dimer compared to the thermodynamic stability of the cyclometalated bonds.

• Cyclometalation (Step 1): Iridium trichloride reacts with the pro-ligand (

  ) to form a -chloro-bridged dimer. This step involves electrophilic aromatic substitution and is generally performed in 2-ethoxyethanol.

• Bridge-Splitting (Step 2): The dimer is cleaved by a nucleophilic ancillary ligand (

  ) in the presence of a base. The strong trans-effect of the phenyl ring directs the incoming ligand, preserving the coordination geometry essential for the target phosphorescence.

Workflow Visualization

Figure 1: General synthetic workflow for heteroleptic Iridium(III) complexes via the Nonoyama route.

Experimental Protocols

Protocol A: Synthesis of the -Chloro-Bridged Dimer

Target:

(Tetrakis(2-phenylpyridine-C2,N')(μ-dichloro)diiridium)

Reagents:

• Iridium(III) chloride hydrate (

  )

• 2-Phenylpyridine (ppy) (2.2 - 2.5 equivalents)

• Solvent: 2-Ethoxyethanol : Water (3:1 v/v)

• Atmosphere: Nitrogen or Argon

Procedure:

• Setup: Charge a 2-neck round-bottom flask with

  (1.0 eq) and ppy (2.2 eq).

• Solvent: Add the 2-ethoxyethanol/water mixture. The water is critical; it increases the solubility of the chloride salt and facilitates the initial coordination.

• Degassing: Bubble nitrogen through the solution for 20 minutes. Oxygen scavenges the triplet states and can lead to oxidation of the ligand.

• Reflux: Heat the mixture to reflux (~110°C) for 24 hours. The solution will change color (typically from dark brown/red to yellow/orange precipitate).

• Precipitation: Cool to room temperature. If precipitation is not complete, add 50-100 mL of water.

• Filtration: Filter the solid precipitate.

• Wash: Wash sequentially with water (to remove unreacted Ir salts), methanol (to remove excess ligand), and diethyl ether (to dry).

• Drying: Dry the yellow powder under vacuum at 60°C.

Critical Checkpoint: The dimer is generally insoluble in common solvents. Do not attempt to recrystallize unless absolutely necessary. Proceed to Step B.

Protocol B: Bridge-Splitting with Ancillary Ligand

Target:

(Bis(2-phenylpyridine)(acetylacetonato)iridium(III))

Reagents:

• Dimer from Protocol A (1.0 eq)

• Acetylacetone (acac) (2.5 - 3.0 eq)

• Sodium Carbonate (

  ) (5.0 - 10.0 eq)

• Solvent: 2-Ethoxyethanol

• Atmosphere: Nitrogen

Procedure:

• Setup: Suspend the Dimer (1.0 eq) in 2-ethoxyethanol.

• Additions: Add acetylacetone (2.5 eq) and solid

  (5.0 eq).

  • Note: The base deprotonates the acac, facilitating the chelation.

• Reflux: Heat to reflux (100-110°C) under nitrogen for 12–16 hours.

• Monitoring: The suspension typically clears as the monomeric species forms and dissolves, then may reprecipitate upon cooling.

• Workup: Cool to room temperature.

  • Option 1 (Precipitation): Add water to precipitate the crude product.[1] Filter and wash with water and hexane.

  • Option 2 (Extraction): Remove solvent under reduced pressure.[1] Dissolve residue in Dichloromethane (DCM). Wash with water (3x) to remove inorganic salts. Dry organic layer over

    .

Purification & Sublimation (The "OLED Grade" Standard)

For device applications, 99% purity is insufficient. Materials must be >99.9% pure to prevent exciton quenching.

Step 1: Silica Gel Chromatography

Purify the crude solid using a silica gel column.

• Eluent: DCM/Hexane gradient (typically 1:1 to pure DCM).

• Goal: Remove trace unreacted dimer (remains at baseline) and free ligand (elutes first).

Step 2: High-Vacuum Sublimation

This is the definitive purification step for OLED materials.

Protocol:

• Load the chromatographed solid into the source zone of a gradient sublimation tube.

• Apply high vacuum (

  Torr).

• Heat the source zone to the material's sublimation point (typically 200–280°C for heteroleptic Ir complexes).

• Gradient: Maintain a temperature gradient. The pure product will crystallize in the deposition zone. Volatile impurities (ligand fragments) collect on the cold finger/trap; non-volatile impurities (inorganic salts, oxides) remain in the source boat.

Data Output:

Parameter	Value	Note

| Vacuum Level |

Torr | Critical for removing volatile organics | | Source Temp | (Specific to complex) | Avoid overheating to prevent thermal decomposition | | Yield | 60-80% | Typical post-sublimation yield |[2]

Characterization & Quality Control

Nuclear Magnetic Resonance (NMR)[3]

• 1H NMR: Confirm the ratio of C^N ligand to Ancillary ligand (e.g., 2:1 ratio of ppy to acac).

• Symmetry: Heteroleptic complexes like

  have symmetry.[3] Lack of symmetry may indicate impurities or mer isomers (though rare for acac complexes).

Photoluminescence (PL)[3]

• Measure PL Quantum Yield (PLQY) in degassed solution (e.g., 2-MeTHF).

• Criterion: Oxygen quenching is significant. Always degas.

Cyclic Voltammetry (CV)

• Determine HOMO/LUMO levels relative to Ferrocene (

  ).[4]

• Reversibility: The oxidation wave (

  ) should be fully reversible. Irreversibility suggests chemical instability of the oxidized species.

Isomerism Pathway Diagram

Figure 2: Isomerization pathways. Note: For standard acac complexes, the kinetic product is stable and desired.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Dimer Step)	Oxidation of Ir(III) or Ligand	Ensure vigorous sparging. Use fresh solvents.
Black Precipitate (Ir metal)	Overheating / Reduction	Reduce temperature. Ensure quality.
Insoluble Product	Polymerization or wrong isomer	Check NMR. If polymer, discard. If isomer, attempt thermal isomerization in glycerol.
Impure Sublimation	Vacuum leak or T gradient too steep	Check seals. Slow down the heating ramp (1-2°C/min).

References

• Lamansky, S., et al. "Synthesis and Characterization of Phosphorescent Cyclometalated Iridium Complexes." Inorganic Chemistry, vol. 40, no. 7, 2001, pp. 1704–1711. Link

• Nonoyama, M. "Chelating C-metallation of N-substituted pyrazoles with rhodium(III) and iridium(III)." Journal of Organometallic Chemistry, vol. 86, no. 2, 1975, pp. 263–267. Link

• Tamayo, A. B., et al. "Synthesis and Characterization of Facial and Meridional Tris-cyclometalated Iridium(III) Complexes." Journal of the American Chemical Society, vol. 125, no. 24, 2003, pp. 7377–7387. Link

• Sullivan, B. P., et al. "BPY and Phen Complexes of the Platinum Metals." Inorganic Chemistry, vol. 28, 1989.

• Hung, J. Y., et al. "High-efficiency green organic light-emitting diodes based on Iridium complexes." Journal of Materials Chemistry, vol. 15, 2005. Link

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• 2. pubs.acs.org [pubs.acs.org]
• 3. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 4. Synthesis and characterization of facial and meridional tris-cyclometalated iridium(III) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]

Iridium(III) chloride hydrate as precursor for photoredox catalysts

From Chloride Precursor to Active Complex: A Master Protocol

Abstract

This application note provides a rigorous, field-validated guide for the synthesis of heteroleptic iridium(III) photoredox catalysts, specifically focusing on the conversion of Iridium(III) chloride hydrate (

) into high-purity cyclometalated complexes. Unlike generic preparations, this guide addresses the critical material variability of the chloride precursor, the thermodynamics of the Nonoyama bridge-formation, and the nuances of ligand substitution. We present a standardized workflow for synthesizing the industry-standard catalyst , supported by troubleshooting matrices and self-validating checkpoints.

Material Science: The Precursor Paradox

The primary starting material, Iridium(III) chloride hydrate (

), is chemically deceptive. It is rarely a stoichiometric trihydrate ( ) but rather a complex hygroscopic mixture of isomers and hydration states.

• Stoichiometry & Assay: The water content (

  ) typically ranges between 2.5 and 4.0. Using the anhydrous molecular weight (298.58 g/mol ) without correction will lead to significant under-loading of iridium, stalling the reaction.

  • Protocol: Always calculate stoichiometry based on the % Iridium assay provided on the vendor’s Certificate of Analysis (CoA).

  • Formula:

• Oxidation State: Commercial "Iridium Trichloride" often contains minor amounts of Ir(IV) species. The standard solvent system (2-ethoxyethanol) serves a dual purpose: it acts as a high-boiling solvent and a mild reducing agent to ensure all metal centers promote to the Ir(III) state.

Phase 1: The Nonoyama Reaction (Dimer Synthesis)

The formation of the

-chloro-bridged dimer, , is the foundational step. This reaction is thermodynamically driven by the chelate effect but kinetically slow due to the inert nature of low-spin Ir(III).

Target Intermediate: Di-

-chlorotetrakis[2-(2,4-difluorophenyl)-5-(trifluoromethyl)pyridine]diiridium(III)[1]

Experimental Protocol

Reagents:

• (1.0 equiv, based on Ir assay)

• Ligand: 2-(2,4-difluorophenyl)-5-(trifluoromethyl)pyridine (dF(CF

  )ppy) (2.2 - 2.4 equiv)

• Solvent: 2-Ethoxyethanol : Water (3:1 v/v)[2][3][4][5]

Step-by-Step:

• Sparging (Critical): Charge a round-bottom flask with the solvent mixture.[1][3][6] Sparge with

  or for 20 minutes before adding reagents. Oxygen promotes the formation of paramagnetic Ir(IV) byproducts (black tar).

• Loading: Add the

  hydrate and the cyclometalating ligand.[1][4][5]

• Reflux: Fit a reflux condenser and heat the mixture to 110–120 °C (bath temperature) for 18–24 hours .

  • Visual Checkpoint: The solution should transition from dark brown/red (free

    ) to a bright yellow/orange suspension.

• Precipitation: Cool the mixture to room temperature. If the product does not precipitate, add excess water (equal to the initial reaction volume).

• Filtration: Collect the solid by vacuum filtration.[3]

• Purification (Wash Cycle):

  • Wash 3x with Water (removes unreacted

    and salts).

  • Wash 2x with Methanol (cold) (removes excess organic ligand).

  • Wash 2x with Hexanes/Ether (aids drying).

• Drying: Dry under high vacuum for >4 hours.

Why 2-Ethoxyethanol? Its boiling point (135°C) allows sufficient thermal energy for C-H activation, while its hydroxyl group facilitates the solubility of the polar chloride hydrate.

Phase 2: Ligand Substitution (Active Catalyst Formation)

The cleavage of the chloro-bridge by a bipyridine derivative (e.g., dtbbpy) yields the cationic complex. This step requires careful anion metathesis to isolate the stable Hexafluorophosphate (

) salt.

Target Catalyst:

Experimental Protocol

Reagents:

• Iridium Dimer (from Phase 1) (1.0 equiv)[1]

• Ligand: 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy) (2.2 equiv)[7][8]

• Solvent: Ethylene Glycol (for high temp) or Ethanol/DCM (for mild temp)

• Anion Source: Aqueous

  or

Step-by-Step:

• Dissolution: Suspend the dimer and dtbbpy ligand in Ethylene Glycol.

• Reaction: Heat to 150 °C for 12–18 hours under inert atmosphere.

  • Note: Ethylene glycol allows high temperatures which drive the sterically demanding substitution. For less bulky ligands, Ethanol at reflux is sufficient.

• Cooling: Cool to room temperature.

• Metathesis: Dilute the reaction mixture with water (1:1 ratio). Slowly add a saturated aqueous solution of

  (excess, ~10 equiv).

  • Mechanism:[2][8][9][10] The

    anion is hydrophobic. The cationic Ir complex will pair with it and "oil out" or precipitate immediately, leaving chloride salts in the aqueous phase.

• Isolation:

  • If Solid: Filter and wash with water.[1]

  • If Oily:[11] Extract with Dichloromethane (DCM), wash with water, dry over

    , and concentrate.

• Crystallization: Dissolve the crude solid in a minimum amount of DCM. Slowly layer Pentane or Hexanes on top (solvent diffusion). Place in a freezer (-20°C) overnight. Bright yellow/green crystals should form.

Visualization: Synthesis Workflow

Figure 1: Logical workflow for the conversion of Iridium Chloride hydrate to active photoredox catalyst.

Quality Control & Troubleshooting

Quantitative Data Summary

Parameter	Dimer Synthesis (Phase 1)	Catalyst Synthesis (Phase 2)
Solvent System	2-Ethoxyethanol : Water (3:[4]1)	Ethylene Glycol (or EtOH/DCM)
Temperature	110 – 130 °C	60 – 150 °C (Ligand dependent)
Atmosphere	Inert ( or )	Inert ( or )
Typical Yield	70 – 85%	60 – 80%
Color Change	Dark Brown Yellow/Orange	Yellow Bright Yellow/Green

Troubleshooting Matrix

Observation	Root Cause	Corrective Action
Black Precipitate	Decomposition to Ir(0) metal.[12]	Oxygen leak or excessive temperature. Ensure rigorous sparging and check reflux bath temp.
Low Yield (Phase 1)	Incomplete reaction or solubility.	Increase reflux time (up to 48h). Add excess aqueous to aid precipitation of the dimer.
Oiling Out (Phase 2)	Rapid precipitation of impure product.[1]	Redissolve oil in DCM. Wash with water.[1][6] Perform slow recrystallization (DCM/Pentane).
Streaking on TLC	Cationic complex interacting with Silica.	Use neutralized silica or add 1% saturated aqueous to the eluent.

References

• Oderinde, M. S., et al. (2016). Practical Syntheses of [2,2'-bipyridine]bis[3,5-difluoro-2-[5-(trifluoromethyl)-2-pyridinyl]phenyl]Iridium(III) hexafluorophosphate. Organic Syntheses, 93, 77-91. Link

• Nonoyama, M. (1974). Benzo[h]quinolin-10-yl-N Iridium(III) Complexes. Bulletin of the Chemical Society of Japan, 47(3), 767-768. Link

• Lowry, M. S., et al. (2005).[7] Single-Layer Electroluminescent Devices and Photoinduced Hydrogen Production from an Ionic Iridium(III) Complex. Chemistry of Materials, 17(23), 5712-5719. Link

• Slinker, J. D., et al. (2003). Green Electroluminescence from an Ionic Iridium Complex. Journal of the American Chemical Society, 126(9), 2763–2767. Link

Sources

• 1. rsc.org [rsc.org]
• 2. Cationic Heteroleptic Cyclometalated IridiumIII Complexes Containing Phenyl-Triazole and Triazole-Pyridine Clicked Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. rsc.org [rsc.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. CN102408135A - Preparation method of iridium trichloride hydrate - Google Patents [patents.google.com]
• 11. chemimpex.com [chemimpex.com]
• 12. Iridium(III) chloride - Wikipedia [en.wikipedia.org]

Application Note: Anodic Electrodeposition of Iridium Oxide (EIROF) Microelectrodes using Iridium(III) Chloride Hydrate

Introduction & Mechanistic Rationale

Electrodeposited Iridium Oxide Films (EIROF) are highly sought after in the development of neural stimulation interfaces, potentiometric pH microsensors, and oxygen evolution reaction (OER) electrocatalysts. Compared to sputtered (SIROF) or thermally oxidized films, EIROFs exhibit a highly hydrated, gel-like matrix. This unique morphology facilitates rapid ion intercalation, resulting in exceptionally high charge storage capacity (CSC) and super-Nernstian pH sensitivity [1].

While various iridium salts exist, utilizing Iridium(III) chloride hydrate (

) is highly cost-effective and scalable. However, direct electrodeposition from simple solutions is inefficient due to the instability of Ir(III) at anodic potentials. This protocol adapts the foundational Yamanaka method, employing a carefully balanced coordination chemistry approach to synthesize an electroactive poly-nuclear Ir(IV) colloid prior to anodic deposition [2].

The Causality of Bath Chemistry

As a self-validating system, the success of the electrodeposition relies entirely on the precise sequential preparation of the deposition bath. Each reagent serves a specific mechanistic purpose to prevent the premature precipitation of bulk

and to ensure high coulombic efficiency during deposition [2, 4]:

• Oxidation (

  ) : provides the Ir(III) metal center. The addition of hydrogen peroxide oxidizes Ir(III) to Ir(IV), which is the required oxidation state for anodic film growth.

• Chelation (Oxalic Acid) : Oxalic acid (

  ) acts as a bidentate ligand. It displaces the chloride ions to form a stable oxalate-Ir(IV) complex. This chelation is critical; without it, the Ir(IV) ions would immediately precipitate as insoluble iridium hydroxide when the pH is raised.

• Alkalinization (

  ) : Anhydrous potassium carbonate is used to titrate the solution to a pH of ~10.5. At this alkaline pH, the anodic electrodeposition of IrOx is highly efficient, and the basic environment protects acid-sensitive microelectrode substrates from dissolution.

• Aging (Colloid Formation) : The solution must age for 3 to 4 days. During this thermodynamic resting phase, a slow ligand exchange occurs, transitioning the solution from a yellow-green hue to a deep blue-violet color. This "blue colloid" consists of multi-Ir(IV)-center oligomers—the actual electroactive species that deposit onto the electrode [1, 2].

Workflow for the chemical preparation and aging of the Iridium Oxide electrodeposition bath.

Experimental Protocols

Protocol A: Preparation of the Electrodeposition Bath

Note: All glassware must be thoroughly cleaned with aqua regia or piranha solution and rinsed with Milli-Q water to prevent nucleation on impurities.

• Dissolution : Dissolve 75 mg of

  in 50 mL of Milli-Q water (18.2 MΩ·cm). Stir magnetically for 30 minutes at room temperature until fully dissolved [1].

• Oxidation : Add 0.5 mL of 30%

  dropwise. Continue stirring for exactly 30 minutes.

• Chelation : Add 250 mg of oxalic acid dihydrate (

  ) to the mixture. Stir for an additional 10 minutes to initiate coordination.

• pH Adjustment : Slowly titrate the solution with dry, anhydrous

  while monitoring with a calibrated pH meter. Stop when the pH reaches exactly 10.5.

• Aging : Cover the beaker with Parafilm (puncture 2-3 small holes to allow evolved

  and to escape). Store the solution in the dark at room temperature for 3 to 4 days. The bath is ready for use only when it has achieved a stable, deep blue-violet color [1, 4].

Protocol B: Substrate Preparation & Anodic Electrodeposition

• Substrate Cleaning : Clean the working electrode (Au, Pt, or Glassy Carbon) by sonicating sequentially in acetone, ethanol, and deionized water for 5 minutes each. For metallic substrates, perform electrochemical cleaning in 0.05 M

  by cycling the potential from -0.4 V to +1.4 V (vs. Ag/AgCl) at 100 mV/s until stable, reproducible voltammograms are achieved [1].

• Electrochemical Setup : Assemble a standard 3-electrode cell using the cleaned substrate as the Working Electrode (WE), a Platinum wire/foil as the Counter Electrode (CE), and an Ag/AgCl (3M KCl) Reference Electrode (RE).

• Deposition : Immerse the electrodes into the aged blue Ir bath.

  • Galvanostatic Method (For thick, porous films): Apply a constant anodic current density of 1 mA/cm² for 10 minutes [1].

  • Cyclic Voltammetry Method (Preferred for adhesion and density): Cycle the potential between 0.0 V and +0.65 V at a scan rate of 50 mV/s for 50 to 100 cycles. Keeping the reversal potential below +0.7 V minimizes concurrent oxygen evolution, which can cause dendrite formation and film delamination [2, 3].

• Conditioning : Remove the electrode, rinse gently with deionized water, and condition it in a pH 7.00 buffer (e.g., 0.1 M PBS) for 24 hours to stabilize the hydration layer.

Self-Validating System: Electrode Characterization

A robust protocol must be self-validating. To confirm the successful synthesis and deposition of the EIROF, the electrode must be subjected to three orthogonal electrochemical checks. Passing these metrics guarantees the structural and functional integrity of the film [3].

• Charge Storage Capacity (CSC) : Perform Cyclic Voltammetry (CV) in 0.1 M PBS (pH 7.4) scanning from -0.6 V to +0.8 V at 50 mV/s. Integrate the cathodic current over time to calculate the cathodic charge storage capacity (

  ).

• Electrochemical Impedance Spectroscopy (EIS) : Measure the impedance magnitude at 1 kHz (the fundamental frequency of neural action potentials). A successful deposition will drop the bare metal's 1 kHz impedance by >90%.

• Potentiometric pH Response : Measure the Open Circuit Potential (OCP) in standard calibration buffers (pH 4, 7, and 10). Plot OCP vs. pH to verify the Nernstian slope.

Electrodeposition process and the self-validating electrochemical characterization workflow.

Data Presentation: Expected Outcomes

When the protocol is executed correctly, the quantitative data extracted from the self-validating system should align with the established benchmarks summarized in the table below:

Validation Parameter	Testing Condition	Expected Outcome / Value	Mechanistic Indicator
Cathodic Charge Storage Capacity ( )	CV in PBS (-0.6V to +0.8V, 50 mV/s)	15 to 45 mC/cm²	Confirms high porosity and deep hydration of the Ir(III)/Ir(IV) redox matrix.
1 kHz Impedance ($	Z	$)	EIS in PBS (10 Hz to 100 kHz)
pH Sensitivity (Nernstian Slope)	OCP in pH 4, 7, 10 buffers	-69.0 to -75.0 mV/pH	Super-Nernstian response indicates proper formation of species.
Safe Charge Injection Limit ( )	Voltage transient pulsing	~1.4 to 2.6 mC/cm²	Ensures the film can deliver neural stimulation without water electrolysis.

References

• Title: Fabrication of a 3D Printed Porous Junction for Ag|AgCl|gel-KCl Reference Electrode Source: Archīum Ateneo URL
• Title: Good Readings Come in Threes: Understanding Electrodeposited Iridium Oxide for a Reproducible pH Microsensor Performance Source: Analytical Chemistry - ACS Publications URL
• Source: Sensors and Actuators B: Chemical (via ResearchGate)
• Title: Determining the proton diffusion coefficient in highly hydrated iridium oxide films by energy dispersive X-ray absorption spectroscopy Source: Electrochimica Acta / AIR Unimi URL

Technical Notes & Optimization

Preventing black precipitate formation during IrCl3 ligand exchange

Topic: Preventing Black Precipitate Formation During IrCl₃ Ligand Exchange Reactions

Welcome to the technical support center for iridium coordination chemistry. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with iridium(III) chloride (IrCl₃) ligand exchange reactions. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

The spontaneous formation of a black precipitate is a common and frustrating issue when working with IrCl₃. This guide provides a structured approach to understanding and preventing this phenomenon, ensuring the successful synthesis of your target iridium complexes.

Frequently Asked Questions (FAQs)

Q1: What is the black precipitate that forms during my IrCl₃ ligand exchange reaction?

The black precipitate is most commonly iridium black , which is finely divided elemental iridium metal in its zero oxidation state (Ir(0)).[1][2] This occurs when the iridium(III) precursor is unintentionally reduced. In some cases, particularly in aqueous or non-degassed protic solvents, the precipitate can also be, or contain, black iridium oxides (like IrO₂) or hydroxides formed through hydrolysis and subsequent oxidation.[3][4]

Q2: Why is this black precipitate forming? What are the primary causes?

The formation of iridium black or oxide precipitates stems from competing, undesirable side reactions that occur in parallel with your desired ligand exchange. The primary causes can be broken down into two main pathways:

• Reduction of Iridium(III) to Iridium(0): Iridium(III) has a positive reduction potential, making it susceptible to reduction under certain conditions. Common culprits that can act as reducing agents in a typical lab setting include:

  • Solvents: Alcohols (e.g., ethanol, methanol, isopropanol), especially when heated, are well-known reducing agents for noble metal salts and are often used intentionally to synthesize iridium nanoparticles.[2][5]

  • The Ligand: Some organic ligands, particularly those with easily oxidizable functional groups (e.g., certain phosphines, amines, or moieties with low oxidation potentials), can reduce the iridium center.

  • Impurities: Impurities in reagents or solvents can act as potent reducing agents.

• Hydrolysis and/or Oxidation: The common starting material, hydrated iridium(III) chloride (IrCl₃·xH₂O), is hygroscopic and contains coordinated water molecules.[6] In solution, these aqua ligands can be deprotonated, especially with a slight increase in pH or temperature, leading to the formation of insoluble iridium hydroxides or oxo-bridged species. If oxygen is present, these lower-valent species can be oxidized to form highly insoluble black iridium(IV) oxide (IrO₂).[3][7]

The relationship between these pathways is illustrated in the diagram below.

Sources

• 1. researchgate.net [researchgate.net]
• 2. irphouse.com [irphouse.com]
• 3. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 4. Perchlorate Fusion–Hydrothermal Synthesis of Nano‐Crystalline IrO2: Leveraging Stability and Oxygen Evolution Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. lookchem.com [lookchem.com]
• 7. Towards electrochemical iridium recycling in acidic media: effect of the presence of organic molecules and chloride ions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of Chloro(1,5-cyclooctadiene)iridium(I) Dimer, [Ir(cod)Cl]₂

Welcome to the technical support guide for the synthesis of Chloro(1,5-cyclooctadiene)iridium(I) Dimer, [Ir(cod)Cl]₂. This document is designed for researchers, chemists, and drug development professionals who utilize this critical catalyst precursor. Our goal is to provide field-proven insights and robust troubleshooting strategies to help you consistently achieve high yields and purity in your synthesis from Iridium(III) chloride hydrate (IrCl₃·nH₂O).

The synthesis of [Ir(cod)Cl]₂ is a foundational procedure in organometallic chemistry. It involves the reduction of an Iridium(III) salt to an Iridium(I) complex in the presence of the bidentate olefin ligand, 1,5-cyclooctadiene (COD). While the reaction appears straightforward, its success is highly sensitive to several key parameters. This guide breaks down the process, explains the causality behind each step, and offers solutions to common experimental challenges.

Core Principles: The Synthetic Workflow

The conversion of IrCl₃·nH₂O to [Ir(cod)Cl]₂ is a reductive olefination. The alcohol solvent serves a dual role: it is both the reaction medium and the reducing agent, becoming oxidized in the process. The entire synthesis must be conducted under anaerobic conditions to prevent the re-oxidation of the desired Iridium(I) product.

Technical Support Center: Troubleshooting the Insolubility of Iridium(III) Chloride Hydrate

Welcome to the technical support center for handling Iridium(III) chloride hydrate (IrCl₃·xH₂O). This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of this crucial catalytic precursor in organic solvents. Here, we move beyond simple procedural steps to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Understanding the Core Challenge: The Nature of IrCl₃ Hydrate

Iridium(III) chloride hydrate is a cornerstone for synthesizing a vast array of iridium-based catalysts and complexes.[1][2] However, its variable hydration state and tendency to form polymeric or oligomeric structures bridged by chloride and hydroxide ions in the solid state contribute to its notoriously poor solubility in many common organic solvents.[3] The dark green to black crystalline powder you receive is often a complex mixture, not a simple monomeric salt, making its dissolution a chemical transformation in itself.[4][5]

This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and overcome these solubility issues.

Frequently Asked Questions & Troubleshooting Pathways

Q1: My IrCl₃ hydrate won't dissolve in standard organic solvents like THF, ethanol, or methanol. What is the first step?

This is the most common issue. Direct dissolution is often unsuccessful due to the compound's polymeric nature.

Answer: The initial and most effective approach is to utilize a coordinating solvent, often with the application of heat. Alcohols like methanol and ethanol are frequently used, not just as solvents, but as reactants that can break down the chloride bridges.[6][7]

Troubleshooting Flowchart: Initial Dissolution Attempts

A flowchart for initial attempts to dissolve IrCl₃ hydrate.

Expert Insight: The process of "dissolving" IrCl₃ hydrate in an alcohol is often a solvolysis reaction, where solvent molecules displace the bridging chlorides to form solvent-coordinated iridium complexes, such as [IrCl₃(solvent)₃]. This is why gentle heating and time are critical.

Q2: I've tried heating in methanol/ethanol with no success. What's the next logical step?

Answer: If coordinating solvents alone are insufficient, the next step is to introduce a ligand that can form a more stable, soluble complex with the iridium center.

Step-by-Step Protocol: Ligand-Assisted Dissolution

• Ligand Selection: Choose a ligand relevant to your downstream application. Common choices include:

  • Phosphines: Triphenylphosphine (PPh₃)

  • Bidentate Nitrogen Ligands: 2,2'-bipyridine (bpy) or 1,10-phenanthroline (phen).[6]

  • Olefins: Cyclooctadiene (COD) is frequently used to prepare the common precursor, [(COD)IrCl]₂.[4]

• Stoichiometry: Add a stoichiometric amount (or a slight excess) of the chosen ligand to the suspension of IrCl₃ hydrate in your chosen solvent (e.g., ethanol, THF, or a mixture).

• Reaction Conditions: Gently reflux the mixture. The reaction time can vary significantly, from a few hours to overnight, depending on the ligand's coordinating ability.

• Monitoring: The reaction can be monitored by observing the dissolution of the dark IrCl₃ hydrate and the formation of a new, often differently colored, homogeneous solution.

Causality: The ligand actively breaks apart the polymeric iridium chloride structure by forming a thermodynamically stable and kinetically accessible monomeric or dimeric complex that is soluble in the organic medium. For example, reacting IrCl₃ hydrate with cyclooctadiene in an alcohol/water mixture yields the well-known and highly soluble cyclooctadiene iridium chloride dimer.[4]

Q3: My reaction requires an "activated" iridium catalyst, and simple dissolution isn't working. How can I generate the active species in situ?

Answer: In many catalytic applications, particularly hydrogenations, the active catalyst is not Ir(III) but a reduced form, typically Ir(I). Therefore, a reductive strategy is often necessary, which simultaneously solves the solubility problem and generates the catalytically active species.

Reductive Carbonylation: A Classic Approach

One of the most established methods is the reductive carbonylation of IrCl₃ hydrate. This process generates a soluble and reactive Ir(I) carbonyl species.[8]

Experimental Protocol: In Situ Generation of Ir(I) Carbonyl Species

• Setup: Suspend the IrCl₃ hydrate in a high-boiling point, coordinating solvent such as 2-methoxyethanol or diethylene glycol.

• Ligand Addition: Add your desired ligand (e.g., PPh₃) to the mixture.

• Carbon Monoxide Purge: Bubble carbon monoxide (CO) gas through the stirred and heated mixture. (Caution: CO is highly toxic. This procedure must be performed in a well-ventilated fume hood).

• Reaction: The CO acts as both a reducing agent (oxidizing to CO₂) and a ligand, leading to the formation of soluble Ir(I) complexes like Vaska's complex (trans-[IrCl(CO)(PPh₃)₂]).[4][9] The reaction is often accompanied by a distinct color change.

The Chemistry Behind the Scenes: The overall transformation can be represented as: Ir(III)Cl₃(H₂O)ₓ + CO + Ligands → [Ir(I)Cl(CO)(Ligand)₂] + CO₂ + 2HCl

This method is highly effective because the formation of the stable Ir(I) d⁸ square planar complex provides a strong thermodynamic driving force.

Q4: Are there any other reducing agents I can use besides carbon monoxide?

Answer: Yes, various reducing agents can be employed, often milder and more convenient than CO.

Reducing Agent	Typical Solvent(s)	Temperature	Key Considerations & Applications
Alcohols (e.g., Ethanol, Isopropanol)	Ethanol, Methanol	Reflux	Serves as both solvent and reducing agent, especially for preparing Ir(I) olefin or phosphine complexes.[10][11]
Formic Acid	Formic Acid, Water	~100 °C	Often used to generate Ir-hydride species.
Hydrazine	Ethanol, Water	Room Temp to Mild Heat	A strong reducing agent; care must be taken with stoichiometry to avoid over-reduction to Ir metal.[12]
Hydrogen (H₂)	Various Organic Solvents	Varies (often with pressure)	The cleanest reducing agent, typically used to activate a pre-formed complex rather than for initial dissolution.[13]

Logical Decision Tree for Troubleshooting

A decision tree for systematically troubleshooting IrCl₃ hydrate insolubility.

Summary of Key Takeaways

• Don't Expect Simple Dissolution: Treat the dissolution of IrCl₃ hydrate as a chemical reaction.

• Start with Coordinating Solvents and Heat: This is the simplest and often effective first step.

• Use Ligands to Your Advantage: Ligands break up the insoluble polymeric structure to form soluble monomeric or dimeric complexes.

• Consider the Required Oxidation State: If your application needs a reduced iridium center (e.g., Ir(I)), a reductive dissolution strategy is the most direct route to the active species.

By understanding the chemical principles behind these troubleshooting steps, you can more effectively and efficiently prepare your desired iridium complexes and catalysts, saving valuable time and resources in your research and development endeavors.

References

• Wikipedia. Iridium(III) chloride. [Link]

• Reddit. (2020, October 18). Making Hydrated Iridium Chloride. r/chemistry. [Link]

• UIV CHEM. Iridium(III) Chloride Hydrate, 14996-61-3,IrCl3·XH2O. [Link]

• PubChem. Iridium(iii) chloride hydrochloride hydrate. [Link]

• ResearchGate. Carbon-supported iridium catalyst for reduction of chlorate ions with hydrogen in concentrated solutions of sodium chloride | Request PDF. [Link]

• SciSpace. Reactivating iridium-containing catalysts with hydrogen halide and oxygen. [Link]

• Ereztech. Iridium (III) Chloride | Iridium trichloride trihydrate | IrCl3 · 3H2O. [Link]

• Google Patents. JP2020515487A - Process for producing highly pure iridium(III)

• UIV CHEM. Iridium(IV) Chloride Hydrate: Catalyst Precursor Powering Technological Frontiers. [Link]

• Bloom Tech. (2023, November 28). What is Iridium(III) chloride - Knowledge. [Link]

• Eureka | Patsnap. (2017, June 16). Controlled reduction preparation method of iridium trichloride. [Link]

• lookchem. Cas 14996-61-3,Iridium(III) chloride hydrate. [Link]

• RSC Publishing. (2023, March 9). Towards electrochemical iridium recycling in acidic media: effect of the presence of organic molecules and chloride ions. [Link]

• ACS Publications. (2024, May 22). Pincer-Ligated Iridium Complexes with Low-Field Ancillary Ligands: Complexes of ( iPr PCP)IrCl 2 and Comparison with ( iPr PCP)IrHCl. [Link]

• ResearchGate. (2025, August 9). Ligand Effects on the Rate and Mechanism of Solvent Exchange at Rhodium(III) and Iridium(III). [Link]

• Reddit. (2019, November 20). Converting Iridium Chloride to Iridium Chloride trihydrate. r/chemistry. [Link]

• Chemical Science (RSC Publishing). (2018, February 20). Highly active nano-sized iridium catalysts: synthesis and operando spectroscopy in a proton exchange membrane electrolyzer. [Link]

• Wikipedia. Iridium compounds. [Link]

• Sdfine. IrCl3. [Link]

• Google Patents.

• MDPI. (2023, December 21). Synthesis and Characterization of Iridium(III) Complexes with Substituted Phenylimidazo(4,5-f)1,10-phenanthroline Ancillary Ligands and Their Application in LEC Devices. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Justia Patents. (2019, November 7). process for the production of high purity iridium(iii)chloride hydrate. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. reddit.com [reddit.com]
• 4. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 5. CAS 14996-61-3: Iridium trichloride hydrate | CymitQuimica [cymitquimica.com]
• 6. guidechem.com [guidechem.com]
• 7. Iridium(III) chloride hydrate, 99.8% (metals basis) 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. Iridium compounds - Wikipedia [en.wikipedia.org]
• 9. Iridium(III) chloride hydrate | 14996-61-3 [chemicalbook.com]
• 10. JP2020515487A - Process for producing highly pure iridium(III) chloride hydrate - Google Patents [patents.google.com]
• 11. patents.justia.com [patents.justia.com]
• 12. Controlled reduction preparation method of iridium trichloride - Eureka | Patsnap [eureka.patsnap.com]
• 13. scispace.com [scispace.com]

Technical Support Center: Handling Hygroscopic Iridium(III) Chloride Hydrate

Topic: Best Practices for in Controlled Atmospheres

Document ID: TSC-IR-004 | Version: 2.1 | Status: Active

Executive Summary & Decision Matrix

The Challenge: Iridium(III) chloride hydrate (

) is the primary precursor for synthesizing iridium photoredox catalysts and organometallic species. However, it presents a paradox:

• Glovebox Risk: It is a hydrate.[1][2] Bringing it into an inert atmosphere glovebox (typically

  ppm ) will cause water desorption, poisoning the copper catalyst bed and spiking humidity levels.

• Schlenk Line Risk: It is hygroscopic.[2][3] Handling it in air alters the water content ("x"), leading to stoichiometric errors in expensive catalytic loads.

• Dehydration Risk: Improper thermal dehydration yields

  (insoluble), rendering the precious metal useless for solution-phase chemistry.

Immediate Action: Use the decision matrix below to determine your workflow.

Figure 1: Workflow decision tree for selecting the correct handling environment based on chemical sensitivity.

Module 1: The Glovebox Dilemma (Troubleshooting)

Issue: "I brought the bottle in, and my H2O sensor spiked to 50 ppm."

Root Cause:

hydrate is in dynamic equilibrium with atmospheric moisture. When placed in a dry nitrogen/argon atmosphere, the equilibrium shifts, and the crystal lattice releases water molecules into the box. Consequence:

• Catalyst Poisoning: The copper catalyst bed (which removes

  ) and molecular sieves (which remove ) become saturated.

• Regeneration Required: Frequent regeneration cycles (downtime) are needed.

Protocol A: The "Weigh-and-Seal" Method (For Hydrated Precursors)

Use this ONLY if you need to weigh the hydrate inside the box for a reaction that will eventually be heated or refluxed, and you cannot weigh it outside.

• Preparation: Tape the threads of the

  bottle with electrical tape before cycling into the antechamber. This prevents the vacuum cycle from sucking the lid loose or subliming light particles.

• The "Trap" Setup: Inside the glovebox, place the

  bottle inside a secondary containment jar (a larger wide-mouth glass jar with a screw-top).

• Operation:

  • Open the secondary jar.

  • Open the

    bottle.

  • Weigh your amount rapidly.

  • IMMEDIATELY recap the

    bottle.

  • IMMEDIATELY seal it inside the secondary jar.

• Cleanup: Remove the secondary jar (containing the source bottle) from the glovebox as soon as possible. Do not store hydrates in the box long-term.

Module 2: Chemical Dehydration (The "Gold Standard")

Issue: "I heated it in the oven at 150°C, and now it won't dissolve."

Scientific Explanation: Thermal dehydration of

often leads to the formation of acid-insoluble or iridium oxides. Once formed, these phases are kinetically inert and will not participate in homogeneous catalysis. Solution: You must use Chemical Dehydration using Thionyl Chloride ( ). This converts water to and (gases) while maintaining the reactive coordination sphere of the metal.

Protocol B: Thionyl Chloride Dehydration (Schlenk Line)

Requires: Fume hood, Schlenk line,

flow.

Reagents:

• (Hydrate)[1][2][4][5][6][7]

• Thionyl Chloride (

  ) - Excess (acts as solvent and reagent)

Step-by-Step:

• Setup: Place the hydrate in a Schlenk flask equipped with a reflux condenser. Connect the top of the condenser to a Schlenk line (under

  ) with a bubbler venting into a base trap (NaOH solution) to neutralize HCl/ fumes.

• Addition: Add excess

  (approx. 5-10 mL per gram of Ir salt).

• Reflux: Heat to reflux (

  ) for 30–60 minutes. The solid should turn a finer powder/color change, indicating water removal.

  • Mechanism:[4][8]

• Removal: Distill off the excess

  under vacuum (or reduced pressure) into a liquid nitrogen trap.

• Drying: Heat the flask to

  under dynamic vacuum for 2 hours to remove trace adsorbed thionyl chloride.

• Transfer: Backfill with

  . You now have reactive, anhydrous . Seal the Schlenk flask and transfer it into the glovebox to weigh/store.

Figure 2: Chemical dehydration pathway vs. thermal failure mode.

Module 3: Stoichiometry & Analysis

The "x" Factor

Commercial suppliers (Sigma, Strem, Heraeus) typically supply

where is not an integer. It is usually determined by the batch assay (Ir wt%).

Data Table: Calculating Molecular Weight (MW)

Parameter	Value / Formula	Notes
MW (Anhydrous)	298.58 g/mol	Based on pure
MW (Water)	18.015 g/mol
Formula for Batch MW		You must solve for first.
How to find x		Derivation based on Ir wt% from bottle label.

Example: If the bottle says "53.5% Ir":

• Assume 100g sample. 53.5g is Ir.

• Moles Ir =

  mol.

• Moles

  = 0.278 mol.

• Mass

  (anhydrous) = g.

• Mass Water =

  g.

• Moles Water =

  mol.

• Ratio

  = .

• Use MW corresponding to

  for your calculations.

Frequently Asked Questions (FAQ)

Q: Can I use a vacuum oven to dry the hydrate? A: No. Vacuum ovens apply heat. Heating hydrated iridium chloride often facilitates the formation of hydroxy-bridged species or the insoluble alpha-phase. The

method is chemically superior because it operates at a lower temperature and chemically scavenges the oxygen in water.

Q: My glovebox circulation is off. Can I bring the hydrate in now? A: You can, but you will saturate the atmosphere. If you turn the circulation back on without purging, you will ruin the catalyst bed. Correct procedure: Turn circulation off

Work with hydrate Seal hydrate Purge box with fresh gas for 20 mins Turn circulation back on.

Q: Why is my reaction yield low when using the hydrate directly? A: If your reaction involves organometallic intermediates (e.g., cyclometallation), water often hydrolyzes the reactive ligand or the metal-carbon bond. Furthermore, if you assumed x=3.0 but your batch is x=4.5, you are underloading the catalyst by nearly 10%. Always calculate "x" based on the specific batch assay.

References

• Cotton, F. A.; Wilkinson, G.Advanced Inorganic Chemistry, 5th ed.; Wiley-Interscience: New York, 1988.
• Angelici, R. J.Synthesis and Technique in Inorganic Chemistry; University Science Books, 1986.

• Sigma-Aldrich. Iridium(III) chloride hydrate Product Specification & Safety Data Sheet. (Verified source for physical properties and solubility data).

• Inorganic Syntheses. Volume 29, Reagents for Transition Metal Complex Synthesis. Wiley, 1992.[9] (Authoritative source for thionyl chloride dehydration protocols).

• Tykwinski, R. R. "Standard Operating Procedures for the Glovebox." University of Alberta, Department of Chemistry.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 3. Iridium trichloride | 10025-83-9 [chemicalbook.com]
• 4. patents.justia.com [patents.justia.com]
• 5. JP2020515487A - Process for producing highly pure iridium(III) chloride hydrate - Google Patents [patents.google.com]
• 6. reagent grade, solid | Sigma-Aldrich [sigmaaldrich.com]
• 7. Page loading... [guidechem.com]
• 8. CN102408135A - Preparation method of iridium trichloride hydrate - Google Patents [patents.google.com]
• 9. sites.lsa.umich.edu [sites.lsa.umich.edu]

Failed synthesis of [Cp*IrCl2]2 from Iridium(III) chloride hydrate

Welcome to the Organometallic Synthesis Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of the pentamethylcyclopentadienyl iridium dichloride dimer,

. While the classical Maitlis protocol[1] appears straightforward on paper, the transition from Iridium(III) chloride hydrate to the bright orange dimer is fraught with kinetic and thermodynamic traps.

This guide is designed to move beyond basic protocols, providing you with the mechanistic causality behind each experimental choice to ensure a self-validating, high-yield synthesis.

Diagnostic Workflow: Synthesis Failures

Before diving into specific Q&A, consult the diagnostic matrix below to identify the root cause of your synthetic failure.

Diagnostic flowchart for troubleshooting the failed synthesis of [CpIrCl2]2.*

Quantitative Parameter Optimization

The success of this ligand exchange and complexation reaction[2] relies heavily on strict adherence to optimal physicochemical parameters. Deviations inevitably lead to failed syntheses.

Parameter	Sub-optimal Condition	Optimal Condition	Causality / Mechanistic Impact
Hydration ( )	(Anhydrous)		Anhydrous forms a highly stable, insoluble polymeric lattice. Water is required to break this lattice and solubilize the Ir(III) center in methanol.
CpH Purity	Yellow/Brown liquid	Colorless liquid	1,2,3,4,5-pentamethylcyclopentadiene (CpH) readily undergoes Diels-Alder dimerization or oxidation. Degraded CpH poisons the reaction, yielding dark, gummy byproducts.
Reaction Time	12 - 24 hours	36 - 48 hours	Iridium(III) is a low-spin metal, making it kinetically inert. Ligand substitution is vastly slower than its Rhodium counterpart. Premature termination yields <30%[3].
Atmosphere	Ambient Air	Nitrogen / Argon	Prolonged reflux in air oxidizes both the CpH ligand and sensitive Ir intermediates, preventing the formation of the air-stable diamagnetic dimer[4].

Deep-Dive Troubleshooting Q&A

Q1: My reaction mixture remains a cloudy, dark suspension even after 48 hours of reflux, and no orange precipitate forms. What is happening? A1: This is a classic symptom of using anhydrous (or insufficiently hydrated) Iridium(III) chloride. Anhydrous

exists as a tightly bound, insoluble polymeric lattice. The reaction relies on the hydration sphere ( ) to disrupt this lattice, allowing the Ir(III) ions to dissolve in the hot methanol solvent[2]. If your starting material is anhydrous, the Cp*H ligand cannot access the metal center, and the starting material will simply suspend in the solvent indefinitely. Solution: Verify the hydration state of your precursor. If necessary, source strictly hydrated .

Q2: I isolated a product, but it is a dark brown, gummy solid rather than the expected bright orange crystalline powder. How can I fix this? A2: A gummy, dark product indicates severe organic contamination, almost exclusively stemming from degraded pentamethylcyclopentadiene (CpH) or atmospheric oxidation. CpH is highly susceptible to auto-oxidation and dimerization upon storage, turning from a clear liquid to a yellow or brown syrup. When degraded CpH is subjected to prolonged reflux, it polymerizes further, coating the formed

in an inseparable tar. Solution: Always vacuum-distill your CpH immediately prior to use if it is not perfectly colorless, and ensure your Schlenk line provides a rigorous Nitrogen or Argon atmosphere throughout the entire 48-hour reflux[3].

Q3: I am using fresh reagents and hydrated

, but my yield is consistently below 30%. The analogous Rhodium reaction completes in hours. Why is Iridium failing? A3: You are encountering the kinetic inertness of transition metals. Both Rh(III) and Ir(III) are low-spin systems, but the crystal field splitting energy ( ) for the Iridium is significantly larger than for the Rhodium. This makes Ir(III) exceptionally inert toward ligand substitution. While the Rhodium analogue can often be synthesized in 12-24 hours, the Iridium synthesis must be refluxed for a minimum of 36 to 48 hours[3]. Stopping the reaction early leaves the majority of the Ir(III) unreacted in solution.

Self-Validating Standard Operating Procedure (SOP)

This protocol is engineered to be self-validating; specific observable milestones will confirm the reaction is proceeding correctly.

Reagents Required:

• Iridium(III) chloride hydrate (

  , ): 2.0 g (approx. 5.6 mmol)

• 1,2,3,4,5-Pentamethylcyclopentadiene (Cp*H): 1.5 mL (approx. 9.5 mmol) - Must be a colorless liquid.

• Methanol (Anhydrous, degassed): 60 mL

• Diethyl ether (Cold): 20 mL

Step-by-Step Methodology:

• Preparation & Purging: Equip a 100 mL Schlenk flask with a magnetic stir bar and a reflux condenser. Attach to a Schlenk line and perform three vacuum/Nitrogen cycles to ensure a strictly inert atmosphere.

• Solubilization: Add 2.0 g of

  to the flask under positive Nitrogen flow. Inject 60 mL of degassed methanol. Stir at room temperature for 10 minutes.

  • Validation Check 1: The solution should become a dark, opaque green/black liquid. If large amounts of solid refuse to dissolve, your precursor is too anhydrous.

• Ligand Addition: Using a gas-tight syringe, inject 1.5 mL of freshly distilled, colorless Cp*H into the stirring mixture.

• Reflux (The Critical Phase): Heat the mixture to a gentle reflux (approx. 65 °C) under continuous Nitrogen flow for 48 hours [3].

  • Validation Check 2 (24 hours): The solution should begin transitioning from dark green to a deep red-orange.

  • Validation Check 3 (48 hours): A heavy, bright orange precipitate (

    ) must be visible, accumulating at the bottom of the flask[2].

• Isolation: Remove the heat and allow the flask to cool to room temperature, then further cool in an ice bath for 30 minutes to maximize precipitation.

• Filtration & Washing: Filter the orange precipitate in air (the final dimer is air-stable[4]) using a glass frit. Wash the solid with 2 x 10 mL of cold methanol, followed by 2 x 10 mL of cold diethyl ether to remove unreacted Cp*H and organic byproducts.

  • Validation Check 4: The final product must be a vibrant, bright orange, free-flowing crystalline solid. The filtrate should be pale yellow/orange. A dark brown filtrate or sticky solid indicates Cp*H degradation.

• Drying: Dry the solid in vacuo for 2 hours. Expected yield: 75-85%.

References

• Wikipedia. "Pentamethylcyclopentadienyl iridium dichloride dimer". Wikipedia, The Free Encyclopedia. Available at:[Link]

• Wang, Y. et al. "Monophosphine-o-Carborane Sulfide as a Noninnocent Ligand for C,S, S,S′, and B,S,S′ Coordination Modes of Half-Sandwich Iridium and Rhodium Complexes". Organometallics, ACS Publications. Available at:[Link]

• ResearchGate. "ChemInform Abstract: (Pentamethylcyclopentadienyl)Iridium Dichloride Dimer {[IrCp*Cl2]2}: A Novel Efficient Catalyst". ResearchGate. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (Pentamethylcyclopentadienyl)iridium dichloride dimer | 12354-84-6 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Pentamethylcyclopentadienyl iridium dichloride dimer - Wikipedia [en.wikipedia.org]

Technical Support Center: Stabilizing Ir(III) Complexes in Solution

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with Iridium(III) complexes. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you prevent the unwanted oxidation of Ir(III) to Ir(IV) in your experiments. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them to ensure your experimental success.

Troubleshooting Guide: Preventing Ir(III) Oxidation

Oxidation of the luminescent and catalytically active Ir(III) state to the often less desirable Ir(IV) state is a common challenge. This guide addresses specific issues you might encounter and provides actionable solutions.

Question 1: My Ir(III) complex solution is changing color and losing its luminescent properties. What is happening and how can I prevent it?

Answer:

This is a classic sign of Ir(III) oxidation. The change in color and loss of luminescence often indicate the formation of Ir(IV) species, which can quench the desired photophysical properties of your Ir(III) complex.[1][2] The primary culprit is often dissolved molecular oxygen in your solvent.

Root Cause Analysis:

The ground state of molecular oxygen is a triplet diradical, which can readily participate in redox reactions. The relatively low redox potential of many Ir(III)/Ir(IV) couples makes them susceptible to oxidation by oxygen, especially under ambient conditions or upon photoexcitation.

Mitigation Strategies:

Your primary goal is to create an oxygen-free environment for your Ir(III) complex. This involves rigorous deoxygenation of your solvents.

Experimental Protocol: Solvent Deoxygenation

There are several effective methods for deoxygenating solvents. The choice of method depends on the scale of your experiment, the nature of the solvent, and the required level of oxygen removal.[3][4][5][6]

Table 1: Comparison of Solvent Deoxygenation Techniques

Method	Procedure	Pros	Cons	Best For
Freeze-Pump-Thaw	1. Freeze the solvent using liquid N₂. 2. Apply a high vacuum to remove gases. 3. Thaw the solvent while maintaining a closed system. 4. Repeat 3-5 times.	Most effective method for removing dissolved gases.[4]	Time-consuming; requires specialized glassware (Schlenk flask); not suitable for all solvents.	Highly sensitive organometallic reactions; quantitative photophysical studies.[3][4]
Inert Gas Bubbling (Purging)	Bubble a stream of inert gas (Argon or Nitrogen) through the solvent for 30-60 minutes.[4]	Simple and rapid; suitable for larger volumes.	Less effective than Freeze-Pump-Thaw; can lead to solvent evaporation.[4][6]	General synthetic procedures; less sensitive reactions.
Sparging with Sonication	Combine inert gas bubbling with sonication in a sealed vessel.	More efficient than bubbling alone.	Can be difficult to set up for large volumes.	Small to medium scale reactions where efficiency is key.

Step-by-Step Protocol for Freeze-Pump-Thaw:

• Place your solvent in a Schlenk flask equipped with a stir bar.

• Ensure the flask is no more than half full.

• Connect the flask to a Schlenk line.

• Immerse the flask in a dewar of liquid nitrogen until the solvent is completely frozen.

• Open the flask to the vacuum line and evacuate for 5-10 minutes.

• Close the valve to the vacuum and remove the liquid nitrogen bath.

• Allow the solvent to thaw completely. You may see gas bubbles evolving from the liquid.

• Repeat this cycle at least three times for optimal deoxygenation.

• After the final thaw, backfill the flask with an inert gas (Argon or Nitrogen).

Question 2: I've deoxygenated my solvents, but I still observe some degradation of my Ir(III) complex over time, especially when exposed to light. What other factors should I consider?

Answer:

While oxygen is a major contributor, other factors can also promote the oxidation of your Ir(III) complex, particularly photochemical pathways and the inherent stability of the complex itself.

Root Cause Analysis:

• Photochemical Instability: The excited state of an Ir(III) complex can be more susceptible to oxidation than its ground state.[1][7] Light absorption can promote an electron to a higher energy orbital, making it easier to remove.

• Ligand Design: The ligands coordinated to the iridium center play a critical role in its stability.[8][9][10] Ligands that are easily oxidized can initiate the degradation of the entire complex. Conversely, robust ligands can protect the metal center.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the stability of the Ir(III) complex and the redox potential of the Ir(III)/Ir(IV) couple.[11]

Mitigation Strategies:

• Protect from Light: If your complex is light-sensitive, work in a fume hood with the sash down and the room lights dimmed or off. Wrap your reaction vessel in aluminum foil.

• Ligand Selection: When designing or selecting an Ir(III) complex, consider the following:

  • Cyclometalating Ligands: The strong covalent Ir-C bond in cyclometalated complexes contributes to their overall stability.[8]

  • N-Heterocyclic Carbene (NHC) Ligands: NHCs are strong sigma-donors that can form very stable complexes with iridium.[1]

  • Redox-Innocent Ligands: Choose ligands that are not easily oxidized themselves. Avoid ligands with easily oxidizable functionalities unless they are part of a desired catalytic cycle.[9][10]

• Solvent Choice: Select a solvent that is known to be stable and non-coordinating unless a coordinating solvent is required for your reaction.

Question 3: My reaction is performed in an aqueous solution, and I'm having trouble maintaining the stability of my Ir(III) complex. Are there specific considerations for aqueous media?

Answer:

Aqueous solutions present unique challenges due to the influence of pH and the potential for water to act as a ligand or participate in redox reactions.

Root Cause Analysis:

• pH Effects: The stability of many Ir(III) complexes is pH-dependent.[12][13] Protonation or deprotonation of the ligands can alter the electronic properties of the complex, making it more or less susceptible to oxidation. For example, deprotonation of a carboxylic acid group on a ligand can increase electron density at the metal center, potentially making it easier to oxidize.[12]

• Water Coordination: In some cases, water can displace other ligands, leading to a less stable complex that is more prone to oxidation.

Mitigation Strategies:

• pH Control: Buffer your aqueous solution to a pH where your Ir(III) complex is most stable. You may need to determine this experimentally by studying the stability of your complex across a range of pH values.

• Ligand Design for Aqueous Solubility: If you are working in aqueous media, consider incorporating water-solubilizing groups like sulfonates into your ligands. This can improve solubility and stability.[14]

Frequently Asked Questions (FAQs)

Q1: Can I use antioxidants to protect my Ir(III) complex?

A1: Yes, in principle, antioxidants can be used to scavenge oxidizing species and protect your Ir(III) complex.[15][16] Common antioxidants used in chemistry include hindered phenols like BHT (butylated hydroxytoluene) or radical scavengers like TEMPO. However, you must ensure that the antioxidant does not interfere with your reaction or coordinate to the iridium center. The use of antioxidants is more common in materials science and biology than in synthetic chemistry, but it is a viable strategy to consider. Some natural compounds like tannic acid are also known to chelate metal ions and act as antioxidants.[17]

Q2: How can I tell if my Ir(III) complex has oxidized to Ir(IV)?

A2: There are several spectroscopic and electrochemical methods to detect the oxidation of Ir(III) to Ir(IV):

• UV-Vis Spectroscopy: The absorption spectrum will likely change, often with the appearance of new bands corresponding to the Ir(IV) species.

• Luminescence Spectroscopy: A significant decrease or complete quenching of the emission is a strong indicator of oxidation.

• Cyclic Voltammetry (CV): CV can be used to measure the redox potential of the Ir(III)/Ir(IV) couple.[18] A shift in the potential or the appearance of new redox waves can indicate the formation of Ir(IV).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Ir(IV) is a paramagnetic d⁵ species, which will lead to significant broadening of the NMR signals of the ligands. If your sharp NMR signals disappear and are replaced by a broad, poorly resolved spectrum, oxidation may have occurred.

Q3: Are there any general "rules of thumb" for handling Ir(III) complexes to avoid oxidation?

A3: Absolutely. Here are some best practices:

• Always use freshly deoxygenated solvents.

• Work under an inert atmosphere (Argon or Nitrogen) whenever possible, especially for long-term experiments or when heating. [4]

• Store your Ir(III) complexes in a dark, cool, and dry place, preferably under an inert atmosphere.

• Be mindful of the purity of your reagents and remove any potential oxidizing impurities.

• When designing experiments, consider the photochemical stability of your complex and protect it from light if necessary. [1][19]

Visualizing Key Concepts

Diagram 1: General Troubleshooting Workflow for Ir(III) Complex Instability

Caption: A troubleshooting flowchart for diagnosing and resolving Ir(III) complex instability.

Diagram 2: Key Factors Influencing Ir(III) Oxidation State Stability

Caption: A concept map illustrating the primary factors that affect the stability of the Ir(III) oxidation state in solution.

References

• Stable luminescent iridium(III) complexes with bis(N-heterocyclic carbene) ligands: photo-stability, excited state properties, visible-light-driven radical cyclization and CO 2 reduction, and cellular imaging. (2016, January 20). RSC Publishing.
• 2.1 Introduction 2.2 The Purification of Inert Gases and Solvents. (n.d.).
• Over the LEC rainbow: Colour and stability tuning of cyclometallated iridium(III) complexes in light-emitting electrochemical cells | Request PDF. (n.d.).
• Antioxidant conjugated metal complexes and their medicinal applic
• Mid-point potentials of the Ir III-IV redox couple for complexes 1, 2,.... (n.d.).
• Enhanced Deoxygenation of Solvents via an Improved Inert Gas Bubbling Method with a Ventilation P
• How to Degas Solvents. (n.d.). Chemistry.
• (PDF)
• Redox-Active Ligands and Their Role in Expanding the Reactivity of Silicon, Zirconium, and Iridium. (n.d.). ProQuest.
• Redox-Active Ligands and Their Role in Expanding the Reactivity of Silicon, Zirconium, and Iridium. (2021, June 11). University of Notre Dame - Figshare.
• Effect of pH on the photophysical properties of two new carboxylic-substituted iridium(III) complexes. (2013, March 21). PubMed.
• Cationic iridium(III) complexes with a halogen-substituted pyridylbenzimidazole ancillary ligand for photodynamic therapy. (2025, September 23). RSC Publishing.
• Tannic Acid–Iron Complex-Based Nanoparticles as a Novel Tool against Oxidative Stress | ACS Applied M
• Photostable Iridium(III) Cyclometallated Complex is an Efficient Photosensitizer for Killing Multiple Cancer Cell Lines and 3D Models under Low Doses of Visible Light. (2024, September 4). PMC.
• Enhanced Deoxygenation of Solvents via an Improved Inert Gas Bubbling Method with a Ventilation Pathway | ACS Omega. (2024, October 12).
• Exploiting a New Strategy to Prepare Water‐Soluble Heteroleptic Iridium(III) Complexes to Control Electrochemiluminescence Reaction Pathways in Aqueous Solution. (n.d.). PMC.
• A computational study on the effect of structural isomerism on the excited state lifetime and redox energetics of archetype iridium photoredox catalyst platforms [Ir(ppy)2(bpy)]+ and Ir(ppy)3. (2025, January 14). AIP Publishing.
• Deoxygenation of Solutions and Its Analytical Applications. (n.d.).
• SOLVENT-INDUCED EFFECTS ON INFRARED SPECTRA. (n.d.). DTIC.
• Influence of pH and Temperature on the Synthesis and Stability of Biologically Synthesized AgNPs. (2025, October 10). MDPI.

Sources

• 1. Stable luminescent iridium( iii ) complexes with bis(N-heterocyclic carbene) ligands: photo-stability, excited state properties, visible-light-driven ... - Chemical Science (RSC Publishing) DOI:10.1039/C5SC04458H [pubs.rsc.org]
• 2. Cationic iridium( iii ) complexes with a halogen-substituted pyridylbenzimidazole ancillary ligand for photodynamic therapy - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00964B [pubs.rsc.org]
• 3. Enhanced Deoxygenation of Solvents via an Improved Inert Gas Bubbling Method with a Ventilation Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. researchgate.net [researchgate.net]
• 9. Redox-Active Ligands and Their Role in Expanding the Reactivity of Silicon, Zirconium, and Iridium - ProQuest [proquest.com]
• 10. curate.nd.edu [curate.nd.edu]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. Effect of pH on the photophysical properties of two new carboxylic-substituted iridium(III) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Influence of pH and Temperature on the Synthesis and Stability of Biologically Synthesized AgNPs [mdpi.com]
• 14. Exploiting a New Strategy to Prepare Water‐Soluble Heteroleptic Iridium(III) Complexes to Control Electrochemiluminescence Reaction Pathways in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antioxidant conjugated metal complexes and their medicinal applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. Photostable Iridium(III) Cyclometallated Complex is an Efficient Photosensitizer for Killing Multiple Cancer Cell Lines and 3D Models under Low Doses of Visible Light - PMC [pmc.ncbi.nlm.nih.gov]

Purification of Iridium(III) chloride hydrate from trace metal contaminants

[1]

Current Status: Operational Topic: Purification of Iridium(III) Chloride Hydrate (

) Target Purity: >99.9% (Trace Metal Basis) Ticket Priority: Critical (Research & Drug Development)[1]

Core Directive & Philosophy

"Speciation is Everything."

Welcome to the Advanced PGM (Platinum Group Metals) Purification Support Hub. If you are experiencing low yields, insoluble residues, or persistent spectral interference, the root cause is almost invariably loss of oxidation state control .[1]

Iridium is unique among PGMs because it cycles kinetically between Ir(III) (inert,

) and Ir(IV) (labile, ).[1] Successful purification requires you to manipulate these states to make contaminants "visible" to your separation media while keeping the Iridium "invisible," or vice versa.[1]

Diagnostic Module: Pre-Purification Check

Before starting any protocol, confirm your starting material's status.[1]

Diagnostic Parameter	Observation	Diagnosis	Action Required
Color	Dark Green / Olive	Hydrated Ir(III)	Proceed. Ideal state.[1]
Color	Reddish-Black / Brown	Mixed Ir(IV) or Anhydrous	Stop. Needs reduction or re-dissolution.[1]
Solubility	Insoluble Black Powder	-IrCl (Anhydrous)	Critical Failure. Requires high-pressure digestion or chlorination.[1]
ICP-MS	High Fe, Cu, Ni	Base Metal Contamination	Go to Protocol A .[1]
ICP-MS	High Rh (Rhodium)	PGM Cross-Contamination	Go to Protocol B .

Protocol A: Removal of Base Metals (Fe, Cu, Ni)

Scenario: Your ICP-OES/MS shows iron spikes (common from stainless steel equipment) or copper/nickel traces.[1]

The Mechanism: Cation Exchange "Pass-Through"

We utilize the anionic nature of Iridium chloro-complexes (

) versus the cationic nature of base metals ( , ) in moderate acid.[1]

Reagents:

• Resin: Strong Acid Cation Exchanger (e.g., Dowex 50W-X8, Amberlite IR-120),

  form.[1]

• Eluent: 0.1 M HCl.

Step-by-Step Guide:

• Conditioning: Pack the column and wash with 2M HCl followed by DI water until effluent pH is ~1-2.[1]

• Feed Preparation: Dissolve crude

  in 0.1 M HCl .

  • Technical Note: Do not use water only.[1] At neutral pH, Ir hydrolyzes to neutral aquo-species which may bind to the resin, causing yield loss.[1]

• Loading: Pass the solution through the column at a slow flow rate (1-2 BV/hr).

  • The Separation: Base metals (

    ) bind to the sulfonate groups on the resin.[1] The anionic Iridium complex ( ) is repelled by the Donnan potential and passes through unretained.[1]

• Rinse: Wash with 1 Bed Volume (BV) of 0.1 M HCl to recover interstitial Iridium.

• Validation: The effluent contains purified Iridium.[1] The resin retains the impurities (elute resin with 4M HCl to regenerate).[1]

Visualization: Cation Exchange Logic

Caption: Anionic Iridium complexes bypass the cation exchange resin, while cationic impurities are captured.[1]

Protocol B: Separation from Rhodium (The "Twin" Problem)

Scenario: Rhodium (Rh) is chemically almost identical to Iridium.[1] Standard ion exchange often fails because both form trivalent chloro-complexes (

and ).[1]

The Mechanism: Redox-Controlled Solvent Extraction

We exploit the fact that Iridium can be easily oxidized to Ir(IV), whereas Rhodium remains stable as Rh(III).[1] Ir(IV) is highly extractable by Tributyl Phosphate (TBP) or amines; Rh(III) is not.[1]

Reagents:

• Oxidant: Chlorine gas (

  ) or Hydrogen Peroxide ( ) in HCl.[1]

• Solvent: 100% TBP (Tributyl phosphate) or 20% TBP in kerosene.[1]

• Strip Solution: 1M HCl with Sodium Sulfite (

  ) or dilute HCl.[1]

Step-by-Step Guide:

• Oxidation: Adjust feed to 6M HCl . Bubble

  gas or add stoichiometric excess of .[1] Heat to 60°C for 1 hour.

  • Goal: Convert

    ( ).[1]

  • Rh Status: Remains as

    .[1]

• Extraction: Contact the aqueous phase with TBP (Organic:Aqueous ratio 1:1).[1] Shake vigorously for 10 mins.

  • Result: Ir(IV) moves into the TBP phase.[1] Rh(III) and base metals stay in the aqueous phase.[1]

• Scrubbing: Wash the organic phase with 6M HCl (saturated with

  ) to remove physically entrained Rhodium.[1]

• Stripping (The Reduction): Contact the loaded organic phase with 1M HCl containing

  .

  • Mechanism:[1][2][3][4][5][6][7] Sulfite reduces Ir(IV) back to Ir(III).[1] Since Ir(III) is not soluble in TBP, it forces the Iridium back into the aqueous phase, leaving any co-extracted impurities behind.[1]

Visualization: Redox-Extraction Workflow

Caption: Selective extraction of Iridium is achieved by toggling its oxidation state between (IV) and (III).

Protocol C: Crystallization of the Hydrate

Scenario: You have a pure solution, but need the solid salt (

).[1]

Critical Warning: Over-drying leads to insoluble

.[1] Once formed, this "black death" is virtually impossible to redissolve without high-pressure chlorination.[1]

Procedure:

• Concentration: Evaporate the purified Ir(III) solution on a rotary evaporator.

• Temperature Limit: Water bath must not exceed 80°C .

• Acidity Maintenance: Ensure the solution remains acidic (add small amounts of conc. HCl during evaporation) to prevent hydrolysis to

  .[1]

• End Point: Stop when the solution becomes a thick, dark green syrup. Do not evaporate to dryness.

• Crystallization: Cool the syrup. It will solidify into a hygroscopic crystalline mass.[1] Store in a desiccator; the exact hydration number (

  ) will equilibrate (usually x=3).[1]

Troubleshooting FAQs

Q: My final product is not dissolving in water. It looks like black pepper. A: You have formed anhydrous

.[1] This happens if you dried the salt above 100°C or removed all HCl.[1]

• Fix: There is no easy fix.[1] You must digest it with concentrated HCl and

  (sodium chlorate) in a sealed tube at 150°C to re-chlorinate it back to the soluble form.[1]

Q: I used Protocol A (Cation Exchange), but the Iridium stuck to the column. A: Your feed acidity was too low. At pH > 2, Iridium forms neutral aquo-complexes (

) or cationic species.[1]

• Fix: Ensure feed is in >0.1M HCl to force the equilibrium toward the anionic

  form.[1]

Q: After TBP extraction, I can't get the Iridium out of the organic phase. A: You likely didn't reduce it effectively. Ir(IV) loves TBP; Ir(III) hates it.

• Fix: Ensure your strip solution contains a reducing agent (Sulfite, Ascorbic acid) or warm the strip solution slightly to accelerate the reduction kinetics.[1]

References

• Separation of Rhodium and Iridium by Ion Exchange.

  • Source: Canadian Journal of Chemistry.[1][8]

  • Context: Foundational work on using oxidation states for separation.[1]

  • [1]

• Solvent Extraction of Iridium(IV) and Rhodium(III) with TBP.

  • Source: Hydrometallurgy (Journal).[1][2][9]

  • Context: Defines the chloride concentration windows for effective TBP extraction.

  • [1]

• Iridium(III)

  • Source: Wikipedia / Standard Chemical Data.[1]

  • Context: Physical properties and the danger of anhydrous formation.[1]

  • [1][10]

• Removal of Iron

  • Source: DuPont Water Solutions (Tech Fact).[1]

  • Context: Industrial standard protocols for trace iron polishing.[1]

Sources

• 1. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 2. journalssystem.com [journalssystem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to XPS Binding Energy Shifts: Iridium(III) Chloride vs. Iridium(IV) Oxide

For researchers, scientists, and drug development professionals leveraging iridium complexes in catalysis, electrochemistry, and therapeutics, a precise understanding of their electronic structure is paramount. X-ray Photoelectron Spectroscopy (XPS) stands as a cornerstone technique for elucidating the elemental composition and, more critically, the oxidation states of elements within a material's surface. This guide provides an in-depth comparison of the XPS binding energy shifts observed for Iridium(III) chloride (IrCl₃) and Iridium(IV) oxide (IrO₂), offering field-proven insights into the interpretation of their respective Ir 4f core level spectra.

The Phenomenon of Chemical Shift in XPS: A Primer

X-ray Photoelectron Spectroscopy operates on the principle of the photoelectric effect. When a sample is irradiated with X-rays of a known energy, core-level electrons are ejected. The kinetic energy of these photoelectrons is measured, and from this, the binding energy of the electron can be determined. The binding energy is characteristic of the element and the specific atomic orbital from which the electron was emitted.

Crucially, the binding energy is not solely an atomic property but is also influenced by the chemical environment of the atom. This variation in binding energy for the same element in different chemical states is termed the "chemical shift." Generally, a higher oxidation state results in a greater binding energy because the removal of valence electrons reduces the shielding of the core electrons from the nucleus, leading to a stronger attraction that must be overcome.[1] However, as we will explore with iridium, this is not always a straightforward correlation.[2][3]

Comparing the Ir 4f Core Level Spectra: Ir(III) Chloride vs. Ir(IV) Oxide

The Ir 4f region of the XPS spectrum is characterized by a doublet, corresponding to the Ir 4f₇/₂ and Ir 4f₅/₂ spin-orbit components. The Ir 4f₇/₂ peak is the more intense of the two and is conventionally used for chemical state analysis.

A surprising and often misinterpreted observation arises when comparing the Ir 4f binding energies of IrCl₃ and IrO₂. Contrary to the general trend where higher oxidation states correspond to higher binding energies, the Ir(III) in Iridium(III) chloride often exhibits a higher binding energy than the Ir(IV) in Iridium(IV) oxide.

Several studies have reported this seemingly anomalous behavior. For instance, the Ir 4f₇/₂ binding energy for IrCl₃ has been observed at approximately 62.4 eV to 62.5 eV.[4][5] In contrast, the Ir 4f₇/₂ peak for IrO₂ is typically found in the range of 61.7 eV to 61.9 eV.[2][4][6][7][8]

This inversion of the expected chemical shift is a critical consideration for accurate spectral interpretation. The primary reason for this phenomenon lies in the differing electronegativities of the coordinating atoms (chlorine vs. oxygen) and the overall lattice effects. The highly electronegative oxygen atoms in IrO₂ can lead to a more significant withdrawal of electron density from the iridium center compared to the chlorine atoms in IrCl₃. However, the final state effects, including the relaxation of surrounding electrons upon photoemission, play a complex role in determining the final measured binding energy. It has been pointed out that a simple correlation between higher oxidation state and higher binding energy may not hold true for iridium species.[2]

Quantitative Data Summary: Ir 4f₇/₂ Binding Energies

Compound	Iridium Oxidation State	Typical Ir 4f₇/₂ Binding Energy (eV)
Iridium(III) chloride (IrCl₃)	+3	62.4 - 62.5[4][5]
Iridium(IV) oxide (IrO₂)	+4	61.7 - 61.9[2][4][6][7][8]
Iridium Metal (Ir⁰)	0	60.8 - 60.9[5][9][10]

This table clearly illustrates the higher binding energy for the lower oxidation state Ir(III) in the chloride form compared to the higher oxidation state Ir(IV) in the oxide form.

Visualizing the Binding Energy Shift

The following diagram illustrates the relationship between the iridium oxidation state and the observed Ir 4f₇/₂ binding energy for the discussed compounds.

Caption: Relationship between Ir oxidation state and Ir 4f binding energy.

Experimental Protocol for XPS Analysis of Iridium Compounds

To ensure the acquisition of high-quality, reproducible XPS data, the following step-by-step methodology is recommended. This protocol is designed to be a self-validating system, incorporating best practices for sample handling, instrument calibration, and data analysis.

Sample Preparation and Handling

• Minimize Atmospheric Exposure: Iridium compounds, particularly anhydrous forms, can be sensitive to atmospheric moisture and oxygen. It is crucial to handle and mount samples in an inert atmosphere, such as a nitrogen-filled glovebox.[5]

• Sample Mounting: For powdered samples, gently press the powder onto a conductive, adhesive tape (e.g., copper or carbon tape) affixed to the sample holder. Ensure a smooth, uniform surface to minimize differential charging.

• Vacuum Transfer: If available, utilize a vacuum transfer module to move the prepared sample from the glovebox to the XPS instrument's analysis chamber without breaking the vacuum.[5]

Instrument Calibration and Parameters

• Energy Scale Calibration: Calibrate the spectrometer's energy scale using standard reference materials. Typically, the Au 4f₇/₂ peak at 83.95 eV and the Cu 2p₃/₂ peak at 932.63 eV are used for this purpose.[4]

• X-ray Source: A monochromatic Al Kα X-ray source (1486.6 eV) is standard for high-resolution XPS analysis.

• Analysis Chamber Pressure: Maintain a high vacuum in the analysis chamber (typically < 10⁻⁸ mbar) to prevent surface contamination during data acquisition.

• Pass Energy: For high-resolution scans of the Ir 4f region, a low pass energy (e.g., 20-30 eV) should be used to achieve better energy resolution.[11] For survey scans to identify all elements present, a higher pass energy (e.g., 160 eV) is appropriate.

Data Acquisition

• Survey Scan: Acquire a broad survey scan (e.g., 0-1200 eV binding energy) to identify all elements present on the sample surface.

• High-Resolution Scans: Acquire high-resolution scans of the core levels of interest, specifically the Ir 4f, Cl 2p (for IrCl₃), O 1s (for IrO₂), and C 1s regions. The C 1s region is crucial for charge referencing.

• Charge Neutralization: For non-conductive or poorly conductive samples, a low-energy electron flood gun may be necessary to counteract surface charging.

Data Analysis

• Charge Referencing: Adventitious carbon is almost always present on sample surfaces. The C 1s peak corresponding to C-C/C-H bonds should be set to a binding energy of 284.8 eV to correct for any surface charging.[4]

• Background Subtraction: Apply a Shirley or Tougaard background subtraction to the high-resolution spectra before peak fitting.

• Peak Fitting: Use a specialized software package like CasaXPS to fit the high-resolution spectra. The Ir 4f peaks should be fitted with appropriate line shapes (e.g., a combination of Gaussian and Lorentzian functions). For metallic systems, an asymmetric line shape may be required.[5] The spin-orbit splitting and the area ratio of the 4f₇/₂ and 4f₅/₂ peaks should be constrained to physically meaningful values (typically a splitting of ~3.0 eV and an area ratio of 4:3).

Experimental Workflow Diagram

The following diagram outlines the key stages of the XPS experimental workflow.

Caption: A streamlined workflow for XPS analysis of iridium compounds.

Conclusion

The analysis of XPS binding energy shifts for iridium compounds requires a nuanced approach that goes beyond simplistic correlations between oxidation state and binding energy. The case of Iridium(III) chloride and Iridium(IV) oxide serves as a critical reminder of the importance of considering ligand effects and having reliable reference data. By following a robust experimental protocol and being aware of the potential for anomalous chemical shifts, researchers can confidently utilize XPS to unravel the complex surface chemistry of iridium-based materials, thereby accelerating innovation in their respective fields.

References

• Freakley, S. J., Ruiz Esquius, J., & Morgan, D. J. (2017). The X-ray Photoelectron Spectra of Ir, IrO2 and IrCl3 Revisited. Surface and Interface Analysis, 49(8), 794-799. [Link]

• Moulder, J. F., Stickle, W. F., Sobol, P. E., & Bomben, K. D. (1992). Handbook of X-ray Photoelectron Spectroscopy. Physical Electronics, Inc. [Link]

• Freakley, S. J., Ruiz Esquius, J., & Morgan, D. J. (2017). The X‐ray photoelectron spectra of Ir, IrO2 and IrCl3 revisited. Surface and Interface Analysis, 49(8), 794-799. [Link]

• Ali, S., Le, T.-H., & Lee, J. (2020). High-Resolution X-ray Photoelectron Spectroscopy of an IrO₂(110) Film on Ir(100). The Journal of Physical Chemistry C, 124(34), 18569–18576. [Link]

• Wang, C., et al. (2018). Interfacial Effects in Iron-Nickel-Based Oxides/Hydroxides for Electrochemical Oxygen Evolution. Advanced Materials, 30(29), 1801242. [Link]

• Nakagawa, T., et al. (2019). Relationship Between OER Activity and Annealing Temperature of Sputter-Deposited Flat IrO₂ Thin Films. ACS Catalysis, 9(10), 9131-9139. [Link]

• Okuhara, T., et al. (2012). Preparation of IrO₂ Thin Films by Laser Ablation and Their Electrochemical Properties. Japanese Journal of Applied Physics, 51(1R), 015801. [Link]

• Wagner, C. D., Riggs, W. M., Davis, L. E., Moulder, J. F., & Muilenberg, G. E. (1979). Handbook of X-ray Photoelectron Spectroscopy. Perkin-Elmer Corporation. [Link]

• Pfeifer, V., et al. (2016). The Electronic Structure of Iridium Oxide Electrodes Active in Water Splitting. Chem. Sci., 7, 6791-6795. [Link]

• Paoli, E. A., et al. (2015). Oxygen 1s X-ray Photoelectron Spectra of Iridium Oxides as a Descriptor of the Amorphous–Rutile Character of the Surface. ACS Catalysis, 5(11), 6635-6641. [Link]

• Thermo Fisher Scientific. Iridium | XPS Periodic Table. [Link]

• Morgan, D. J. (2017). The X-ray photoelectron spectra of Ir, IrO₂ and IrCl₃ revisited. ResearchGate. [Link]

• Moulder, J. F., Stickle, W. F., Sobol, P. E., & Bomben, K. D. (1992). Handbook of X-ray Photoelectron Spectroscopy. Perkin-Elmer Corporation. [Link]

• Fukuzumi, S., et al. (2015). Photocatalytic Water Oxidation by a Dinuclear Iridium Complex. Angewandte Chemie International Edition, 54(16), 4858-4862. [Link]

• Wang, X., et al. (2021). Reductive O-formylation of carbon dioxide and alcohols over porous phenanthroline-based polymer supported single iridium atom catalyst. Nature Communications, 12(1), 1-10. [Link]

• Li, J., et al. (2022). Sub-nanometer Iridium Species on Mesoporous Co₃O₄ for Enhanced Oxygen Evolution Electrocatalysis. Nano Research, 15(3), 2235-2241. [Link]

• EAG Laboratories. (2020). XPS chemical shift and valence. [Link]

• Biesinger, M. C. (2017). Advanced Studies of Transition Metal X-ray Photoelectron Spectra. ResearchGate. [Link]

• Wang, H., et al. (2024). How to Correctly Analyze 2p X-ray Photoelectron Spectra of 3d Transition-Metal Oxides: Pitfalls and Principles. ACS Nano. [Link]

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• National Institute of Standards and Technology. Iridium. NIST Chemistry WebBook. [Link]

• Moulder, J. F. (1995).

• Paoli, E. A., et al. (2015). Oxygen 1s X-ray Photoelectron Spectra of Iridium Oxides as a Descriptor of the Amorphous–Rutile Character of the Surface. ACS Publications. [Link]

• Moulder, J. F., Stickle, W. F., Sobol, P. E., & Bomben, K. D. (1992). Handbook of X-ray Photoelectron Spectroscopy. [Link]

• National Institute of Standards and Technology. Iridium. NIST Chemistry WebBook. [Link]

• Shard, A. G. (2022). A step-by-step guide to perform x-ray photoelectron spectroscopy. AIP Publishing. [Link]

• Vänskä, E. (2019). Multiconfigurational approach to X-ray spectroscopy of transition metal complexes. Diva-Portal.org. [Link]

• El-Issa, B. D., & Hinchliffe, A. (1976). Analysis of the X-ray photoelectron spectra of transition metal compounds using approximate molecular orbital theories. Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics, 72, 1201-1206. [Link]

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A Researcher's Guide to Distinguishing Ir(III) and Ir(IV) Species in Iridium Chloride using XPS

In the realm of catalysis, materials science, and drug development, the precise determination of the oxidation state of iridium is paramount to understanding and optimizing its chemical behavior. Iridium(III) chloride (IrCl₃) serves as a critical precursor in many syntheses, and its purity, particularly the absence or presence of Iridium(IV) (Ir(IV)), can significantly impact reaction outcomes. X-ray Photoelectron Spectroscopy (XPS) stands as a powerful surface-sensitive technique to probe the electronic states of elements, offering a direct method to distinguish between Ir(III) and Ir(IV) species. This guide provides an in-depth, experience-driven approach to utilizing XPS for the unambiguous characterization of iridium chloride samples.

The Foundational Principles: Why XPS is the Right Tool

XPS operates on the principle of the photoelectric effect. When a sample is irradiated with X-rays, core-level electrons are ejected. The kinetic energy of these photoelectrons is measured, and from this, the binding energy of the electron can be calculated. The binding energy is a fingerprint of the element and its chemical environment. A change in the oxidation state of an atom alters the local electron density, leading to a measurable "chemical shift" in the binding energy of its core electrons. For iridium, the Ir 4f core level is the most sensitive and commonly analyzed region for determining its oxidation state.

Experimental Protocol: A Self-Validating Workflow

The quality of XPS data is intrinsically linked to the meticulous execution of the experimental protocol. The following steps are designed to ensure data integrity and reproducibility.

Step 1: Sample Preparation - The First Line of Defense Against Ambiguity

Given that XPS is a surface-sensitive technique, typically probing the top 5-10 nm, pristine sample handling is non-negotiable.

• For powdered IrCl₃:

  • Gently press the powder onto a clean, conductive adhesive tape (e.g., copper or carbon tape) mounted on a sample holder.

  • Ensure a uniform, thin layer of the powder. Avoid thick, "fluffy" layers which can lead to differential charging.

  • Minimize exposure to ambient air and moisture, as hydrated forms of IrCl₃ can present different spectral features.[1][2] Consider loading the sample in a glovebox or a nitrogen-purged environment if possible.

Step 2: Instrumental Parameters - Setting the Stage for High-Quality Data

The choice of instrument parameters directly influences the resolution and signal-to-noise ratio of the acquired spectra.

• X-ray Source: A monochromatic Al Kα X-ray source is standard for this analysis.

• Analysis Chamber Vacuum: Maintain a high vacuum (≤10⁻⁸ mbar) to prevent surface contamination during analysis.

• Charge Neutralization: Iridium chloride is a semiconductor and can exhibit charging under X-ray irradiation. The use of a low-energy electron flood gun is essential to obtain accurate binding energy measurements.

• Pass Energy:

  • For survey scans (a broad overview of the elemental composition), use a higher pass energy (e.g., 160 eV) for better signal-to-noise.

  • For high-resolution scans of the Ir 4f and Cl 2p regions, use a lower pass energy (e.g., 20-40 eV) to achieve better energy resolution, which is critical for resolving different chemical states.[1]

Step 3: Data Acquisition - Capturing the Spectral Fingerprints

• Survey Scan: Acquire a survey spectrum from 0 to 1200 eV to identify all elements present on the surface and to check for any unexpected contaminants.

• High-Resolution Scans: Acquire high-resolution spectra for the following regions:

  • Ir 4f: Typically in the range of 58-70 eV.

  • Cl 2p: Typically in the range of 196-204 eV.

  • C 1s: To be used for adventitious carbon referencing (correction for charging).

  • O 1s: To check for the presence of oxides or hydroxides, which can be indicative of sample hydration or degradation.[1]

Data Analysis: The Art and Science of Spectral Interpretation

The acquired spectra are a convolution of signals from different chemical species. Careful data processing and peak fitting are necessary to extract meaningful information.

Step 1: Binding Energy Calibration - Establishing a Reliable Reference

Surface charging can shift the entire spectrum to higher binding energies. It is crucial to correct for this effect. The C 1s peak from adventitious hydrocarbons on the sample surface is commonly used as a reference. The main C-C/C-H component of the C 1s spectrum should be set to a binding energy of 284.8 eV.

Step 2: Peak Fitting - Deconvoluting the Iridium and Chlorine Signals

The use of specialized software like CasaXPS is highly recommended for accurate peak fitting.[3][4][5][6][7] The process involves fitting synthetic peaks to the experimental data, allowing for the quantification of different chemical states.

The Ir 4f Region: The Primary Indicator

The Ir 4f spectrum consists of a doublet, the Ir 4f₇/₂ and Ir 4f₅/₂, due to spin-orbit coupling. Here's what to look for:

• Spin-Orbit Splitting: The separation between the Ir 4f₇/₂ and Ir 4f₅/₂ peaks is consistently around 3.0 eV.[1][8] This constraint should be applied during peak fitting.

• Area Ratio: The theoretical area ratio of the Ir 4f₇/₂ to Ir 4f₅/₂ peaks is 4:3. This ratio should also be constrained during the fitting process.

• Binding Energies: The binding energy of the Ir 4f₇/₂ peak is the key differentiator:

  • Ir(III): The Ir 4f₇/₂ peak for Ir(III) in IrCl₃ is typically observed around 62.4-62.6 eV .[1][9]

  • Ir(IV): The Ir 4f₇/₂ peak for Ir(IV) species, such as in IrCl₄ or IrO₂, is found at a higher binding energy, generally in the range of 63.0-63.7 eV .[1][10]

It's important to note that some studies have reported an atypical trend where Ir(III) species appear at a higher binding energy than Ir(IV) species, particularly in oxide systems.[9][11] However, for chloride compounds, the general trend of higher oxidation states corresponding to higher binding energies is more consistently observed.

The Cl 2p Region: A Corroborative Clue

The Cl 2p spectrum also presents a doublet, Cl 2p₃/₂ and Cl 2p₁/₂, with a spin-orbit splitting of approximately 1.6 eV and an area ratio of 2:1.[12][13]

• Binding Energy: For metal chlorides, the Cl 2p₃/₂ peak is typically found in the range of 198.5-199.4 eV .[1][12] A single, well-defined doublet in this region would support the presence of a single chloride environment, consistent with pure IrCl₃. The presence of additional Cl 2p components at different binding energies could indicate the presence of other chloride species or contaminants.

Data Presentation: A Clear and Concise Summary

Summarizing the peak fitting results in a table provides a clear and easily comparable overview of the findings.

Spectral Region	Component	Binding Energy (eV)	FWHM (eV)	% Area	Assignment
Ir 4f	Ir 4f₇/₂	62.5	1.2	57.1	Ir(III)
Ir 4f₅/₂	65.5	1.2	42.9	Ir(III)
Ir 4f₇/₂	63.4	1.3	-	Ir(IV) - if present
Ir 4f₅/₂	66.4	1.3	-	Ir(IV) - if present
Cl 2p	Cl 2p₃/₂	199.4	1.1	66.7	Ir-Cl
Cl 2p₁/₂	201.0	1.1	33.3	Ir-Cl

Note: FWHM (Full Width at Half Maximum) values are indicative and can vary depending on the instrument and sample.

Visualizing the Workflow: From Sample to Conclusion

The entire process, from sample handling to data interpretation, can be visualized as a logical workflow.

XPS workflow for IrCl₃ analysis.

Common Pitfalls and Expert Insights

• Beam-Induced Reduction: Prolonged exposure to X-rays can sometimes lead to the reduction of higher oxidation state species. It is advisable to acquire data from multiple spots on the sample to ensure the observed speciation is representative of the bulk material and not an artifact of the measurement.

• Hydration Effects: As noted in the literature, hydrated and anhydrous forms of IrCl₃ can exhibit different spectral features.[1] The presence of a significant O 1s signal, particularly with components attributable to hydroxides or water, should be carefully considered in the interpretation of the Ir 4f spectra.[1]

• Complex Spectra: In some cases, particularly with complex or mixed-phase materials, the Ir 4f spectra can be broad and difficult to fit with simple symmetric peaks.[14] It may be necessary to use asymmetric line shapes or include additional satellite peaks in the fitting model to achieve a good fit.[1]

By following this comprehensive guide, researchers can confidently employ XPS to distinguish between Ir(III) and Ir(IV) species in iridium chloride, leading to a deeper understanding of their materials and more reliable experimental outcomes.

References

• The X-ray Photoelectron Spectra of Ir, IrO2 and IrCl3 Revisited. (n.d.). ORCA – Online Research @ Cardiff. Retrieved from [Link]

• Biesinger, M. C. (2024, May 22). How to Correctly Analyze 2p X-ray Photoelectron Spectra of 3d Transition-Metal Oxides: Pitfalls and Principles. ACS Nano. Retrieved from [Link]

• Gummalla, M., et al. (n.d.). X-Ray Photoelectron Spectroscopy Investigation of Iridium Oxide Catalyst Layers: Insights Into the Catalyst-Ionomer Interface. National Renewable Energy Laboratory. Retrieved from [Link]

• da Silva, L. M., et al. (2007). XPS study of the state of iridium, platinum, titanium and oxygen in thermally formed IrO 2+TiO 2+PtO X films. ResearchGate. Retrieved from [Link]

• The X-ray photoelectron spectra of Ir, IrO 2 and IrCl 3 revisited. (2013). ResearchGate. Retrieved from [Link]

• Supplementary Information to The Electronic Structure of Iridium Oxide Electrodes Active in Water Splitting. (n.d.). ResearchGate. Retrieved from [Link]

• Getting Started with Peak Fitting. (2025, September 14). HarwellXPS Guru. Retrieved from [Link]

• X-ray photoelectron spectra in the binding energy regions of Ir 4f and... (n.d.). ResearchGate. Retrieved from [Link]

• Ir 4f XPS spectra of (a) the 50 nm Ir PPs, and (b) the TKK IrO x , in... (n.d.). ResearchGate. Retrieved from [Link]

• XPS Spectra -Chemical Shift | Binding Energy-. (n.d.). XREA. Retrieved from [Link]

• Practical guide for curve fitting in x-ray photoelectron spectroscopy. (2020, October 6). MMRC. Retrieved from [Link]

• The XPS spectra of (a) MW_5 and (b) MW_100 in the Ir 4f region for 450... (n.d.). ResearchGate. Retrieved from [Link]

• Cl(2p) XPS spectra: (a) pulsed plasma poly(vinylbenzyl chloride)... (n.d.). ResearchGate. Retrieved from [Link]

• X-ray photoelectron spectra of inorganic molecules. 12. Chlorine 2p binding energies of dinuclear chloro anions and mononuclear chloro cations of the transition metals. (1976, May 1). ACS Publications. Retrieved from [Link]

• Peak Fitting Display Options in CasaXPS. (2018, December 7). YouTube. Retrieved from [Link]

• iridium. (n.d.). National Institute of Standards and Technology. Retrieved from [Link]

• Chlorine - X-ray Photoelectron Spectroscopy (XPS) Reference Pages. (n.d.). Surface Science Western. Retrieved from [Link]

• CasaXPS Manual. (n.d.). CasaXPS. Retrieved from [Link]

• In Situ X-ray Spectroscopy on the Electrochemical Development of Iridium Nanoparticles in Confined Electrolyte. (2020). ResearchGate. Retrieved from [Link]

• Iridium - X-ray Photoelectron Spectroscopy (XPS) Reference Pages. (n.d.). Surface Science Western. Retrieved from [Link]

• Peak Fitting by Example in CasaXPS. (2020, August 26). YouTube. Retrieved from [Link]

• NIST X-ray Photoelectron Spectroscopy Database - SRD 20. (2024, February 1). Data.gov. Retrieved from [Link]

• Good Practices for XPS (and other Types of) Peak Fitting. (2019). ResearchGate. Retrieved from [Link]

• Guide to XPS Data Analysis: Applying Appropriate Constraints to Synthetic Peaks in XPS Peak Fitting. (n.d.). SciSpace. Retrieved from [Link]

• Direct Detection of Surface Species Formed on Iridium Electrocatalysts during the Oxygen Evolution Reaction. (2020, April 29). PMC. Retrieved from [Link]

• Simple Metal and Oxide Peak Model in XPS. (2016, January 5). YouTube. Retrieved from [Link]

• Problems in NIST XPS Database. (n.d.). The XPS Library. Retrieved from [Link]

• Unexpected XPS Binding Energy Observations Further Highlighted by DFT Calculations of Ruthenocene-Containing [Ir III (ppy) 2 (RCOCHCORc)] Complexes: Cytotoxicity and Crystal Structure of [Ir(ppy) 2 (FcCOCHCORc)]. (2024, November 15). MDPI. Retrieved from [Link]

• Oxygen 1s X-ray Photoelectron Spectra of Iridium Oxides as a Descriptor of the Amorphous–Rutile Character of the Surface. (2024, November 1). ACS Publications. Retrieved from [Link]

• Electronic and Structural Property Comparison of Iridium-Based OER Nanocatalysts Enabled by Operando Ir L3-Edge X-ray Absorption Spectroscopy. (2024, October 30). ACS Publications. Retrieved from [Link]

• iridium. (n.d.). NIST WebBook. Retrieved from [Link]

• Iridium(III) chloride appears pale yellow with absorbance peaks at 324... (n.d.). ResearchGate. Retrieved from [Link]

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• Iridium(III) chloride. (n.d.). Wikipedia. Retrieved from [Link]

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Publish Comparison Guide: Diagnosing 1H NMR Line Broadening in Iridium(III) Complexes

The Diamagnetic Paradox

Iridium(III) complexes (

, low-spin) are textbook diamagnetic systems. Theoretically, they should yield sharp, well-resolved H NMR spectra. When you encounter line broadening in these systems, it is not a "feature"—it is a diagnostic alarm.

Unlike organic small molecules where broadening often implies poor shimming, in Ir(III) organometallics, it usually signals a fundamental chemical or physical phenomenon. This guide objectively compares the three primary "suspects" driving this broadening: Dynamic Fluxionality , Paramagnetic Contamination , and Supramolecular Aggregation .

We provide a structured differential diagnosis to identify the root cause, supported by experimental protocols and peer-reviewed data.

Comparative Analysis: The Three Suspects

The following table summarizes the distinct "fingerprints" of each broadening mechanism. Use this to form your initial hypothesis.

Feature	Suspect A: Dynamic Fluxionality	Suspect B: Paramagnetic Impurity (Ir )	Suspect C: Aggregation
Root Cause	Chemical exchange between conformers (e.g., restricted rotation, isomerism).	Presence of unpaired electrons (e.g., trace Ir(IV) or radical ligands).	Formation of oligomers/stacks via - interactions.
Temperature Response	High Sensitivity. Peaks sharpen at high (fast exchange) or low (slow exchange). Broadest at (coalescence).	Curie Behavior. Peaks often sharpen at higher temperatures due to reduced correlation time, but shifts change roughly as .	Viscosity Driven. Peaks sharpen at higher due to faster tumbling (disaggregation).
Concentration Response	None. Intramolecular processes are independent of concentration.	Linear. Broadening persists but signal-to-noise improves.	Critical. Broadening increases significantly at higher concentrations.
Chemical Shift Range	Standard diamagnetic range (0–15 ppm).	Expanded range (often >20 ppm to < -10 ppm).	Standard range, but may show shielding effects (upfield shifts) due to ring currents in stacks.
Key Diagnostic	Variable Temperature (VT) NMR	Evans Method / EPR	DOSY / Dilution Titration

Diagnostic Workflow

Before committing to a specific deep-dive experiment, follow this logic tree to filter the cause.

Figure 1: Logic flow for diagnosing NMR line broadening in diamagnetic metal complexes.

Deep Dive: Dynamic Fluxionality (The Kinetic Cause)

Mechanism

Many Ir(III) complexes, particularly those with bulky ligands (e.g., tert-butyl substituted ppy) or flexible bridges, exhibit fluxional behavior . This occurs when the molecule interconverts between two or more chemically equivalent conformations on a timescale comparable to the NMR frequency difference (

) between the sites.[1]

• Slow Exchange: Distinct peaks for each conformer.

• Intermediate Exchange (Coalescence): Broad, flat peaks. This is the "Danger Zone" where signals disappear.

• Fast Exchange: Sharp, averaged signals.

Experimental Protocol: VT-NMR Determination of

To validate fluxionality, you must observe the transition from slow to fast exchange.

• Solvent Selection: Choose a solvent with a wide liquid range (e.g., Toluene-

  : -95°C to +110°C; CD Cl : -95°C to +40°C).

• Acquisition:

  • Start at 298 K.

  • Cool in 10 K increments until decoalescence (splitting) is observed.

  • Heat in 10 K increments to observe sharpening.

• Calculation: At the coalescence temperature (

  ), the rate constant of exchange ( ) is related to the peak separation in the slow exchange limit ( in Hz): Calculate the activation energy ( ) using the Eyring equation:

Evidence in Literature: Research on Ir(III) porphyrin complexes demonstrated that meso-tolyl ring rotation causes broadening at room temperature. Cooling to 223 K (

) caused total collapse, while further cooling to 193 K resolved distinct atropisomers [1].

Deep Dive: Paramagnetic Contamination (The Electronic Cause)

Mechanism

While Ir(III) is diamagnetic, trace oxidation to Ir(IV) (

, paramagnetic) is a common impurity, especially in photocatalytic syntheses involving Ir(ppy) derivatives. Paramagnetic relaxation enhancement (PRE) shortens the nuclear relaxation time, causing massive broadening ( ). Unlike fluxional broadening, this effect is often uniform across the spectrum or dependent on the distance ( ) from the metal center.

Experimental Protocol: The Evans Method

This is the gold standard for detecting bulk paramagnetism in solution.

• Preparation:

  • Inner Tube: Capillary containing pure solvent (e.g., CDCl

    ) + 1% TMS.

  • Outer Tube: NMR tube containing your Ir complex solution + 1% TMS.

• Measurement:

  • Insert the capillary into the NMR tube.

  • Lock and shim on the outer solution.

  • Observe the TMS signal. If the sample is paramagnetic, the TMS peak in the outer tube will shift relative to the inner capillary due to the bulk magnetic susceptibility difference.

• Analysis: The frequency difference (

  in Hz) relates to the magnetic moment ( ). Where is the spectrometer frequency and is concentration.

  • Result: If

    , paramagnetic species are present.[2]

Evidence in Literature: Studies on "diamagnetic" proteins tagged with paramagnetic metals show that even trace paramagnetic centers cause line broadening proportional to the inverse sixth power of the distance (

) [2]. In Ir complexes, this often manifests as "missing" hydride signals or broad aromatic baselines.

Deep Dive: Aggregation (The Physical Cause)

Mechanism

Planar Ir(III) complexes, such as those with extended

-systems (e.g., benzo[h]quinoline or porphyrins), are prone to stacking in solution.

• Effect: Stacking increases the effective molecular weight and rotational correlation time (

  ).

• Result: Efficient spin-spin relaxation (

  ) leads to broadening. This is often accompanied by upfield shifts of protons located above the shielding cone of the adjacent aromatic ring.

Experimental Protocol: DOSY (Diffusion Ordered Spectroscopy)

DOSY separates signals based on their diffusion coefficient (

), which correlates with hydrodynamic radius.

• Pulse Sequence: Use a standard stimulated echo sequence with bipolar gradients (e.g., ledbpgp2s in Bruker).

• Parameters:

  • Gradient strength (

    ): 1–3 ms.

  • Diffusion time (

    ): 50–150 ms.

  • Calibrate gradients to achieve 95% signal attenuation at max power.

• Interpretation:

  • Monomers: High

    (fast diffusion).

  • Aggregates: Low

    (slow diffusion).

  • If the Ir complex lines have a significantly lower

    than the solvent or internal standard (like TMS), significant aggregation is occurring.

Evidence in Literature: In a study of Cp*-Ir(III) complexes with extended

-ligands, broadening was proven to be aggregation-driven by DOSY NMR. The diffusion coefficient dropped significantly at higher concentrations, confirming the formation of head-to-tail dimers [3].

Summary & Recommendations

If your diagnosis is...[1][3][4][5][6][7][8][9][10]	Recommended Action
Fluxionality	Heat the sample. Running the NMR at 320–330 K often pushes the system into the fast exchange regime, yielding sharp peaks suitable for publication.
Paramagnetism	Purify. Use chromatography (silica/alumina) to remove Ir(IV) or radical byproducts. Add a reducing agent (e.g., hydrazine or ascorbic acid) to the NMR tube to reduce Ir(IV) back to diamagnetic Ir(III).
Aggregation	Dilute or Change Solvent. Move to a more polar solvent (e.g., DMSO- , MeOD) to disrupt - stacking. Run spectra at <1 mM concentration.

References

• Luminescent ruffled iridium(III) porphyrin complexes containing N-heterocyclic carbene ligands. Source: RSC Publishing. Context: Detailed VT-NMR study of porphyrin ring inversion and fluxionality.

• Paramagnetic Effects in NMR Spectroscopy of Transition-Metal Complexes. Source: ACS Publications. Context: Comprehensive review on hyperfine coupling mechanisms and relaxation in paramagnetic systems.

• NIR-Emitting Cyclometalated Cp-Ir(III) Complexes: Impact of Ligand π-Extension on Aggregation.* Source: NIH / PMC. Context: Use of DOSY and concentration-dependent NMR to prove aggregation in Ir(III) half-sandwich complexes.[11]

• Fluxional Organometallic and Coordination Compounds. Source: National Academic Digital Library of Ethiopia (General Text). Context: General principles of variable temperature NMR and coalescence.

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Comparative Guide to Elemental Analysis of IrCl₃·xH₂O: A Multi-Technique Approach for Accurate Water Content Determination

Introduction: The Challenge of Characterizing Iridium(III) Chloride Hydrate

Iridium(III) chloride (IrCl₃) is a pivotal precursor in modern chemistry, serving as the entry point for synthesizing a vast array of organometallic catalysts, advanced materials for organic light-emitting diodes (OLEDs), and electroplating solutions.[1][2][3] However, the commercially available form is typically a hydrate, IrCl₃·xH₂O, which presents a significant analytical challenge. This compound is notoriously hygroscopic and exists as a non-stoichiometric hydrate with a highly variable water content.[2][4] The ambiguity in the value of 'x' directly impacts molar mass calculations, undermining the precision required for stoichiometric reactions and the development of reproducible synthetic protocols.

The Analytical Dilemma: Comparing Methodologies for Water and Elemental Content

A single analytical technique is often insufficient to fully resolve the composition of a complex, hygroscopic inorganic hydrate. Each method possesses unique strengths and weaknesses, and understanding the causality behind these is key to selecting an appropriate analytical strategy. We will compare four principal techniques: Thermogravimetric Analysis (TGA), Karl Fischer (KF) Titration, Combustion Analysis, and Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES).

Thermogravimetric Analysis (TGA)

TGA measures the change in a sample's mass as a function of temperature under a controlled atmosphere. For hydrates, this is often the first technique considered for estimating water content.

• Mechanism & Application: As the sample is heated, it loses mass in discrete steps corresponding to the volatilization of adsorbed moisture, the release of coordinated water molecules, and ultimately, the decomposition of the salt itself.[5] The final residue under an oxidative (air) or inert (N₂) atmosphere can be a stable iridium oxide or iridium metal, respectively, allowing for the determination of the iridium content.[6][7]

• Expert Insights & Limitations: While seemingly straightforward, TGA can be deceptive for IrCl₃·xH₂O. The thermal decomposition of the trihydrate begins around 200 °C, but at higher temperatures, hydrolysis can occur, leading to the loss of hydrogen chloride (HCl) gas.[4][6] This mass loss from HCl would be incorrectly attributed to water, leading to an overestimation of the 'x' value. Therefore, TGA is an excellent tool for assessing thermal stability and determining the final metal content from the residual mass but is an unreliable primary method for quantifying water in this specific compound.

Karl Fischer (KF) Titration

KF titration is widely regarded as the gold standard for water determination due to its high specificity.[8][9] The method is based on the quantitative reaction of water with iodine and sulfur dioxide in an alcohol medium.[10]

• Mechanism & Application: The reaction is specific to water, meaning other volatile components like residual solvents or decomposition products (e.g., HCl) do not interfere.[8] This specificity directly addresses the primary weakness of TGA. For materials that are insoluble in the KF solvent, a KF oven can be used to heat the sample and transfer the evaporated water to the titration cell via a carrier gas.

• Expert Insights & Causality: For IrCl₃·xH₂O, KF titration is the most trustworthy method for direct water quantification. Given the potential for high water content, volumetric titration is generally more suitable than the coulometric method, which is designed for trace moisture levels.[8] The acidic nature of the iridium salt upon dissolution may require the use of a buffered KF reagent to maintain the optimal pH for the reaction, ensuring accurate results. This technique isolates and precisely measures the analyte of interest—water—without ambiguity.

Combustion Analysis (CHN/O)

This technique combusts a sample at high temperatures and quantifies the resulting gases (CO₂, H₂O, N₂) to determine the percentage of Carbon, Hydrogen, and Nitrogen. Oxygen can also be determined via pyrolysis.

• Mechanism & Application: The hydrogen content of the sample is determined by measuring the water produced during combustion.

• Expert Insights & Limitations: The critical flaw of using combustion analysis for IrCl₃·xH₂O is the ambiguity of the hydrogen signal. The analysis cannot distinguish between hydrogen from water (H₂O) and hydrogen from potential hydrochloric acid adducts (often present in chloride salts).[7][11] This makes it impossible to accurately calculate the water content from the total hydrogen percentage alone. While useful for confirming the absence of organic impurities (C, N), it is not a primary technique for this specific problem.

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

ICP-OES is an atomic emission spectroscopy technique that can accurately determine the concentration of metallic elements, such as iridium, in a sample.

• Mechanism & Application: The sample is introduced into an argon plasma, which excites the atoms, causing them to emit light at characteristic wavelengths. The intensity of the emitted light is proportional to the concentration of the element.

• Expert Insights & Causality: This method provides no information about the water content. However, it is an excellent complementary technique for validating the iridium content determined by TGA. An accurate iridium percentage is a crucial anchor point for calculating the overall empirical formula. Confirming the Ir:Cl ratio (which should be ~1:3) provides confidence in the purity of the anhydrous portion of the salt.

Data Summary: A Comparative Overview of Analytical Techniques

Technique	Analyte(s) Measured	Specificity	Common Interferences for IrCl₃·xH₂O	Best Use Case
Thermogravimetric Analysis (TGA)	Mass Loss (Water, HCl), Residual Mass (Ir/IrO₂)	Low (for water)	Loss of HCl from hydrolysis is indistinguishable from water loss.	Determining thermal stability and quantifying iridium content from the final residue.
Karl Fischer (KF) Titration	Water (H₂O)	High	None (specific to water). Sample acidity may require buffered reagents.	Direct and accurate primary measurement of water content.[8][12]
Combustion Analysis (CHN/O)	H, O, C, N	Low (for water)	Cannot distinguish H from H₂O vs. H from HCl adducts.	Verifying the absence of organic contamination.
ICP-OES	Iridium (Ir), Chlorine (Cl)	High	Spectral overlaps from other elements (unlikely in a pure sample).	Orthogonal validation of iridium and chlorine content to confirm salt stoichiometry.

A Validated Workflow for Accurate Characterization

To overcome the limitations of any single method, we propose a self-validating, integrated workflow that leverages the strengths of two complementary techniques: Karl Fischer titration for its specificity to water and Thermogravimetric Analysis for its ability to provide an accurate metal content.

Diagram: Integrated Workflow for IrCl₃·xH₂O Analysis

A self-validating workflow combining KF and TGA.

Experimental Protocol: Step-by-Step Methodology

Objective: To determine the precise value of 'x' and confirm the elemental composition of IrCl₃·xH₂O.

PART A: Water Content by Karl Fischer Titration

• Apparatus Setup: Utilize a volumetric Karl Fischer titrator equipped with a sample oven/evaporator to handle the solid sample. Ensure the entire system is sealed and purged with dry nitrogen or air to exclude atmospheric moisture.[13]

• Reagent Standardization: Standardize the Karl Fischer reagent (titrant) using a certified water standard or sodium tartrate dihydrate, as per USP <921> guidelines.[9][14] Perform this in triplicate to ensure the factor (mg H₂O / mL titrant) is accurate.

• Sample Preparation: Due to the hygroscopic nature of IrCl₃·xH₂O, all sample handling must be performed in a low-humidity environment, such as a glovebox or dry box.[4]

• Analysis:

  • Accurately weigh approximately 50-100 mg of the IrCl₃·xH₂O sample into a dry sample vial.

  • Seal the vial and place it in the KF oven autosampler.

  • Heat the sample to a temperature sufficient to evolve water without causing decomposition (e.g., 150-180 °C). A temperature ramp study may be needed to optimize this.

  • The evolved water is carried by a dry gas stream into the titration cell.

  • The titration proceeds automatically until the endpoint is reached.

• Calculation: The instrument software will calculate the mass of water detected. The weight percentage of water is calculated as: % H₂O = (Mass of H₂O detected / Initial Sample Mass) * 100

PART B: Iridium Content by Thermogravimetric Analysis (TGA)

• Apparatus Setup: Calibrate the TGA instrument for mass and temperature using certified standards.

• Analysis:

  • Accurately weigh 5-10 mg of the IrCl₃·xH₂O sample into a ceramic or platinum TGA pan.

  • Place the pan in the TGA furnace.

  • Heat the sample from ambient temperature to 900 °C at a rate of 10 °C/min under a flowing air atmosphere. Air is used to ensure the complete conversion of iridium to the stable iridium(IV) oxide (IrO₂).[6]

  • Hold the sample at 900 °C for 30 minutes to ensure the reaction is complete.

• Calculation: The final, stable mass measured by the TGA corresponds to IrO₂. The weight percentage of iridium is calculated as:

  • Mass of Ir = Final Residue Mass * (Molar Mass of Ir / Molar Mass of IrO₂)

  • % Ir = (Mass of Ir / Initial Sample Mass) * 100

PART C: Data Synthesis and Formula Calculation

• Determine Chlorine Content: Calculate the weight percentage of chlorine by difference: % Cl = 100% - (% H₂O from Part A) - (% Ir from Part B)

• Convert to Molar Ratios: Divide the weight percentage of each component by its respective molar mass (Ir: 192.22 g/mol , Cl: 35.45 g/mol , H₂O: 18.02 g/mol ) to obtain the molar proportions.

• Normalize and Determine Formula:

  • Divide the molar proportions of Cl, and H₂O by the molar proportion of Ir.

  • The resulting values should approximate a ratio of 1 (Ir) : 3 (Cl) : x (H₂O). This validates the IrCl₃ core and provides the value of 'x'.

Conclusion

The variable hydration of IrCl₃·xH₂O necessitates a rigorous and multi-faceted analytical approach. Relying on a single technique like TGA for water quantification is prone to significant error due to potential sample hydrolysis. The most robust and trustworthy strategy is an integrated workflow combining the high specificity of Karl Fischer titration for direct water measurement with the accuracy of Thermogravimetric Analysis for determining the iridium content via its stable oxide residue. This dual-technique approach provides a self-validating system that allows researchers to calculate the complete empirical formula with a high degree of confidence, ensuring the accuracy and reproducibility of their subsequent scientific endeavors.

References

• SG Systems Global. (2025, October 15).
• Grokipedia. Iridium(III) chloride.
• chemeurope.com. Iridium(III) chloride.
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• Google Patents. JP2020515487A - Process for producing highly pure iridium(III)
• ESPI Metals.
• ElectronicsAndBooks. Analytical Procedures Employing Karl Fischer Reagent. VIII.
• Mitsu-siyaku. Development of Karl Fischer Reagents.
• EMD Millipore.
• Metal Zenith. (2025, May 22).
• Pharmaguideline. (2011, September 19).
• ResearchGate. (2025, August 5). Thermal properties of rhodium(III) chloride.
• uspbpep.com.
• JP XV.
• UIV CHEM. Iridium(III)

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Choosing the Right Starting Point: A Comparative Guide to H₂IrCl₆ and IrCl₃ Hydrate as Iridium Catalyst Precursors

For Researchers, Scientists, and Drug Development Professionals

In the field of catalysis, where efficiency and selectivity are paramount, the choice of the initial precursor material can profoundly influence the final catalyst's performance. For iridium-based catalysts, prized for their ability to drive a vast array of chemical transformations, two precursors are ubiquitous: Chloroiridic Acid (H₂IrCl₆) and Iridium(III) Chloride Hydrate (IrCl₃·xH₂O).[1] While both serve as reliable sources of iridium, their distinct chemical properties—most notably the oxidation state of the iridium center—can lead to significant differences in catalyst morphology, particle size, and ultimately, catalytic activity.

This guide provides an in-depth, objective comparison of these two common precursors. We will delve into their chemical differences, examine how these differences manifest during catalyst synthesis, and present experimental data to illustrate the tangible impact of precursor selection on catalytic performance. Our goal is to equip researchers with the necessary insights to make a more informed and strategic choice for their specific application.

Precursor Chemistry: A Tale of Two Oxidation States

The fundamental difference between the two precursors lies in the oxidation state of the iridium atom. This distinction is the primary driver for the observed variations in their behavior during catalyst preparation.

• Chloroiridic Acid (H₂IrCl₆): Often appearing as a black or dark brown crystalline solid, this compound contains iridium in the +4 oxidation state .[2] It is typically handled as a hydrate (H₂IrCl₆·xH₂O) and is known for its solubility in water and alcohols.[3] Industrially, H₂IrCl₆ is a common starting material for creating other iridium salts and for fabricating stable electrodes used in electrochemical processes.[4][5][6]

• Iridium(III) Chloride Hydrate (IrCl₃·xH₂O): This compound, a dark green to black crystalline powder, features iridium in the +3 oxidation state .[7][8] It is also soluble in water and serves as a versatile starting point for the synthesis of a wide range of organometallic iridium complexes, such as Vaska's complex, and iridium nanoparticles for applications in fuel cells and electronics.[4][8][9]

From Precursor to Nanocatalyst: The Synthesis Pathway

The preparation of heterogeneous iridium catalysts, particularly those supported on materials like carbon, generally follows a multi-step process. The choice of precursor can influence the dynamics of this process, especially during the critical reduction step where the final metallic nanoparticles are formed.

Studies have indicated that the formation pathway of iridium nanoparticles is highly dependent on the precursor salt.[10] For instance, when forming colloidal nanoparticles, catalysts derived from IrCl₃ tend to form rapidly. In contrast, those synthesized from H₂IrCl₆ may exhibit an induction period before a sudden growth phase.[10] This difference in formation kinetics can be attributed to the more significant reduction required for the Ir(IV) in H₂IrCl₆ to reach the Ir(0) metallic state compared to the Ir(III) in IrCl₃. This variation in the reduction pathway can directly impact the nucleation and growth of the nanoparticles, affecting their final size and distribution on the support material.

Caption: Generalized workflow for preparing carbon-supported Iridium catalysts.

Comparative Analysis: Experimental Evidence

To objectively assess the catalytic performance stemming from each precursor, we turn to direct comparative studies. A key investigation by Kuznetsova et al. provides clear data on the catalytic reduction of chlorate ions using carbon-supported iridium catalysts prepared from both H₂IrCl₆ and IrCl₃·xH₂O.[1][11]

Data Presentation: Catalytic Reduction of Chlorate Ions

Catalyst Precursor	Catalyst Designation	Iridium Content (wt.%)	Mean Ir Particle Size (nm)	Chlorate Conversion (%)	Key Findings
H₂IrCl₆	5% Ir/C	5	~1.5	93	Demonstrated the best properties with small, well-dispersed Ir particles.[1][11]
IrCl₃·xH₂O	5% Ir/C	5	-	91	Showed slightly lower activity compared to the catalyst derived from H₂IrCl₆.[1]

The data presented is based on the findings of Kuznetsova et al. in their study on chlorate reduction.[1][11]

Causality and Interpretation

The experimental results reveal a distinct performance advantage for the catalyst derived from Chloroiridic Acid (H₂IrCl₆) .[1] The catalyst prepared from this Ir(IV) precursor exhibited a higher chlorate conversion rate (93%) compared to the one from the Ir(III) precursor (91%).[1]

The causal factor behind this enhanced activity is directly linked to the physical properties of the resulting catalyst. The H₂IrCl₆ precursor yielded significantly smaller and more uniformly dispersed iridium nanoparticles, with a mean diameter of approximately 1.5 nm.[1][11] In heterogeneous catalysis, a smaller particle size translates to a higher surface-area-to-volume ratio, exposing more active catalytic sites to the reactants. This superior dispersion is the critical factor driving the observed increase in catalytic efficiency.

This finding suggests that the specific chemistry of the H₂IrCl₆ precursor, under the described synthesis conditions, is more conducive to producing a highly active catalyst morphology for this type of hydrogenation reaction.

Caption: The causal relationship from precursor choice to final catalytic activity.

Experimental Protocols

To ensure the reproducibility and validation of these findings, detailed methodologies are essential. The following protocols are based on the procedures described in the comparative study.[1][11]

Protocol 1: Preparation of Carbon-Supported Iridium Catalysts

• Support Material: A mesoporous carbon support (e.g., Sibunit™) is selected as the carrier for the iridium nanoparticles.[1][11]

• Impregnation:

  • For H₂IrCl₆ precursor: The carbon support is impregnated with an aqueous solution of Chloroiridic Acid (H₂IrCl₆).[1][11]

  • For IrCl₃·xH₂O precursor: The carbon support is impregnated with an aqueous solution of Iridium(III) Chloride Hydrate (IrCl₃·xH₂O).[1][11]

• Drying: The impregnated support material is thoroughly dried to remove the solvent.

• Reduction: The dried material is subsequently reduced in a stream of hydrogen (H₂) gas at an elevated temperature (e.g., 400 or 500 °C) to facilitate the formation of metallic iridium nanoparticles dispersed on the carbon support.[1][11]

• Characterization: The final catalysts are characterized using techniques such as High-Resolution Transmission Electron Microscopy (HRTEM) to determine particle size and dispersion, X-ray Photoelectron Spectroscopy (XPS) to verify the metallic state, and CO chemisorption to quantify active sites.[1][11]

Protocol 2: Catalytic Reduction of Chlorate Ions

• Reactor Setup: The reaction is carried out in a suitable laboratory reactor equipped for handling hydrogen gas and maintaining controlled temperature and pH.

• Reagent Preparation: An aqueous solution containing the chlorate ions (e.g., in a concentrated sodium chloride brine) is prepared and added to the reactor.[11]

• Catalyst Addition: A precisely weighed amount of the prepared Ir/C catalyst is introduced into the reactor.[1]

• Reaction Conditions: The reaction is performed under a hydrogen (H₂) atmosphere. The pH of the solution is controlled (typically in the range of 2-6) and the temperature is maintained at a constant level throughout the experiment.[1][11]

• Analysis: The reaction progress is monitored by periodically taking samples and analyzing the concentration of chlorate ions to determine the conversion rate.

Conclusion and Recommendations

The choice between H₂IrCl₆ and IrCl₃·xH₂O is not merely a matter of convenience but a critical experimental parameter that can dictate the success of a catalytic process.

The evidence strongly suggests that for applications demanding highly active supported iridium catalysts, particularly for hydrogenation, Chloroiridic Acid (H₂IrCl₆) may be the preferred precursor .[1] Its use has been demonstrated to yield smaller, more highly dispersed iridium nanoparticles, which directly correlates with superior catalytic activity.[1][11]

However, it is crucial for researchers to recognize that the optimal precursor is ultimately application-dependent. Factors such as the desired reaction, the choice of support material, the specific ligands in homogeneous catalysis, and the synthesis conditions can all influence which precursor yields the best results. For instance, in water oxidation catalysis, a comparative study of various iridium complexes found that IrCl₃·nH₂O showed lower activity than several other molecular precursors, highlighting the context-specific nature of precursor performance.[12]

Therefore, the most rigorous scientific approach involves the empirical determination of the optimal precursor and catalyst preparation method for each specific application.[1] This guide serves as a foundational resource, grounding that decision-making process in established data and mechanistic understanding.

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• 12. Benchmarking Water Oxidation Catalysts Based on Iridium Complexes: Clues and Doubts on the Nature of Active Species - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive TGA Thermogram Analysis of Iridium(III) Chloride Trihydrate: A Comparative Guide

Executive Summary

Iridium(III) chloride trihydrate (

) is a foundational precursor used extensively in the synthesis of organometallic phosphors for OLEDs, heterogeneous catalysts, and chemical vapor deposition (CVD) coatings. Understanding its thermal behavior through Thermogravimetric Analysis (TGA) is critical for optimizing reaction temperatures, determining precise hydration states, and preventing premature degradation. This guide objectively compares the thermogravimetric profile of against alternative precursors—such as anhydrous Iridium(III) chloride ( ) and Iridium(III) acetylacetonate ( )—providing actionable, data-backed methodologies for researchers and drug development professionals.

Comparative TGA Thermogram Analysis

When selecting an iridium precursor, the thermal decomposition profile dictates the viable processing window.

exhibits a multi-stage decomposition pathway heavily influenced by its coordinated water molecules, which strictly distinguishes its handling requirements from its anhydrous and organometallic counterparts[1].

Quantitative TGA Comparison of Iridium Precursors

Precursor	Initial Mass Loss (Onset)	Primary Decomposition (Onset)	Final Residue (in )	Key Application Suitability
	~100–200 °C (Dehydration, ~15.3% loss)	>400 °C (Dechlorination)	Ir Metal (~54.5% residual mass)	Aqueous catalysis, reflux synthesis in polar solvents.
Anhydrous	None (Stable up to 400 °C)	>400 °C (Dechlorination)	Ir Metal (~64.4% residual mass)	Strictly anhydrous Schlenk-line organometallic synthesis.
	None	200–320 °C (Ligand breakdown)	Ir Metal (~39.3% residual mass)	Chemical Vapor Deposition (CVD), Atomic Layer Deposition.

Data derived from standard thermogravimetric profiles at a 10 °C/min heating rate[1][2][3].

Mechanistic Insights: Thermal Decomposition Pathways

The TGA thermogram of

is characterized by two distinct endothermic mass loss events. Understanding the causality behind these stages is vital for predicting precursor behavior in high-temperature reactors.

• Dehydration Stage (100 °C – 200 °C): The initial weight loss of approximately 15.3% corresponds to the endothermic release of three coordinated water molecules[4]. Causality: If

  is used in moisture-sensitive organometallic syntheses, it must be pre-dried or reacted under conditions that safely vent this liberated water. Failure to account for this stage can result in the hydrolysis of target ligands or the quenching of sensitive reagents.

• Dechlorination & Decomposition Stage (>400 °C): As temperatures exceed 400 °C, the intermediate anhydrous

  begins to rapidly decompose[2]. In an inert nitrogen atmosphere, this results in the thermal cracking and release of chlorine gas ( ), leaving pure iridium metal. In an oxidative environment (air), the residue forms iridium dioxide ( ).

Thermal decomposition pathways of IrCl3·3H2O in different atmospheres.

Experimental Methodology: Self-Validating TGA Protocol

To ensure reproducibility and eliminate artifacts such as thermal lag or buoyancy effects, the following self-validating TGA protocol is recommended for analyzing iridium halides[1][4].

Step-by-step TGA experimental workflow for Iridium precursors.

Step-by-Step Protocol

• Crucible Selection & Blank Run: Use an alumina (

  ) crucible. Causality: Platinum crucibles must be strictly avoided; at elevated temperatures, the liberated chlorine gas and reduced iridium metal can severely corrode or alloy with the platinum pan. Run a baseline blank to correct for gas buoyancy effects.

• Sample Preparation: Accurately weigh 5–10 mg of

  . Causality: A smaller mass prevents thermal gradients within the sample bed, ensuring sharp derivative thermogravimetry (DTG) peaks and preventing localized self-cooling during the endothermic dehydration phase.

• Atmosphere Control: Purge the microbalance chamber with high-purity

  (50 mL/min) for 30 minutes prior to heating. This prevents premature oxidation and isolates the thermal cracking mechanism.

• Heating Program: Apply a linear heating rate of 10 °C/min from 25 °C to 800 °C. Causality: A 10 °C/min rate provides the optimal balance between the resolution of closely spaced thermal events (e.g., the sequential release of water molecules) and the signal-to-noise ratio in the microbalance.

• Data Validation (The Self-Validating Step): Cross-reference the experimental mass loss plateaus with theoretical stoichiometric values. The first plateau should reflect a ~15.3% mass loss. The final plateau at 800 °C should reflect ~54.5% remaining mass. Deviations >1% indicate either a different initial hydration state (e.g., formation of a tetrahydrate due to extreme hygroscopicity) or sample impurities.

Application-Specific Selection Guide

Based on the thermogravimetric data, the choice of iridium precursor should be strictly aligned with the intended synthetic environment:

• Choose

  for: Aqueous catalyst preparation and syntheses where water acts as a beneficial co-solvent. It is the standard precursor for forming cyclometalated iridium dimers (e.g., ) by refluxing in high-boiling alcohols like 2-ethoxyethanol, where the hydration water is easily driven off or miscible.

• Choose Anhydrous

  for: Strictly anhydrous Schlenk-line syntheses where the in-situ generation of water at 100–200 °C would degrade sensitive Grignard, lithium, or highly reactive phosphine reagents.

• Choose

  for: Chemical Vapor Deposition (CVD) or Atomic Layer Deposition (ALD). The TGA profile of shows clean, low-temperature ligand decomposition (200–320 °C)[3], which is required for depositing pure iridium films without generating corrosive halogen byproducts that could etch the substrate.

References

1.1 2.4 3.2 4.3

Sources

• 1. Iridium trichloride hydrate | 14996-61-3 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Accelerated Catalyst Development via Kinetically Controlled Solid‐State Laser Synthesis and Automated Electrochemical Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of the Synthesized Novel Iridium (III) Complexes Against HeLa Cell Lines Through In-Silico, In-Vitro and DNA Nicking - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison Guide: UV-Vis Absorption Spectrum of IrCl3 Hydrate

This guide provides a technical comparison of the UV-Vis absorption features of Iridium(III) Chloride Hydrate (

) in aqueous versus acidic media. It is designed for researchers requiring precise speciation control in catalysis and drug development.

Executive Summary: The Speciation Challenge

Iridium(III) chloride hydrate is a dynamic precursor. Its "performance"—defined here as chemical stability and defined speciation—varies drastically between neutral water and acidic environments.

• In Water (Neutral pH): The compound is unstable . It undergoes rapid aquation and hydrolysis, leading to a heterogeneous mixture of aquo-chloro complexes (

  ). The spectrum shifts over time, making "fresh" vs. "aged" solutions chemically distinct.

• In Hydrochloric Acid (HCl): The compound is stable . High chloride concentration suppresses aquation, maintaining the hexachloroiridate(III) species (

  ).

Critical Insight for QC: The most common impurity is Iridium(IV), which possesses a massive molar extinction coefficient compared to Ir(III). A faint reddish/brown tint often signals significant Ir(IV) contamination, detectable at 487 nm .

Theoretical Grounding: Why the Spectra Differ

To interpret the data, one must understand the electronic transitions governing the color.

Ir(III) vs. Ir(IV) Electronic Signatures

• Ir(III) (

  , Low Spin): The ground state is . Transitions are spin-forbidden (singlet to triplet) or Laporte-forbidden d-d transitions. Consequently, pure Ir(III) solutions are pale yellow/green with very low molar absorptivity ( ).

• Ir(IV) (

  , Low Spin): Possesses a vacancy in the orbital, allowing for intense Ligand-to-Metal Charge Transfer (LMCT) bands. This results in a deep reddish-brown color with high absorptivity ( ).

Comparative Analysis: Water vs. HCl

Quantitative Spectral Data

The following table contrasts the optical features of the dominant species in different media.

Feature	Condition A: 6M HCl (Stabilized)	Condition B: Water (Neutral)	Impurity Marker: Ir(IV)
Dominant Species		(Mixture)
Visual Appearance	Pale Olive Green	Pale Yellow (Fresh) Muddy (Aged)	Intense Reddish-Brown
Primary	358 nm , 415 nm	324 nm , 386 nm (shifts with time)	487 nm (Diagnostic)
Molar Absorptivity ( )	Low ( at 358 nm)	Variable (Low)	High ( at 487 nm)
Stability	High (Weeks/Months)	Low (Hours/Days)	Oxidant dependent

Dynamic Speciation Pathway (Water)

In water, the chloride ligands are sequentially replaced by water molecules (aquation). This process is accelerated by heat and light.

Figure 1: The aquation cascade of Iridium(III) in neutral water. In the absence of excess chloride (HCl), the equilibrium shifts to the right, altering the UV-Vis spectrum.

Experimental Protocols

Protocol A: Quality Control (Detecting Ir(IV) Impurity)

Objective: Determine if your IrCl3 hydrate batch is oxidized.

• Preparation: Dissolve 10 mg of IrCl3 hydrate in 10 mL of 6M HCl .

  • Why HCl? To standardize the coordination sphere to

    and prevent hydrolysis artifacts.

• Measurement: Record the spectrum from 300 nm to 600 nm.

• Analysis: Look specifically at 487 nm .

  • Pass: Absorbance is negligible or a very weak shoulder.

  • Fail: Distinct peak at 487 nm. This indicates significant Ir(IV) presence (1).

Protocol B: Monitoring Aquation Kinetics

Objective: Track the stability of the precursor in aqueous solution over time.

• Baseline: Prepare a 1 mM solution of IrCl3 in deionized water. Scan immediately (

  ).

• Aging: Keep the cuvette in the dark at 25°C.

• Time-Points: Scan at

  .

• Observation:

  • Note the Blue Shift : The peak maxima will shift to lower wavelengths (e.g., from ~350 nm region toward ~320 nm) as water ligands (stronger field than Cl-) replace chloride.

  • Note the Intensity Change : Molar absorptivity may change as the symmetry of the complex changes.

References

• Glebov, E. M., et al. (2011).[1] "Photochemistry of the hexachloroiridate(IV) complex in aqueous solutions." Photochemical & Photobiological Sciences. Link

• Zhdankin, G. I., et al. (2024).[1] "Photochemistry of IrCl6 3– complex in aqueous solutions." Chemical Physics. Link

• American Elements. "Iridium(III) Chloride Hydrate Technical Data." Link

• Kozlov, Y. N., et al. (2023). "First Iridium(IV) Chloride–Dimethyl Sulfoxide Complex." ACS Omega.[2] Link[2]

Sources

• 1. Photochemistry of IrCl 6 3– complex in aqueous solutions - Zhdankin - Himičeskaâ fizika [edgccjournal.org]
• 2. pubs.acs.org [pubs.acs.org]

Characterizing Iridium(III) Chloride Purity: A Comparative Guide to ICP-MS and Alternative Techniques

Iridium(III) chloride (

) is a foundational precursor for synthesizing phosphorescent emitters in Organic Light-Emitting Diodes (OLEDs), active pharmaceutical ingredients (APIs), and advanced industrial catalysts. Achieving and verifying1 is critical[1]. Even parts-per-billion (ppb) impurities of other Platinum Group Metals (PGMs) or transition metals can quench luminescence, poison catalysts, or violate strict pharmacopeial limits (e.g., USP <232>/<233>).

The Analytical Challenge of the Iridium Matrix

Analyzing the purity of

presents a unique matrix challenge. Iridium is a heavy, refractory element. When introduced into an analytical plasma source, high concentrations of Ir cause severe space-charge effects, physically repelling lighter ions and suppressing the signal of trace analytes. Furthermore, trace impurities like Platinum (Pt) and Gold (Au) suffer from severe polyatomic interferences (e.g., or ) in standard mass spectrometry.

Comparative Analysis: ICP-MS vs. ICP-OES vs. GD-MS

To establish the optimal analytical strategy, we must objectively compare Inductively Coupled Plasma Mass Spectrometry (ICP-MS) against2 and Glow Discharge Mass Spectrometry (GD-MS)[2].

Table 1: Performance Comparison for Trace Metal Analysis in

Feature	ICP-MS	ICP-OES	GD-MS
Detection Limit	Parts-per-trillion (ppt)	Parts-per-billion (ppb)	Parts-per-billion (ppb)
Matrix Tolerance (TDS)	< 0.2%	Up to 30%	Solid State (100%)
Dynamic Range
Interference Resolution	High (with TQ-CRC)	Moderate (Optical)	High (High Resolution)
Throughput & Cost	High Throughput / High Cost	High Throughput / Moderate Cost	Low Throughput / Very High Cost

Causality Insight : While ICP-OES handles high Total Dissolved Solids (TDS) up to 30%, its detection limits are insufficient for certifying 5N (99.999%) purity. Conversely,3 to prevent salt deposition on the sampler and skimmer cones[3]. For

, this necessitates a high dilution factor (typically 500x to 1000x). Therefore, the extreme ppt-level sensitivity of ICP-MS is not just an advantage—it is a strict requirement to detect trace impurities in the highly diluted matrix.

Workflow and Methodology

Fig 1: Step-by-step ICP-MS analytical workflow for characterizing Iridium(III) chloride purity.

Experimental Protocol: Self-Validating ICP-MS Workflow for

To ensure scientific integrity, the following protocol incorporates internal standards and spike-recovery quality control (QC) to create a self-validating system against matrix suppression.

• Microwave-Assisted Digestion :

  • Action : Accurately weigh 50.0 mg of anhydrous

    into a pre-cleaned PTFE microwave vessel. Add 6.0 mL of ultra-pure (TraceMetal grade) , 2.0 mL of , and 1.0 mL of 30% . Digest at 220°C for 45 minutes.

  • Causality :

    is highly refractory and resistant to standard acid dissolution. The combination of high pressure, high temperature, and the oxidizing power of aqua regia/ ensures complete atomization of the iridium matrix, preventing analyte loss in undissolved particulates.

• Gravimetric Dilution & Matrix Control :

  • Action : Dilute the digestate to exactly 50.0 g using 18 MΩ·cm deionized water.

  • Causality : This yields a 0.1% TDS solution. Keeping TDS < 0.2% is mandatory in ICP-MS to prevent signal drift caused by salt buildup on the interface cones, which would otherwise progressively choke the ion beam.

• Internal Standardization :

  • Action : Inline addition of a multi-element internal standard mix (e.g.,

    , , , ) at 10 ppb.

  • Causality : The heavy Iridium matrix causes significant space-charge effects, repelling lighter ions. Internal standards spanning the entire mass range correct for this matrix-induced signal suppression and any physical fluctuations in nebulization efficiency.

• Triple Quadrupole (TQ) ICP-MS Analysis :

  • Action : Introduce the sample aerosol into the 4[4]. Route the ion beam through a Collision/Reaction Cell (CRC).

  • Causality : Standard Single Quadrupole (SQ) ICP-MS struggles with polyatomic interferences. For example,5

    5[5]. By using a TQ-ICP-MS with reactive gas in the CRC, interfering ions are chemically shifted to different masses, allowing interference-free quantification.

• Quality Control (Spike Recovery) :

  • Action : Spike a duplicate sample with a known concentration (e.g., 5 ppb) of the target impurities prior to digestion.

  • Validation : A recovery of 90-110% validates that the digestion was complete, no volatile analytes (like Os or Ru) were lost, and matrix effects were accurately corrected by the internal standards.

Mechanistic Insight: Resolving Polyatomic Interferences

Fig 2: Mechanism of Triple Quadrupole ICP-MS resolving HfO+ interferences on Pt analytes.

Quantitative Data: Typical Trace Impurity Profile

When certifying a 99.99% (4N) batch of

, the following limits and analytical challenges are typically observed.

Table 2: Typical Trace Metal Limits for 99.99% (4N)

via ICP-MS

Impurity Element	Symbol	Max Allowable Limit (ppm)	Primary Analytical Challenge in ICP-MS
Platinum	Pt	< 10	Isobaric interference from
Palladium	Pd	< 10	Matrix suppression from heavy Ir ions
Rhodium	Rh	< 5	Isobaric interference from
Iron	Fe	< 5	Polyatomic interference from
Sodium	Na	< 25	Environmental/reagent contamination

Conclusion

For characterizing

purity, ICP-MS—specifically TQ-ICP-MS—stands as the authoritative technique. While ICP-OES provides a rugged, high-throughput alternative for lower-purity screening, the stringent demands of OLED and pharmaceutical applications require the ppt-level sensitivity and interference-resolving power of mass spectrometry. By strictly controlling TDS and employing robust internal standardization, laboratories can achieve highly trustworthy, self-validating purity certifications.

References

• Unleash Innovation with High Purity Metal Salts - Research & Development World. 1

• Comparison of ICP-OES and ICP-MS for Trace Element Analysis | Thermo Fisher Scientific. 3

• ICP-MS for Trace Metal Analysis - AZoM. 4

• ICP-MS Analysis of Noble Metals at Low Levels in Geological Reference Materials and Ores. 5

• Trace and Ultratrace Elemental Analysis | ACS Reagent Chemicals. 2

Sources

• 1. rdworldonline.com [rdworldonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Comparison of ICP-OES and ICP-MS for Trace Element Analysis | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. azom.com [azom.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]

A Researcher's Guide to Differentiating Iridium(III) Chloride Forms: An XRD Perspective

For researchers, scientists, and professionals in drug development, the precise form of a chemical reagent is paramount. In the case of iridium(III) chloride (IrCl₃), distinguishing between its hydrated and anhydrous forms is critical for reaction stoichiometry, catalyst preparation, and overall experimental reproducibility. While various analytical techniques can probe the nature of a material, X-ray diffraction (XRD) stands out as a definitive method for identifying crystalline phases. This guide provides an in-depth comparison of the XRD patterns of hydrated and anhydrous IrCl₃, offering experimental insights and a clear protocol for their differentiation.

The fundamental difference between hydrated and anhydrous forms of a compound lies in the incorporation of water molecules within the crystal lattice.[1] This seemingly small variation at the molecular level leads to significant changes in the material's crystal structure and, consequently, its physical and chemical properties.[1] In the context of XRD, these structural differences manifest as distinct diffraction patterns, providing a reliable fingerprint for each form.

The Amorphous Nature of Hydrated Iridium(III) Chloride

Commercially available iridium(III) chloride hydrate, often denoted as IrCl₃·xH₂O, is typically a dark green to black, hygroscopic solid.[2][3][4] Crucially, from an XRD perspective, this hydrated form is predominantly amorphous. An amorphous solid lacks the long-range atomic order characteristic of a crystal, and as a result, it does not produce a distinct set of sharp diffraction peaks. Instead, its XRD pattern is characterized by one or more broad humps, or halos, across a wide 2θ range. This is a key distinguishing feature when compared to its anhydrous counterpart.

The Crystalline Nature of Anhydrous Iridium(III) Chloride

In contrast, anhydrous iridium(III) chloride is a crystalline solid. It is known to exist in at least two polymorphic forms, α-IrCl₃ and β-IrCl₃.[2] Both polymorphs are crystalline and therefore produce sharp, well-defined peaks in an XRD pattern. The α-polymorph adopts a monoclinic crystal structure, similar to that of aluminum chloride.[2][5] The β-polymorph also possesses a distinct crystalline structure. The specific positions (2θ values) and relative intensities of the diffraction peaks are unique to each polymorph and are dictated by their respective crystal lattices.

Comparative Analysis of XRD Patterns

The most striking difference in the XRD patterns of hydrated and anhydrous IrCl₃ is the presence versus the absence of sharp diffraction peaks.

• Iridium(III) Chloride Hydrate: The XRD pattern will exhibit a broad, featureless signal, indicative of its amorphous nature.

• Anhydrous Iridium(III) Chloride: The XRD pattern will display a series of sharp, well-defined peaks. The exact 2θ positions and intensities of these peaks will depend on the specific polymorph (α or β) present.

Below is a table summarizing the expected and simulated XRD data for the α-polymorph of anhydrous IrCl₃, based on crystallographic information from the Materials Project database.[5]

2θ (degrees)	Intensity (counts)	(hkl) Indices
15.2	100	(002)
28.5	80	(131)
31.8	60	(004)
35.5	50	(20-2)
47.9	45	(20-4)
55.1	40	(331)
(Note: This data is simulated for Cu Kα radiation (λ = 1.5406 Å) based on the monoclinic crystal structure of α-IrCl₃ (Space Group C2/m) from the Materials Project[5]. Actual experimental values may vary slightly.)

Experimental Protocol for XRD Analysis

To experimentally determine the form of an iridium(III) chloride sample, the following protocol should be followed. The causality behind each step is explained to ensure a self-validating system.

Objective: To acquire a powder X-ray diffraction pattern of an iridium(III) chloride sample to determine if it is hydrated (amorphous) or anhydrous (crystalline).

Methodology:

• Sample Preparation:

  • Rationale: Proper sample preparation is crucial for obtaining high-quality XRD data. The sample must be a fine, homogeneous powder to ensure random orientation of the crystallites, which is a key assumption in powder diffraction.

  • Procedure:

    • Due to the hygroscopic nature of both forms, especially the anhydrous, sample handling should be performed in a low-humidity environment, such as a glove box or a dry box.

    • Gently grind a small amount of the iridium(III) chloride sample in an agate mortar and pestle to a fine powder (typically <10 µm particle size). Avoid excessive grinding pressure which can induce amorphization or phase changes.

    • Mount the powdered sample onto a zero-background sample holder. This can be achieved by gently pressing the powder into the cavity of the holder to create a flat, smooth surface that is level with the holder's surface.

• Instrument Setup and Data Acquisition:

  • Rationale: The choice of instrument parameters will affect the quality of the collected data.

  • Procedure:

    • Use a powder X-ray diffractometer equipped with a copper X-ray source (Cu Kα, λ ≈ 1.54 Å) and a detector (e.g., a scintillation counter or a position-sensitive detector).

    • Set the data collection parameters. A typical scan range would be from 10° to 80° in 2θ, with a step size of 0.02° and a dwell time of 1-2 seconds per step. These parameters can be adjusted based on the amount of sample and the desired signal-to-noise ratio.

    • Initiate the XRD scan.

• Data Analysis:

  • Rationale: The collected data must be analyzed to identify the phases present.

  • Procedure:

    • Examine the resulting diffractogram.

    • For Hydrated IrCl₃: Look for the characteristic broad hump(s) indicative of an amorphous material.

    • For Anhydrous IrCl₃: Look for a series of sharp, well-defined peaks. Compare the positions and relative intensities of these peaks to a reference pattern for anhydrous IrCl₃ (either from a database like the Powder Diffraction File™ (PDF®) from the ICDD, or a simulated pattern based on known crystallographic data).

Visualizing the Workflow and Logic

To further clarify the experimental and analytical process, the following diagrams are provided.

Caption: Experimental workflow for XRD analysis of IrCl₃.

Caption: Logic diagram for identifying IrCl₃ form from XRD data.

Conclusion

References

• Materials Project. (2020). Materials Data on IrCl3 by Materials Project. United States. [Link]

• Materials Project. (2020). Materials Data on IrCl3 by Materials Project. United States. [Link]

• Wikipedia. (2023). Iridium(III) chloride. [Link]

• Materials Project. IrCl₃ (mp-27666). [Link]

• ResearchGate. (n.d.). In situ XRD of IrCl3 in an argon atmosphere. [Link]

• PubChem. Iridium(iii) chloride hydrochloride hydrate. [Link]

• Materials Project. IrCl₃ (mp-568208). [Link]

• UIV CHEM. (n.d.). Iridium(III) Chloride Hydrate, 14996-61-3,IrCl3·XH2O. [Link]

• Ereztech. (n.d.). Iridium (III) Chloride | Iridium trichloride trihydrate | IrCl3 · 3H2O. [Link]

• Crystallography Open Database. (n.d.). Search results. [Link]

• MDPI. (2024). Synthesis, X-ray Studies and Photophysical Properties of Iridium(III) Complexes Incorporating Functionalized 2,2′:6′,2″ Terpyridines and 2,6-Bis(thiazol-2-yl)pyridines. [Link]

• The International Centre for Diffraction Data. (n.d.). Materials Identification with the Powder Diffraction File. [Link]

• The International Centre for Diffraction Data. (n.d.). PDF-2. [Link]

• Princeton University. (n.d.). The honeycomb and hyperhoneycomb polymorphs of IrI3. [Link]

• American Pharmaceutical Review. (2010). Determination of Minor Quantities of Polymorph in Drug Substance: Comparison of Near-Infrared Spectroscopy and X-ray Powder Diffraction. [Link]

• Royal Society of Chemistry. (2013). X-ray powder diffraction. [Link]

• chemeurope.com. (n.d.). Iridium(III) chloride. [Link]

• The International Centre for Diffraction Data. (n.d.). ICDD Database Search. [Link]

• PMC. (2021). Wide angle X-ray diffraction patterns and 2D-correlation spectroscopy of crystallization in proton irradiated poly(ether ether ketone). [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 3. CAS 14996-61-3: Iridium trichloride hydrate | CymitQuimica [cymitquimica.com]
• 4. Manufacturer - Quality iridium chloride,14996-61-3,Iridium(III) Chloride Hydrate| UIV Chem [riyngroup.com]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]

Electrochemical cyclic voltammetry of IrCl3 hydrate standards

An In-Depth Guide to the Electrochemical Cyclic Voltammetry of Iridium(III) Chloride Hydrate Standards

Iridium(III) chloride hydrate is a critical precursor in the synthesis of a vast array of high-value compounds, including advanced catalysts for water splitting, organometallic complexes for Organic Light-Emitting Diodes (OLEDs), and electroactive materials for biosensors.[1][2][3] Given its pivotal role, verifying the purity, concentration, and electrochemical activity of IrCl₃ standards is a foundational step in ensuring the success and reproducibility of subsequent synthetic and experimental work. Cyclic voltammetry stands as the premier technique for this characterization, offering a rapid and insightful window into the core redox behavior of the Ir(III)/Ir(IV) couple.

The Core Principle: Probing the Ir(III)/Ir(IV) Redox Couple

The primary electrochemical event of interest when analyzing an IrCl₃ standard is the one-electron transfer between the Iridium(III) and Iridium(IV) oxidation states. This process, which is often quasi-reversible, can be represented by the following equilibrium:

Ir(III) ⇌ Ir(IV) + e⁻

Cyclic voltammetry interrogates this equilibrium by sweeping the potential at a working electrode and measuring the resulting current. An oxidative (anodic) peak is observed as Ir(III) is converted to Ir(IV), and a reductive (cathodic) peak appears on the reverse scan as Ir(IV) is converted back to Ir(III). The position, shape, and size of these peaks provide a wealth of information about the thermodynamic and kinetic properties of the standard.[4]

Designing a Self-Validating CV Experiment: The "Why" Behind the "How"

A robust electrochemical measurement is a self-validating system. This means building in checks and understanding the function of each component to ensure the data is trustworthy. The choices made in experimental design are not arbitrary; they are dictated by the chemical nature of the analyte and the information being sought.

The Three-Electrode System: Establishing a Controlled Environment

A three-electrode setup is essential for accurate CV measurements. It decouples the functions of potential control and current measurement, preventing distortion of the working electrode's potential.

• Working Electrode (WE): This is where the Ir(III)/Ir(IV) redox reaction occurs. A Glassy Carbon Electrode (GCE) is the preferred choice for analyzing IrCl₃ standards.

  • Causality: GCE offers a wide potential window, is relatively inert, and provides a reproducible surface, minimizing complications from electrode-analyte interactions that could occur with more reactive metals like platinum, especially in the presence of chloride ions.[5][6]

• Reference Electrode (RE): This electrode provides a stable, constant potential against which the working electrode's potential is measured. The Silver/Silver Chloride (Ag/AgCl) electrode is a common and reliable choice.[5][6]

  • Causality: The stability of the Ag/AgCl potential allows for accurate and reproducible measurements of the redox peaks. All reported potentials should be referenced to the specific RE used (e.g., "V vs. Ag/AgCl").

• Counter Electrode (CE): This electrode completes the electrical circuit by passing current equal and opposite to that of the working electrode. A Platinum (Pt) wire or mesh is typically used.[5][6]

  • Causality: Platinum is chosen for its catalytic activity and chemical inertness, ensuring that the processes occurring at the counter electrode do not limit the overall measurement or generate interfering species. Its surface area should be significantly larger than the working electrode's to ensure the current is not limited by the CE kinetics.

Solvent and Supporting Electrolyte: The Electrochemical Medium

The choice of solvent and supporting electrolyte is critical and depends on the specific research question and the form of the iridium complex being studied.

• Non-Aqueous Systems (e.g., Acetonitrile, MeCN): For characterizing organometallic iridium complexes derived from IrCl₃, or for fundamental electrochemical studies, non-aqueous solvents are common.[5]

  • Causality: Solvents like MeCN are less likely to coordinate with the iridium center compared to water, providing a clearer view of the intrinsic redox properties. They also offer a wide potential window.

  • Supporting Electrolyte: A salt like Tetrabutylammonium hexafluorophosphate (TBAPF₆) is added at a high concentration (e.g., 0.1 M). Its role is twofold: it ensures the solution is conductive to minimize uncompensated resistance (iR drop), and its bulky ions do not readily participate in electrochemical reactions within the potential window of interest.[5]

• Aqueous Systems (e.g., H₂SO₄, PBS): For applications in areas like electrocatalysis or biosensing, characterization in an aqueous medium is necessary. IrCl₃ hydrate is soluble in water.[1]

  • Causality: The pH of the aqueous solution can significantly impact the voltammogram. In acidic media (e.g., 0.5 M H₂SO₄), the iridium species may be present as aquo/chloro complexes. In neutral or physiological media like Phosphate-Buffered Saline (PBS), hydrolysis can lead to the formation of iridium (hydr)oxides, which have their own complex and distinct electrochemical signatures.[6][7] This comparison is crucial, as the CV in an unbuffered aqueous solution can be very different from that in a non-coordinating organic solvent.

Visualizing the Experimental Workflow

The following diagram outlines the logical flow for conducting a cyclic voltammetry experiment on an IrCl₃ hydrate standard.

Caption: Workflow for CV Analysis of IrCl₃ Standards.

Detailed Experimental Protocol: A Self-Validating Approach

This protocol is designed for a non-aqueous system to characterize the fundamental redox behavior of the IrCl₃ standard.

Materials:

• Iridium(III) chloride hydrate (IrCl₃·xH₂O)

• Acetonitrile (MeCN), anhydrous grade

• Tetrabutylammonium hexafluorophosphate (TBAPF₆)

• Glassy Carbon Working Electrode (GCE), Ag/AgCl Reference Electrode, Platinum Wire Counter Electrode

• Volumetric flasks, gas-tight electrochemical cell, potentiostat

Methodology:

• Electrode Preparation (The Foundation):

  • Polish the GCE surface with a 0.05 µm alumina slurry on a polishing pad for 2-3 minutes.

  • Rinse thoroughly with deionized water, then with acetonitrile.

  • Sonciate the electrode in acetonitrile for 1 minute to remove any embedded alumina particles. Dry under a stream of nitrogen. A clean, mirror-like finish is essential for reproducible results.

• Solution Preparation (The Environment):

  • Prepare the supporting electrolyte solution: 0.1 M TBAPF₆ in anhydrous MeCN.

  • Prepare a stock solution of the IrCl₃ hydrate standard, for example, 10 mM in MeCN. Note that IrCl₃ hydrate is hygroscopic and its solubility in MeCN can be limited; gentle warming or sonication may be required.[1] For analysis, a final concentration of ~1 mM is typical.

• Cell Assembly and Blank Measurement (The Control):

  • Assemble the three electrodes in the clean, dry electrochemical cell.

  • Add a known volume of the 0.1 M TBAPF₆/MeCN electrolyte solution.

  • Seal the cell and degas the solution by bubbling with high-purity nitrogen or argon for 10-15 minutes. This removes dissolved oxygen, which has a reduction wave that can interfere with the measurement.

  • Run a cyclic voltammogram of the electrolyte solution alone over the desired potential range (e.g., -1.5 V to +1.5 V vs. Ag/AgCl). This is your blank scan . It should be featureless, confirming the purity of your solvent and electrolyte.

• Running the Experiment (The Measurement):

  • Using a microliter syringe, inject a small volume of the IrCl₃ stock solution into the cell to achieve the desired final concentration (e.g., 1 mM).

  • Briefly bubble with N₂/Ar again (1 min) to mix and ensure an inert atmosphere.

  • Record the cyclic voltammogram at a starting scan rate of 100 mV/s.[5]

  • Self-Validation Step: Perform a scan rate dependency study. Record CVs at multiple scan rates (e.g., 25, 50, 100, 200, 400 mV/s).

• Data Analysis (The Interpretation):

  • From the 100 mV/s scan, determine the anodic and cathodic peak potentials (Epa, Epc) and peak currents (ipa, ipc).

  • Calculate the formal potential: E½ = (Epa + Epc) / 2 . This value is a thermodynamic constant for the redox couple under these conditions.

  • Calculate the peak separation: ΔEp = Epa - Epc . For a perfectly reversible one-electron process, ΔEp should be ~59 mV. For quasi-reversible systems like many iridium complexes, this value will be larger.[4]

  • Plot the peak current (ipa or ipc) against the square root of the scan rate (v½). For a diffusion-controlled process, this plot should be linear, confirming that the measured current is directly related to the concentration of the IrCl₃ in solution.

Comparative Data and Interpretation

The exact redox potential of the Ir(III)/Ir(IV) couple is highly sensitive to the ligand environment and the solvent system. For the simple IrCl₃ hydrate in solution, the iridium center will be coordinated by a mixture of chloride and solvent molecules (water or acetonitrile).

System/Complex Type	Solvent/Electrolyte	Typical E½ (V vs. reference)	Reversibility	Reference
Organometallic Ir(III) Complexes	CH₂Cl₂ / [tmbim][NTf₂]	+0.55 to +0.75 (vs. NHE)	Quasi-reversible	[4]
Organometallic Ir(III) Complexes	MeCN / TBAPF₆	~+1.23 (Oxidation onset vs. Fc/Fc⁺)	Irreversible Oxidation	[5]
Iridium Oxide Film (from Ir precursor)	0.5 M H₂SO₄	~+0.7 (vs. SCE)	Reversible (Surface-confined)	[8]
Polycrystalline Iridium	0.5 M H₂SO₄	> +0.8 (Oxidation to Ir(IV) state vs. RHE)	Complex/Surface Process	[7]

Interpreting the Data:

• A clean, well-defined pair of peaks in a non-aqueous solvent confirms the presence and activity of the Ir(III)/Ir(IV) redox couple.

• The formal potential (E½) serves as a fingerprint for the iridium species in that specific medium. Comparing this value to literature or an in-house standard can help validate the material.

• A linear relationship between peak current and the square root of the scan rate provides confidence that the measurement is behaving as expected for a solution-phase, diffusion-controlled redox process.

By systematically applying this validated protocol and understanding the causal factors behind each experimental choice, researchers can confidently characterize their Iridium(III) chloride hydrate standards, ensuring a solid foundation for their subsequent scientific endeavors.

References

• Record-High Efficiency Blue-Green Cationic Ir(III) Complexes for Light-Emitting Electrochemical Cells with EQE Approaching 40% - PMC.
• Mid-point potentials of the Ir III-IV redox couple for complexes 1, 2,... - ResearchGate.
• A Comparative Guide to the Electrochemical Characterization of Iridium Oxide: Cyclic Voltammetry and Its Altern
• Cyclic voltammograms of polycrystalline iridium electrode in the solutions of - ResearchGate.
• Iridium(III) chloride - Wikipedia. Wikipedia.
• (PDF) Iridium anodic oxidation to Ir(III) and Ir(IV) hydrous oxides - ResearchGate.
• Iridium(III) chloride 99.9 trace metals 14996-61-3. Sigma-Aldrich.

• Preparation of Iridium Oxide and its Application in Sensor-Actuator Systems. University of Twente. [Link]

• JP2020515487A - Process for producing highly pure iridium(III) chloride hydrate - Google Patents.

Sources

• 1. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 2. Iridium(III) chloride 99.9 trace metals 14996-61-3 [sigmaaldrich.com]
• 3. JP2020515487A - Process for producing highly pure iridium(III) chloride hydrate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Record-High Efficiency Blue-Green Cationic Ir(III) Complexes for Light-Emitting Electrochemical Cells with EQE Approaching 40% - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. ris.utwente.nl [ris.utwente.nl]

Safety & Regulatory Compliance

Iridium(III)chloridetrihydrate proper disposal procedures

Advanced Operational Guide: Handling, Recovery, and Disposal of Iridium(III) Chloride Trihydrate

As a Senior Application Scientist, I frequently observe laboratories treating transition metal complexes as standard chemical waste. However, Iridium(III) chloride trihydrate (

) demands a highly specialized lifecycle management strategy. Because iridium is one of the rarest and most expensive elements on Earth, its recovery is not just an environmental mandate—it is a significant economic advantage for drug development and catalytic research facilities. This guide provides a self-validating, step-by-step framework for the safe handling, chemical recovery, and compliant disposal of this critical compound.

Physicochemical Profiling and Hazard Causality

Before executing any disposal or recovery protocol, we must understand the mechanistic behavior of the compound..

Table 1: Quantitative Data & Hazard Profile of Iridium(III) Chloride Trihydrate

Property / Metric	Value / Description	Causality & Operational Impact
CAS Number	[1]	Unique identifier for the trihydrate form.
Molecular Weight		Essential for stoichiometric calculations during precipitation recovery.
Decomposition Point	763 °C	. [2].
Solubility		Dictates the use of specific solvents or harsh conditions for dissolution during recovery.
Primary Hazards	Corrosive, Severe Eye/Skin Damage	[3] (EN166 goggles, chemical-resistant gloves) to prevent tissue necrosis upon contact.

Strategic Waste Triage: Recovery vs. Disposal

In standard operational workflows, chemical waste is simply discarded. However, due to the high cost of iridium, laboratories must implement a triage system prioritizing recovery over destruction.

Caption: Decision matrix for Iridium(III) chloride waste, prioritizing precious metal recovery.

Step-by-Step Methodologies

Protocol A: In-House Precious Metal Recovery (Chemical Precipitation)

When working with high-concentration iridium waste streams,[4] to isolate the metal before sending it to a specialized recycling vendor. This reduces the volume of hazardous waste and maximizes economic return.

Mechanistic Rationale: By introducing specific chemical reagents like sulfides or hydroxides, soluble iridium complexes are[4]. This forces the iridium out of the liquid phase, allowing for robust mechanical separation.

Step-by-Step Procedure:

• Preparation: Transfer the aqueous iridium waste into a heavy-duty, corrosion-resistant reactor under a certified fume hood.

• pH Adjustment: Slowly add an alkaline solution (e.g., 1M NaOH) dropwise while under vigorous magnetic stirring to optimize the environment for precipitation.

• Precipitation Induction: Introduce a precipitating agent (such as a sulfide or specialized hydroxide reagent) [4]. A dark precipitate will begin to form.

• Aging: Allow the suspension to stir continuously at room temperature. Causality: Aging allows the colloidal precipitate particles to agglomerate, significantly improving downstream filtration efficiency.

• Separation: [4].

• Washing: Wash the isolated solid repeatedly with deionized water to remove residual soluble salts.

• Drying & Storage: Dry the precipitate in a vacuum oven. Store the recovered solid in a sealed container and[2].

Protocol B: Compliant Hazardous Waste Disposal

If the waste stream contains trace amounts of iridium mixed with highly toxic or inseparable contaminants, recovery becomes non-viable. The material must be disposed of following stringent environmental regulations.

Mechanistic Rationale: Iridium(III) chloride trihydrate[5]. Therefore, standard biological or landfill disposal is strictly prohibited.

Step-by-Step Procedure:

• Segregation: Isolate the Iridium(III) chloride waste from other laboratory streams, particularly strong oxidizing agents, to.

• Containment: Place the waste in a dry, chemically compatible, and tightly sealed container. If the waste is liquid, ensure the container has a [3].

• Labeling: Clearly label the container with the chemical name, CAS number (13569-57-8), and specific hazard warnings (e.g., "Corrosive," "Moisture Sensitive").

• Incineration Routing: Transfer the waste to a licensed hazardous waste disposal contractor. Ensure the contractor utilizes a chemical [2]. Causality: The scrubber is critical to neutralize the HCl gas generated during the thermal decomposition of the chloride ligands.

Protocol C: Immediate Spill Response

Spills require immediate action to[3].

Step-by-Step Procedure:

• Evacuation & PPE: Evacuate non-essential personnel. Don appropriate PPE, including a NIOSH-approved respirator (if dust is present), chemical goggles, and[5].

• Neutralization: Cover the spill with a 50:50[3]. Causality: This mildly alkaline mixture safely neutralizes the acidic nature of the chloride compound without causing a violent exothermic reaction.

• Slurry Formation: Add a small amount of water to form a slurry,[3].

• Collection: Sweep up the slurry using non-sparking tools and place it into a closed container for hazardous disposal.[3].

Regulatory Grounding

While Iridium(III) chloride trihydrate is[1], it must be evaluated for the characteristic of corrosivity (D002) depending on its aqueous state and pH. Furthermore, under OSHA and EPA guidelines, [1].

References

• Cole-Parmer. "Material Safety Data Sheet - Iridium(III) Chloride Trihydrate". Source: Cole-Parmer. URL: [Link]

• BloomTechz. "Competitive Price and Good Quality Iridium (III) Chloride Trihydrate". Source: BloomTechz. URL: [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. benchchem.com [benchchem.com]
• 3. riccachemical.com [riccachemical.com]
• 4. bloomtechz.com [bloomtechz.com]
• 5. canbipharm.com [canbipharm.com]

Operational Safety &amp; Asset Preservation Guide: Iridium(III) Chloride Trihydrate

)

Part 1: Executive Directive

Do not treat Iridium(III) Chloride Trihydrate as a standard bench salt.

While its GHS hazard classification (Irritant) appears moderate compared to highly toxic organometallics, this compound presents a dual risk profile:

• Health Risk: It is a corrosive irritant that hydrolyzes to release hydrochloric acid (HCl) upon contact with moisture (mucous membranes, eyes, lungs).

• Operational Risk: Iridium is a hyper-value precious metal. Poor handling resulting in static dispersal or spillages constitutes a significant financial loss.

The goal of this guide is to synthesize personnel safety with asset preservation.

Part 2: Hazard Profile & Risk Assessment

Understanding the "Why" behind the PPE.

Hazard Class	GHS Code	Mechanism of Action	Operational Implication
Skin Irritation	H315	Acidic hydrolysis on skin moisture.	Delayed burning sensation; requires immediate washing.
Eye Irritation	H319	Micro-abrasion + Acidic etching.	High Risk: Dust entering eyes causes severe damage.
Respiratory	H335	Inhalation of acidic aerosols.	Mucosal inflammation; must be handled in a hood.
Reactivity	N/A	Hygroscopic (Absorbs water).	Powder clumps rapidly; containers must be purged with inert gas.

Part 3: Personal Protective Equipment (PPE) Matrix

The Self-Validating PPE System: Trustworthiness in safety comes from redundancy. We utilize a "Breach Detection" protocol for gloves and a "Zero-Gap" policy for facial protection.

PPE Specifications Table

Component	Standard Specification	Advanced Requirement (High Mass/Solution)	Rationale
Hand Protection	Double Gloving (Nitrile) Inner: 4 mil (Blue/White)Outer: 5 mil (Purple/Black)	Long-Cuff Nitrile (12") Thickness: >0.12mm	Visual Breach Detection: If the inner glove color shows through a tear, stop immediately. Nitrile offers superior resistance to the acidic byproducts compared to latex.
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Face Shield + Goggles	Safety glasses are insufficient . Fine iridium dust can bypass side shields. Goggles seal the ocular cavity.
Respiratory	Fume Hood (Engineering Control) Sash height < 18 inches	N95/P100 Respirator (Only if outside hood)	Primary protection is the hood. The compound releases HCl fumes when solubilized.
Body	Lab Coat (Cotton/Poly) High neck, snap closure	Chemical Apron (Rubber/Neoprene)	Protects personal clothing from expensive staining and acidic burns.

Part 4: Visualization - PPE Decision Logic

The following diagram illustrates the decision-making process for selecting PPE based on the state of the matter (Solid vs. Solution).

Figure 1: Decision logic for PPE selection based on physical state and experimental conditions. Note the critical requirement for static control when handling larger solid quantities.

Part 5: Operational Protocol (The Zero-Loss Method)

Context: Iridium(III) chloride is highly static-prone. Standard weighing often results in "flying powder," causing inhalation risk and financial loss.

Step-by-Step Methodology:

• Preparation & Engineering Check:

  • Verify Fume Hood flow rate (face velocity 80-100 fpm).

  • Static Discharge: Place an ionizing bar or anti-static mat inside the hood.

  • Don PPE: Put on inner gloves, then lab coat, then outer gloves. Adjust goggles.

• The Weighing Procedure:

  • Do not weigh directly into a flat boat. Use a deep vessel (scintillation vial or round-bottom flask) to contain the powder.

  • Taring: Place the receiving vessel on the balance. Tare.

  • Transfer: Use a plastic spatula (metal spatulas can cause scratching or reactivity).

  • Technique: If the powder is clumping (hygroscopic), do not chip at it violently. Gently break chunks to avoid aerosolization.

• Solubilization (If applicable):

  • Add solvent slowly.

  • Caution: Dissolution in water is exothermic and creates an acidic solution (pH < 2).

  • Ensure the vessel is vented if heating is applied to prevent pressure buildup from HCl gas.

• Decontamination:

  • Wipe the balance area with a damp paper towel (save this towel for recovery, see Part 6).

  • Remove outer gloves inside the hood and place them in the solid waste stream.

Part 6: Disposal & Asset Recovery (The "Gold" Standard)

Critical Distinction: Iridium waste is not "trash"; it is a "resource." Disposal via standard incineration is a financial error.

Recovery Workflow:

• Segregation: Establish a dedicated waste container labeled "IRIDIUM WASTE ONLY."

  • Include: Contaminated paper towels, filter papers, disposable spatulas, and aqueous waste.

• pH Adjustment: For liquid waste, adjust pH to neutral (pH 7) before storage to prevent container degradation, unless the recovery vendor specifies otherwise.

• Vendor Hand-off: Contact specialized precious metal refiners (e.g., Tanaka, Auris Noble, or similar) for reclamation.

Figure 2: The Closed-Loop Recovery Cycle. Segregation is the key step to enabling financial return on waste material.

Part 7: Emergency Response

• Skin Contact: Immediately flush with water for 15 minutes.[1][2][3] Remove contaminated clothing.[1][2][4][5][6][7] The acidity can cause delayed burns; do not wait for pain to start flushing.

• Eye Contact: Flush for 15 minutes lifting eyelids.[2][3] Seek medical attention immediately.

• Spill (Solid): Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then scoop into the Iridium Recovery container.

• Spill (Liquid): Neutralize with Sodium Bicarbonate (

  ) or spill pillows, then collect for recovery.

References

• PubChem. (n.d.). Iridium(III) chloride trihydrate | Cl3H6IrO3.[8] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• American Elements. (n.d.). Iridium(III) Chloride Trihydrate Safety Data. Retrieved from [Link]

• Auris Noble. (n.d.). Iridium Extraction and Recycling. Retrieved from [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.ca [fishersci.ca]
• 6. echemi.com [echemi.com]
• 7. Iridium Chloride Hydrate - ESPI Metals [espimetals.com]
• 8. americanelements.com [americanelements.com]